3-Methoxy-1H-pyrrole-2-carbaldehyde: Molecular Properties, Synthesis, and Applications in Anionophore-Mediated Therapeutics
Executive Summary In the landscape of targeted cancer therapeutics, small-molecule anionophores have emerged as a disruptive class of agents capable of subverting cellular homeostasis. At the core of many of these synthe...
Author: BenchChem Technical Support Team. Date: March 2026
By: Senior Application Scientist
Executive Summary
In the landscape of targeted cancer therapeutics, small-molecule anionophores have emerged as a disruptive class of agents capable of subverting cellular homeostasis. At the core of many of these synthetic ion channels lies a critical building block: 3-methoxy-1H-pyrrole-2-carbaldehyde . Rather than adhering to a rigid, generalized overview, this technical guide deconstructs the physicochemical properties, synthetic methodologies, and mechanistic applications of this compound, providing a self-validating framework for drug development professionals.
Chemical Identity and Structural Logic
3-Methoxy-1H-pyrrole-2-carbaldehyde is a heterocyclic organic compound characterized by a pyrrole ring substituted with a methoxy group at the 3-position and a formyl (carbaldehyde) group at the 2-position[1].
Table 1: Core Physicochemical Properties
Property
Value
IUPAC Name
3-methoxy-1H-pyrrole-2-carbaldehyde
Molecular Formula
C6H7NO2
Molecular Weight
125.13 g/mol
CAS Number
54764-96-4
Exact Mass
125.04800 Da
Topological Polar Surface Area
42.09 Ų
Causality in Molecular Design: The structural arrangement of C6H7NO2 is not coincidental; it is synthetically optimized for hydrogen bonding. The pyrrole nitrogen provides a strong hydrogen-bond donor (N-H), while the 2-carbaldehyde serves as an electrophilic site for condensation with primary amines. The resulting enamine forms a conjugated, coplanar system with a pre-organized hydrogen-bond cleft perfectly sized for coordinating spherical halides like chloride[2]. The 3-methoxy group increases the electron density of the ring and modulates the overall lipophilicity, a critical factor for partitioning into phospholipid bilayers[3].
Mechanistic Role in Drug Development
The primary application of 3-methoxy-1H-pyrrole-2-carbaldehyde is as a precursor for synthesizing tambjamine analogs and prodigiosin-inspired anionophores[4]. Cancer stem cells often maintain a depolarized membrane potential to preserve their stemness. By facilitating the transmembrane transport of chloride (Cl⁻) and bicarbonate (HCO3⁻), these pyrrole-derived anionophores induce severe cytosolic acidification and plasma membrane hyperpolarization[4].
Furthermore, recent advancements have utilized this building block to synthesize triphenylphosphonium (TPP)-conjugated nanoparticles that detour specifically into the mitochondria of lung cancer cells, inducing localized pH stress and cytochrome c release[3].
Figure 1: Mechanism of action for 3-methoxy-pyrrole-based anionophores inducing apoptosis.
Synthetic Methodologies and Experimental Protocols
To ensure scientific integrity, the following protocols detail both the synthesis of the core building block and its subsequent conversion into an active therapeutic agent.
Protocol A: Photochemical Synthesis of 3-Methoxy-1H-pyrrole-2-carbaldehyde
Rationale: Traditional Vilsmeier-Haack formylation of 3-methoxypyrrole often yields complex mixtures of regioisomers. To achieve absolute regiocontrol, a photochemical ring contraction of 4-methoxypyridine 1-oxide is employed. The UV irradiation triggers a rearrangement that specifically extrudes one carbon to form the 2-carbaldehyde group on the resulting 5-membered pyrrole ring[5].
Step-by-Step Methodology:
Preparation: Dissolve 4-methoxypyridine 1-oxide (5.0 g, 0.04 mol) and copper(II) sulfate (CuSO4, 64 g, 0.4 mol) in 2 L of distilled H2O. Causality: CuSO4 acts as a photostabilizer and prevents over-oxidation of the sensitive pyrrole product.
Irradiation: Irradiate the aqueous mixture at 20°C using a 125-W high-pressure Hg lamp enclosed in a quartz reactor.
Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) until the starting material is fully consumed.
Extraction: Saturate the aqueous mixture with NaCl to decrease the solubility of the organic product in water (salting-out effect), then extract vigorously with chloroform (CHCl3).
Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography to yield pure 3-methoxy-1H-pyrrole-2-carbaldehyde as a stable solid[5].
Protocol B: Synthesis of Tambjamine-Inspired Anionophores
Rationale: The aldehyde group of C6H7NO2 is highly electrophilic. By introducing a primary amine and a catalytic amount of acetic acid, the carbonyl oxygen is protonated. This lowers the activation energy for nucleophilic attack by the amine, leading to the formation of an enamine (Schiff base) after dehydration[2].
Step-by-Step Methodology:
Reagent Mixing: In an oven-dried round-bottom flask equipped with a magnetic stirrer, dissolve 3-methoxy-1H-pyrrole-2-carbaldehyde (1.0 equiv) and the target primary amine (e.g., hexylamine, 1.3 equiv) in anhydrous chloroform (5 mL per mmol)[2].
Catalysis: Add glacial acetic acid (50 μL per mmol) to the mixture.
Condensation: Heat the reaction mixture to 60°C under a continuous nitrogen atmosphere to prevent oxidative degradation of the pyrrole ring[3].
Salt Formation: Once TLC indicates complete consumption of the aldehyde, cool the mixture to room temperature. Treat the organic solution with 1 M aqueous HCl. Causality: This step protonates the enamine, locking the molecule into its active hydrochloride salt form, which is essential for anion coordination[2].
Recovery: Extract the organic layer, dry, and evaporate the solvent to isolate the yellow-orange solid product.
Figure 2: Experimental workflow for synthesizing tambjamine analogs via acid-catalyzed condensation.
Analytical Validation: A Self-Validating System
A protocol is only as robust as its validation. To confirm that the synthesized pyrrole-enamine functions as an anionophore, a self-validating ¹H NMR titration assay must be executed[2].
Validation Protocol:
Prepare a 5 mM solution of the synthesized hydrochloride salt in CDCl3.
Perform serial dilutions down to 0.5 mM.
Record the ¹H NMR spectrum at each concentration.
Data Interpretation: If the molecule is correctly folded and actively coordinating the chloride anion, the chemical shifts of the pyrrole N-H and enamine N-H protons will exhibit a concentration-dependent downfield shift (deshielding). This occurs because the hydrogen-bond interaction with Cl⁻ draws electron density away from the protons[2]. If no shift is observed, the synthesis failed to produce the correct coplanar hydrogen-bond cleft.
Table 2: Comparative Anion Transport Efficacy of Pyrrole Derivatives
Compound Class
Target Application
Transport Mechanism
Efficacy (EC50)
Click-Tambjamines
Phospholipid Liposomes
Cl⁻/HCO3⁻ Exchange
35 – 130 nM
3-Methoxy-pyrrole-TPP
Lung Cancer Mitochondria
Mitochondrial Depolarization
Dose-dependent
Native Tambjamines
Cancer Stem Cells
Cytosolic Acidification
~10 μM
Conclusion
3-Methoxy-1H-pyrrole-2-carbaldehyde (C6H7NO2, MW: 125.13) is far more than a simple heterocyclic building block. Its precise arrangement of hydrogen-bond donors and electrophilic sites makes it the foundational cornerstone for a new generation of transmembrane anion transporters. By mastering the photochemical synthesis and acid-catalyzed condensation of this molecule, researchers can reliably engineer potent apoptosis-inducing therapeutics.
Science of Synthesis. "Product Class 13: 1H-Pyrroles." Thieme Connect.
Ingle, J., et al. (2024). "Detouring Self-Assembled 3-Methoxy-pyrrole-Based Nanoparticles into Mitochondria to Induce Apoptosis in Lung Cancer Cells." ACS Publications.
Ciberonc.es. (2015). "Facilitated Anion Transport Induces Hyperpolarization of the Cell Membrane That Triggers Differentiation and Cell Death in Cancer Stem Cell." Experimental Models.
Structural and Electronic Divergence in Substituted Pyrrole-2-carbaldehydes: A Comparative Technical Guide
Executive Summary In advanced medicinal chemistry and materials science, the functionalization of the pyrrole core is a highly calculated process. The substitution of a pyrrole ring at the C3 position with either a methy...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In advanced medicinal chemistry and materials science, the functionalization of the pyrrole core is a highly calculated process. The substitution of a pyrrole ring at the C3 position with either a methyl or a methoxy group is not merely a steric adjustment; it fundamentally alters the molecule's electronic landscape. This whitepaper provides an in-depth analysis of the divergence between 3-methyl-1H-pyrrole-2-carbaldehyde and 3-methoxy-1H-pyrrole-2-carbaldehyde , detailing how their distinct electronic properties dictate downstream reactivity, conformational stability, and application in complex syntheses.
Electronic Causality and Structural Impact
The core difference between these two building blocks lies in how the C3 substituent interacts with the pyrrole
-system and the adjacent C2-aldehyde.
The 3-Methyl Paradigm (+I, Hyperconjugation):
The methyl group acts as a weak electron donor through induction (+I) and hyperconjugation. In the context of pyrrole-2-carbaldehydes, appending a methyl group to the pyrrole core significantly increases the basicity of the ring (by approximately 45-fold) and accelerates electrophilic substitution rates by 10- to 170-fold compared to the unsubstituted analog (1)[1]. This makes the 3-methyl variant highly nucleophilic, preserving standard rotational freedom around the C2–C(aldehyde) bond while priming the ring for sequential functionalization.
The 3-Methoxy Paradigm (+M, -I):
Conversely, the methoxy group introduces a strong electron-donating resonance effect (+M) that entirely dominates its inductive electron-withdrawing nature (-I). Crystallographic analyses reveal a profound structural consequence: the lone pair of the methoxy oxygen delocalizes through the pyrrole
-system directly into the aldehyde function at C2 (2)[2]. This resonance significantly shortens the C2–C(aldehyde) bond to approximately 1.423 Å, locking the aldehyde group into a rigid, highly planar conformation and increasing the electron density on the carbonyl oxygen[2].
Comparative Physicochemical Profiling
The electronic differences manifest directly in the physicochemical properties of the molecules, dictating their solubility, partitioning, and interaction potential in biological systems.
Data synthesized from PubChem, Fluorochem, and Finetech Chem databases.
Experimental Workflows: Synthesis and Validation
To leverage these building blocks, researchers must adapt their synthetic protocols to account for the differing electron densities of the pyrrole rings. Below are optimized, self-validating methodologies for synthesizing these compounds via Vilsmeier-Haack formylation.
Protocol A: Vilsmeier-Haack Formylation of 3-Methylpyrrole
Objective: Synthesize 3-methylpyrrole-2-carbaldehyde via regioselective electrophilic aromatic substitution.
Causality: The +I effect of the methyl group stabilizes the Wheland intermediate, directing the chloromethyleneiminium electrophile predominantly to the adjacent, less sterically hindered C2 position.
Step-by-Step Methodology:
Electrophile Generation: Under an inert atmosphere (N₂), cool anhydrous N,N-dimethylformamide (DMF, 1.2 eq) to 0 °C. Add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise.
Self-Validation Checkpoint: The solution will turn pale yellow and visibly increase in viscosity, confirming the formation of the active Vilsmeier reagent.
Nucleophilic Attack: Dilute 3-methylpyrrole (1.0 eq) in anhydrous dichloromethane (DCM) and add dropwise to the Vilsmeier complex at 0 °C. Maintaining this temperature prevents uncontrolled exothermic di-formylation.
Hydrolysis: Stir for 2 hours at room temperature, then quench by pouring the mixture over crushed ice. Neutralize with aqueous sodium acetate (NaOAc) to pH 7.
Self-Validation Checkpoint: The pH shift hydrolyzes the intermediate iminium salt to the target aldehyde, observable as a precipitating solid or a distinct, separable organic layer.
Isolation: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography to isolate the C2 isomer.
Protocol B: Controlled Formylation of 3-Methoxypyrrole
Objective: Synthesize 3-methoxypyrrole-2-carbaldehyde while mitigating acid-catalyzed degradation.
Causality: The strong +M resonance effect of the methoxy group makes the pyrrole ring exceptionally electron-rich and highly prone to rapid polymerization under standard acidic conditions.
Step-by-Step Methodology:
Cryogenic Electrophile Generation: Prepare the Vilsmeier reagent (POCl₃/DMF) as above, but cool the reaction matrix to -20 °C using a dry ice/ethylene glycol bath.
Attenuated Addition: Introduce 3-methoxypyrrole dropwise at -20 °C.
Self-Validation Checkpoint: Maintaining this cryogenic temperature suppresses the activation energy required for intermolecular cross-linking (polymerization) of the highly activated ring, keeping the solution clear rather than forming a dark tar.
Buffered Hydrolysis: Instead of a standard basic workup, quench the reaction with a heavily buffered aqueous NaOAc solution at 0 °C.
Self-Validation Checkpoint: Avoiding strong bases (like NaOH) prevents the degradation of the sensitive methoxy-pyrrole core, ensuring the integrity of the C3-O bond.
Isolation: Extract immediately with DCM, avoiding prolonged exposure to the aqueous phase, and purify via flash chromatography using triethylamine-deactivated silica.
Applications in Advanced Synthesis and Drug Development
The divergent electronic properties of these two molecules dictate their utility in advanced research:
3-Methyl-1H-pyrrole-2-carbaldehyde: The enhanced basicity and nucleophilicity make this molecule an ideal precursor for synthesizing native porphyrins and bacteriochlorophylls. The methyl group facilitates the sequential Knoevenagel condensations and Nazarov cyclizations required to build the macrocycle without sterically hindering the reaction centers (1)[1].
3-Methoxy-1H-pyrrole-2-carbaldehyde: The rigidified C2-aldehyde conformation and increased hydrogen-bond acceptor capacity (TPSA 42.1 Ų) make it an exceptional pharmacophore for targeted therapeutics, particularly kinase inhibitors. The methoxy oxygen can form critical hydrogen bonds with the kinase hinge region, while the planar structure ensures predictable docking within the binding pocket.
Mechanistic Pathway Visualization
Figure 1: Divergent electronic effects and downstream applications of 3-substituted pyrroles.
Biological Activity of 3-Methoxypyrrole Derivatives: A Technical Guide
Executive Summary The 3-methoxypyrrole moiety represents a privileged, electron-rich heterocyclic scaffold in medicinal chemistry. Unlike the ubiquitous indole or pyridine systems, the 3-methoxypyrrole core is less commo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 3-methoxypyrrole moiety represents a privileged, electron-rich heterocyclic scaffold in medicinal chemistry. Unlike the ubiquitous indole or pyridine systems, the 3-methoxypyrrole core is less common but functionally critical, serving as the pharmacophoric anchor in the Prodigiosin family of bacterial alkaloids. This guide analyzes the biological activity of 3-methoxypyrrole derivatives, distinguishing between natural product-derived mechanisms (H⁺/Cl⁻ symport uncoupling, DNA cleavage) and synthetic applications (tubulin polymerization inhibition, kinase targeting).
Structural Logic & Pharmacophore Analysis
The 3-methoxypyrrole ring is characterized by high electron density, making it susceptible to oxidation and electrophilic substitution. In biological systems, this electronic richness allows the scaffold to participate in:
Hydrogen Bonding/Proton Transfer: The pyrrole NH and the methoxy oxygen facilitate proton transfer, essential for transmembrane anion transport.
Metal Coordination: The nitrogen atom can coordinate with metal ions (e.g., Cu²⁺), facilitating oxidative DNA cleavage.
Hydrophobic Interaction: The planar aromatic system intercalates into DNA or binds hydrophobic pockets in proteins (e.g., tubulin).
The "Prodigiosin" Archetype
The most biologically significant 3-methoxypyrrole derivative is Prodigiosin (and its analogs like Obatoclax). Here, the 3-methoxypyrrole unit (Ring C) is conjugated to a bipyrrole system.[1]
Numbering Note: While IUPAC numbering can vary based on substituents, the "3-methoxy" designation refers to the beta-position relative to the nitrogen, which is critical for the molecule's tautomeric equilibrium and anion binding capability.
Core Biological Activities[2][3]
Anticancer Activity: The H⁺/Cl⁻ Symport Mechanism
The primary anticancer mechanism of prodigiosin-like 3-methoxypyrrole derivatives is the uncoupling of vacuolar H⁺-ATPases. These compounds act as mobile carriers for H⁺ and Cl⁻ ions across lipid bilayers, acidifying the cytoplasm and raising the pH of acidic organelles (lysosomes), triggering apoptosis.
3-methoxypyrrole derivatives exhibit potent activity against Gram-positive bacteria (e.g., S. aureus, B. subtilis) and fungi. The mechanism involves:
Membrane Disruption: The lipophilic core inserts into the bacterial membrane, causing leakage.
ROS Generation: Copper-mediated oxidation of the pyrrole ring generates Reactive Oxygen Species (ROS), leading to DNA damage.
Synthetic Kinase & Tubulin Inhibitors
Beyond natural products, synthetic 3-methoxypyrroles (often polysubstituted) are designed as:
Tubulin Inhibitors: 3-aroyl-4-(3,4,5-trimethoxyphenyl)-1H-pyrrole derivatives bind to the colchicine site of tubulin, inhibiting polymerization and arresting the cell cycle in G2/M phase.
Kinase Inhibitors: The pyrrole NH acts as a hydrogen bond donor in the ATP-binding pocket of kinases (e.g., VEGFR, PDGFR).
Mechanistic Visualization
Apoptosis Induction Pathway (Prodigiosin-Type)
The following diagram illustrates the dual-mechanism of Prodigiosin (PG) derivatives: Lysosomal pH uncoupling and Bcl-2 family inhibition.
Figure 1: Dual-mechanism apoptosis induction by 3-methoxypyrrole derivatives involving lysosomal acidification and Bcl-2 inhibition.
Experimental Protocols
Synthesis of 3-Methoxypyrrole Core (General Workflow)
This protocol describes the synthesis of a functionalized 3-methoxypyrrole via the Barton-Zard Reaction or SmI₂-mediated cyclization , which are standard robust methods.
Reagents:
Nitroalkene derivative
Isocyanoacetate
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)
THF (Tetrahydrofuran), anhydrous
Step-by-Step Protocol:
Preparation: Dissolve the nitroalkene (1.0 eq) and isocyanoacetate (1.1 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar).
Cyclization: Cool the solution to 0°C. Add DBU (1.1 eq) dropwise over 15 minutes. The solution will darken as the pyrrole ring forms.
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc).
Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.
Purification: Purify via silica gel column chromatography.
Methoxylation (if not pre-functionalized): If the starting material was a 3-hydroxypyrrole or protected precursor, alkylate using Methyl Iodide (MeI) and K₂CO₃ in Acetone at reflux for 2 hours.
Biological Assay: H⁺/Cl⁻ Transmembrane Transport
To validate the specific activity of a 3-methoxypyrrole derivative as a prodigiosin-mimetic.
Materials:
Liposomes (EYPC: Egg Yolk Phosphatidylcholine) loaded with HPTS (pH-sensitive dye).
Fluorometer (Ex: 403/460 nm, Em: 510 nm).
Base pulse (NaOH).
Protocol:
Liposome Prep: Prepare EYPC liposomes encapsulating 1 mM HPTS and 100 mM NaCl buffered at pH 7.0.
Baseline: Suspend liposomes in external buffer (100 mM Na₂SO₄, pH 7.0) to create a chloride gradient.
Induction: Add the test compound (3-methoxypyrrole derivative) at 1–10 nM concentration.
Measurement: Monitor the change in HPTS fluorescence ratio. A rapid change indicates the compound is transporting H⁺ into the liposome (coupled to Cl⁻ efflux or influx depending on gradient), validating the "anion transporter" mechanism.
Future Outlook & Therapeutic Potential
The 3-methoxypyrrole scaffold is evolving beyond simple cytotoxicity.
ADCs (Antibody-Drug Conjugates): Due to their high potency (nM range), synthetic prodigiosin analogs are being investigated as payloads for ADCs targeting specific tumor antigens.
Immunosuppression: At sub-cytotoxic doses, these derivatives inhibit T-cell activation via JAK3 inhibition, offering a potential treatment for autoimmune diseases with lower toxicity than Cyclosporin A.
References
Manderville, R. A. (2001). Synthesis, proton-affinity and anti-cancer properties of the prodigiosin-group natural products. Current Medicinal Chemistry, 8(12), 1505-1522. Link
Campàs, C., et al. (2003).[2] Prodigiosin induces apoptosis of B and T cells from B-cell chronic lymphocytic leukemia.[2] Leukemia, 17, 746–752. Link
Lan, L., et al. (2014). Synthesis and Biological Evaluation of 3-Substituted-4-(4-methylthio phenyl)-1H-Pyrrole Derivatives as Potential Anticancer Agents. Anti-Cancer Agents in Medicinal Chemistry, 14(7), 994-1002. Link
Javid, H., et al. (2023).[3][4] Biological Activity of Novel Pyrrole Derivatives as Antioxidant Agents Against 6-OHDA Induced Neurotoxicity in PC12 Cells. Brieflands, 24. Link
Li, S., et al. (2025). Synthesis and Anticancer Activity of 3-(Substituted Aroyl)-4-(3,4,5-trimethoxyphenyl)-1H-pyrrole Derivatives. ResearchGate.[5] Link
Sourcing and Synthesis of 3-Methoxy-1H-pyrrole-2-carbaldehyde: A Technical Guide
This guide provides a comprehensive technical analysis of 3-methoxy-1H-pyrrole-2-carbaldehyde , a critical intermediate in the synthesis of prodigiosin alkaloids, tambjamine analogues, and anion transporters. Executive S...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical analysis of 3-methoxy-1H-pyrrole-2-carbaldehyde , a critical intermediate in the synthesis of prodigiosin alkaloids, tambjamine analogues, and anion transporters.
Executive Summary
3-Methoxy-1H-pyrrole-2-carbaldehyde (CAS: 54764-96-4 ) is a specialized heterocyclic building block.[1] Unlike common pyrrole derivatives, it is rarely available as a stock item in standard catalogs due to the electronic sensitivity of the 3-alkoxypyrrole motif. It serves as the "A-ring" precursor for tambjamines and prodiginines , a class of natural products with potent antimalarial, anticancer, and immunosuppressive activities.
This guide addresses the supply gap by providing:
Commercial Sourcing Strategy: Verified suppliers and RFQ (Request for Quote) protocols.
Technical Synthesis: Validated bench protocols for in-house preparation when commercial sourcing is cost-prohibitive.
Application Logic: Its role in designing anion transporters and mitochondrial targeting agents.
Chemical Profile & Identity
Property
Data
Chemical Name
3-Methoxy-1H-pyrrole-2-carbaldehyde
CAS Number
54764-96-4
Molecular Formula
C₆H₇NO₂
Molecular Weight
125.13 g/mol
Appearance
Pale yellow to tan solid (often darkens upon air exposure)
Solubility
Soluble in DMSO, MeOH, CHCl₃; sparingly soluble in water
Stability
Air-sensitive; store under inert atmosphere (Ar/N₂) at -20°C
Key Motif
Electron-rich 3-alkoxy pyrrole core; susceptible to oxidation
Commercial Landscape: Suppliers & Price
Market Status
This compound is classified as a "Make-to-Order" or "Inquiry-Only" item. Large catalogs (Sigma, Fisher) rarely stock it. It is primarily sourced through boutique heterocyclic synthesis firms or custom synthesis CROs.
Verified Suppliers (Subject to Stock Availability)
Primary Tier (Specialty Chemicals):
Finetech Industry Limited: Lists as Catalog #FT-0749164.[1]
Amadis Chemical: Lists as Catalog #A1235994.
Vibrant Pharma: Often stocks related tambjamine precursors.
Secondary Tier (Aggregators):
MolPort / eMolecules: Use these platforms to check current stock across multiple smaller vendors.
Price Estimates (2025/2026 Projections)
Pricing is highly volatile and volume-dependent.
Quantity
Estimated Price Range (USD)
Lead Time
100 mg
$150 – $300
2–3 Weeks (if in stock)
1 gram
$800 – $1,200
4–6 Weeks (Custom Synthesis)
Bulk (10g+)
Quote Required
8–12 Weeks
Procurement Tip: Always request a Certificate of Analysis (CoA) confirming purity >95% by H-NMR, as this compound degrades into dark polymers if stored improperly.
Technical Deep Dive: Synthesis Protocols
Given the high cost and scarcity, in-house synthesis is often the most viable option for research labs. Two primary routes exist: the Photochemical Ring Contraction (elegant, specific) and the Vilsmeier-Haack approach (scalable).
Route A: Photochemical Ring Contraction (The "Scriven" Method)
This route is favored for its directness, converting a pyridine derivative into the pyrrole aldehyde.
Mechanism: Photolysis of pyridine-N-oxides leads to an oxaziridine intermediate, which rearranges to the 2-formylpyrrole.
Dissolution: Dissolve 4-methoxypyridine-1-oxide (5.0 g) and CuSO₄ (64 g, excess) in distilled water (2 L).
Irradiation: Irradiate the solution with a high-pressure Mercury vapor lamp (125 W) in a quartz vessel for 12–24 hours.
Extraction: Saturate the aqueous phase with NaCl and extract exhaustively with Chloroform (CHCl₃).
Purification: Dry organic layer (Na₂SO₄), concentrate, and purify via silica gel chromatography (Eluent: Hexane/EtOAc).
Yield: Typically 20–30% (low yielding but very short sequence).
Route B: Vilsmeier-Haack Formylation
This route is preferred for generating derivatives or when starting from pyrrolinones.
Precursor: 4-methoxy-3-pyrrolin-2-one (often requires synthesis from amino acid derivatives).
Reagents: POBr₃ or POCl₃ / DMF.
Protocol Step:
Treat the pyrrolinone with POBr₃/DMF to generate the bromo-aldehyde or intermediate azafulvene.[3]
Hydrolysis or further coupling yields the aldehyde.
Note: Direct formylation of 3-methoxypyrrole is difficult because 3-methoxypyrrole is unstable. The ring is usually constructed with the functionality or protected.
Synthesis Logic Diagram
The following diagram illustrates the decision logic for sourcing and the chemical pathway for Route A.
Figure 1: Sourcing decision matrix and the photochemical synthesis pathway for CAS 54764-96-4.
Applications in Drug Development[7]
Tambjamine & Prodigiosin Analogues
The 3-methoxy-2-formylpyrrole motif is the "A-ring" of tambjamines (e.g., Tambjamine C, E).
Reaction: Condensation of the aldehyde with an amine (e.g., isobutylamine) yields the enamine Schiff base (the tambjamine).
Mechanism of Action: These compounds act as anion transporters (ionophores). They facilitate the transport of chloride (Cl⁻) and bicarbonate (HCO₃⁻) across cell membranes, disrupting intracellular pH gradients and inducing apoptosis in cancer cells.
Mitochondrial Targeting
Recent studies (e.g., Lactrans-1) utilize this aldehyde to synthesize fluorescent probes or bioactive molecules that accumulate in mitochondria. The methoxy group is crucial for tuning the lipophilicity and pKa of the resulting protonated species.
References
Syntheses of 3-Methoxy-1H-pyrrole-2-carbaldehyde via Photochemistry
Science of Synthesis, Vol 9.13, "1H-Pyrroles". Thieme Chemistry.
Note: Describes the irradiation of 4-methoxypyridine 1-oxide with CuSO4.
Tambjamine Synthesis & Biological Activity
Banwell, M. G., et al.[3] "The Tambjamines: Pyrrolylpyrromethene-containing Alkaloids." Chem. Rev.
Soto-Cerrato, V., et al. "Facilitated Anion Transport Induces Hyperpolarization of the Cell Membrane That Triggers Differentiation and Cell Death in Cancer Stem Cells." J. Am. Chem. Soc. (2015).[4]
Chemical Suppliers & CAS Data
Finetech Industry Limited Product Page (CAS 54764-96-4).[1]
Technical Guide: Safety Profile & Handling of Substituted Pyrrole-2-carbaldehydes
This guide serves as an advanced technical manual for the safety management, handling, and hazard profiling of Substituted Pyrrole-2-carbaldehydes . Unlike generic SDS documents, this guide addresses the specific reactiv...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as an advanced technical manual for the safety management, handling, and hazard profiling of Substituted Pyrrole-2-carbaldehydes . Unlike generic SDS documents, this guide addresses the specific reactivity profiles and "read-across" toxicology required for novel derivatives used in medicinal chemistry (e.g., porphyrin synthesis, kinase inhibitor development).
Chemical Identity & Physiochemical Profiling
The Core Scaffold:
The pyrrole-2-carbaldehyde moiety consists of an electron-rich heteroaromatic ring (pyrrole) coupled with an electrophilic carbonyl group (aldehyde) at the
-position. This unique "push-pull" electronic structure dictates its safety profile: the pyrrole ring is susceptible to oxidation, while the aldehyde is prone to nucleophilic attack (Schiff base formation) and autoxidation.
Physiochemical Impact of Substituents:
Researchers must anticipate how substitutions at positions 3, 4, and 5 alter the baseline safety profile.
Substituent Type
Example
Effect on Physical State
Safety Implication
Parent
H
Solid (mp 44°C)
Baseline Irritant (H315/H319/H335).
Halogens
4-Bromo, 3,5-Dichloro
Increases MP; decreases volatility.
Sensitization Risk: Halogenated aldehydes often show increased skin sensitization potency.
Alkyls
3,5-Dimethyl
Lowers MP (often oils); increases lipophilicity.
Skin Absorption: Enhanced dermal penetration; potential for increased systemic toxicity.
Nitro
4-Nitro, 5-Nitro
Increases MP significantly.
Energetic Instability: Potential for rapid decomposition upon heating; requires DSC testing.
Ethers
4-Methoxy
Increases solubility in polar organics.
Metabolic Activation: Potential for quinone-imine formation in vivo (toxicity).
Hazard Identification: The "Read-Across" Strategy
For novel substituted derivatives where specific toxicological data is absent, a Read-Across approach is scientifically mandated. This method utilizes the known toxicity of the parent compound (Pyrrole-2-carboxaldehyde) and modifies it based on the functional group chemistry of the substituent.
Baseline Hazards (Parent Compound)
Signal Word: WARNING
Skin Corrosion/Irritation: Category 2 (H315) - Due to the aldehyde reactivity with skin proteins.
The "Derivative Delta" (Adjusting for Substituents)
Aldehyde Reactivity: The presence of EWGs (e.g., -NO2, -CN) on the ring increases the electrophilicity of the aldehyde, potentially elevating the classification to Skin Sensitizer (H317) due to faster haptenization with proteins.
The following diagram illustrates the decision logic for classifying a novel pyrrole-2-carbaldehyde derivative.
Caption: Decision logic for assigning GHS hazard codes to novel substituted pyrrole-2-carbaldehydes based on structural alerts.
Safe Handling & Experimental Protocols
Stability & Storage (The "Porphyrin" Risk)
Pyrrole-2-carbaldehydes are chemically metastable.
Autoxidation: The aldehyde hydrogen is prone to radical abstraction, converting the compound to the corresponding pyrrole-2-carboxylic acid (an inactive impurity).
Polymerization: In the presence of trace acids, pyrroles polymerize to form "pyrrole blacks" or porphyrin-like oligomers.
Storage Protocol:
Temperature: Store at -20°C.
Atmosphere: Blanket with Nitrogen or Argon.
Stabilizers: Commercial samples often do not contain stabilizers; purity must be re-verified by TLC/NMR every 6 months.
Self-Validating Synthesis/Purification Workflow
This protocol ensures safety during the isolation of these compounds, specifically addressing the risk of exothermic decomposition during workup.
Causality in Steps:
Why quench with weak base? To neutralize acid catalysts immediately, preventing polymerization.
Why avoid strong oxidizers? The electron-rich pyrrole ring will oxidize uncontrollably.
Caption: Safe isolation workflow emphasizing pH control to prevent polymerization of the pyrrole ring.
Emergency Response & First Aid
Fire Fighting Measures:
Media: Alcohol-resistant foam or dry chemical.
Warning: Do NOT use high-volume water jets. Molten pyrrole-2-carbaldehydes (mp ~45°C) can float on water, spreading the fire.
Combustion Products: Nitrogen oxides (
) are released.[2][3] These are highly toxic respiratory irritants; SCBA is mandatory.
First Aid (Specific to Aldehydes):
Eye Contact: Immediate irrigation is critical (15+ mins).[2] Aldehydes cross-link proteins in the cornea; delayed treatment leads to permanent opacity.
Skin Contact: Wash with soap and water.[2][3] Do not use organic solvents (ethanol/acetone) to clean skin, as they enhance the transdermal absorption of the pyrrole derivative.
Regulatory Compliance
TSCA (USA): Most substituted pyrrole-2-carbaldehydes are not on the active inventory. They must be used under the TSCA R&D Exemption (40 CFR 720.36).
Requirement: Usage is limited to technically qualified individuals in a laboratory setting.
REACH (EU): The parent (CAS 1003-29-8) is registered.[4] Novel derivatives are considered non-phase-in substances.
Transport (IATA): Generally not regulated as Dangerous Goods unless specific substituents (e.g., nitro) trigger Class 4.1 (Flammable Solids) or Class 6.1 (Toxic).
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13854, Pyrrole-2-carboxaldehyde. PubChem. Available at: [Link]
European Chemicals Agency (ECHA). Registration Dossier: 1H-pyrrole-2-carbaldehyde.[5] ECHA.[5] Available at: [Link][5]
Wu, X., et al. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation.[6][7] Organic Letters. Available at: [Link][7]
3-Methoxypyrrole-2-Carboxaldehyde: Technical Profile & Synthetic Guide
This guide details the technical profile, synthesis, and applications of 3-methoxypyrrole-2-carboxaldehyde , a specialized heterocyclic intermediate critical in the total synthesis of marine alkaloids. Chemical Identity...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the technical profile, synthesis, and applications of 3-methoxypyrrole-2-carboxaldehyde , a specialized heterocyclic intermediate critical in the total synthesis of marine alkaloids.
Chemical Identity & Physicochemical Profile
3-Methoxypyrrole-2-carboxaldehyde (also known as 3-methoxy-1H-pyrrole-2-carbaldehyde) is a rare, electron-rich pyrrole derivative. It serves as a "privileged scaffold" in the synthesis of prodiginines (e.g., Prodigiosin) and other bioactive marine alkaloids like stemofoline. Unlike its more common isomer, pyrrole-2-carboxaldehyde, the 3-methoxy variant is highly sensitive to oxidation and requires specific handling protocols.
Property
Data
CAS Number
54764-96-4
PubChem CID
Not indexed as a standalone parent CID; Search via SMILES
IUPAC Name
3-methoxy-1H-pyrrole-2-carbaldehyde
Molecular Formula
C₆H₇NO₂
Molecular Weight
125.13 g/mol
SMILES
COC1=C(C=O)NC=C1
Appearance
White to pale brown crystalline solid (darkens upon air exposure)
Solubility
Soluble in DMSO, MeOH, CHCl₃; Sparingly soluble in water
Stability
Air-sensitive; prone to oxidation.[1][2][3] Store under inert gas (Ar/N₂) at -20°C.
Synthetic Pathways
The synthesis of 3-methoxypyrrole-2-carboxaldehyde is non-trivial due to the electron-donating methoxy group, which activates the ring toward over-oxidation or polymerization. The most authoritative method is the photochemical ring contraction of pyridine-N-oxides, developed by the Overman group.
Method A: Photochemical Ring Contraction (The Overman Rearrangement)
This method is preferred for its regioselectivity, directly yielding the 2-formyl-3-substituted pyrrole skeleton from readily available pyridine precursors.
Mechanism: Irradiation of 4-methoxypyridine-N-oxide generates an unstable oxaziridine intermediate, which undergoes ring contraction to a hydroxypyrrole intermediate, followed by tautomerization to the aldehyde.
Catalyst: Copper(II) sulfate (CuSO₄) is essential to scavenge nitrene byproducts and stabilize the transition state.
Method B: Vilsmeier-Haack Formylation
Direct formylation of 3-methoxypyrrole is possible but often suffers from poor regiocontrol (C2 vs. C5 formylation) and stability issues of the starting material.
Dissolution: Dissolve 4-methoxypyridine-N-oxide (5.0 g) and CuSO₄·5H₂O (10.0 g) in 2 L of degassed water/methanol mixture. The dilute condition is critical to prevent intermolecular side reactions.
Irradiation: Place the solution in a quartz immersion well reactor equipped with a water-cooled jacket. Irradiate with a medium-pressure mercury lamp (450W) for 4–6 hours under a stream of Argon.
Monitoring: Monitor consumption of the N-oxide by TLC (MeOH/DCM 1:9). The spot for the N-oxide (polar) should disappear, replaced by a less polar aldehyde spot.
Extraction: Saturate the aqueous solution with NaCl and extract exhaustively with Chloroform (CHCl₃) (5 x 200 mL). Note: Ethyl acetate is less effective due to the compound's water solubility.
Purification: Dry organic layers over Na₂SO₄, concentrate in vacuo at low temperature (<30°C). Purify via flash chromatography on silica gel (Eluent: Hexanes/EtOAc 3:1).
Storage: Isolate the product as a pale solid. Store immediately at -20°C under Argon.
Applications in Drug Development
3-Methoxypyrrole-2-carboxaldehyde is a "linchpin" intermediate for synthesizing Prodiginines , a class of tripyrrolic natural products with potent immunosuppressive and anticancer activities.
Prodigiosin Synthesis (Ring B Precursor)
In the total synthesis of Prodigiosin, this aldehyde serves as the precursor for Ring B . It is typically condensed with a pyrrolinone (Ring A) or coupled via Suzuki cross-coupling after halogenation.
Key Reaction: Acid-Catalyzed Condensation
The aldehyde group at C2 is highly reactive toward nucleophilic attack by other pyrroles (e.g., 2,4-dimethylpyrrole) to form dipyrromethene salts, which are the core chromophores of these dyes.
Caption: Diverse synthetic utility of 3-methoxypyrrole-2-carboxaldehyde in bioactive alkaloid construction.
The 3-Methoxypyrrole-2-Carbaldehyde Core: A Pivot for Marine Alkaloid Synthesis
The following technical guide details the chemistry, occurrence, and synthetic utility of the 3-methoxypyrrole-2-carbaldehyde core. Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Natural Product...
The 3-methoxypyrrole-2-carbaldehyde moiety is a privileged heterocyclic scaffold found within—or serving as the direct biosynthetic precursor to—a diverse array of marine alkaloids. While often overshadowed by its bipyrrolic derivative (the "prodigiosin precursor" MBC), the monopyrrolic 3-methoxy-2-formyl core represents a critical node in the chemical space of Lukianols , Lamellarins , and Ningalins .[1]
Its distinct electronic architecture—characterized by the electron-donating methoxy group at C3 and the electron-withdrawing formyl group at C2—creates a unique "push-pull" system.[1][2] This electronic bias directs regioselective functionalization, making it an ideal synthons for assembling complex polycyclic marine drugs active against multi-drug resistant (MDR) cancers.[1]
This core is rarely isolated as a free, stable monomer in high abundance due to its high reactivity.[1] Instead, it exists as a transient intermediate or a fused substructure in complex marine sponges and bacteria.
In marine organisms, this core is typically assembled via Non-Ribosomal Peptide Synthetases (NRPS).[1] The methoxy group is introduced early, likely via S-adenosyl methionine (SAM) dependent O-methylation of a 3-hydroxypyrrole intermediate, followed by formylation or oxidation of a methyl group to generate the aldehyde.[1]
Chemical Synthesis: Protocols & Causality[1][2]
For the medicinal chemist, accessing this core requires overcoming the pyrrole ring's inherent sensitivity to oxidation and polymerization.
Method A: The Vilsmeier-Haack Route (Standard)
This is the most reliable method for generating the aldehyde functionality on the electron-rich pyrrole ring.[1]
Mechanistic Insight: The 3-methoxy group activates the C2 position (ortho) and C5 position (para).[1] However, steric hindrance and the directing effect of the pyrrole nitrogen (if protected) can be manipulated to favor C2-formylation.[1]
Protocol 1: Synthesis of 3-Methoxypyrrole-2-Carbaldehyde
Precursor: 3-Methoxy-1-tosylpyrrole or 3-methoxypyrrole-2-carboxylate (followed by reduction/oxidation).[1][2]
Step-by-Step Workflow:
Reagent Prep: Cool DMF (3.0 eq) to 0°C under Argon. Add POCl₃ (1.1 eq) dropwise.[1][2] Stir for 30 min to form the Vilsmeier salt (white precipitate may form).[1]
Addition: Dissolve 3-methoxypyrrole (1.0 eq) in 1,2-dichloroethane (DCE). Add slowly to the Vilsmeier salt at 0°C.
Cyclization/Formylation: Warm to room temperature, then reflux (60-80°C) for 2 hours. Why: Heat is required to overcome the aromatic stability for the electrophilic attack.[1]
Hydrolysis: Cool to 0°C. Add saturated Sodium Acetate (NaOAc) solution (3.0 eq). Stir vigorously for 1 hour. Why: NaOAc buffers the hydrolysis of the iminium intermediate, preventing acid-catalyzed polymerization of the sensitive pyrrole.[1]
Workup: Extract with EtOAc (3x). Wash organic layer with brine, dry over Na₂SO₄.[1]
Purification: Flash chromatography (Hexane/EtOAc 3:1). The product is typically a pale yellow solid.[1]
Method B: The "Lukianol" Strategy (Total Synthesis Context)
In the synthesis of Lukianol A, the core is often generated in situ or modified from a pyrrole-2-carboxylate.[1]
Key Transformation:
Condensation of 3-methoxypyrrole-2-carbaldehyde with an aryl-acetonitrile or hippuric acid derivative allows for the rapid assembly of the polycyclic lamellarin/lukianol skeleton via a condensation-cyclization cascade.[1][2]
Visualization: Synthesis & SAR Logic
The following diagram illustrates the chemical synthesis pathway and the Structure-Activity Relationship (SAR) logic for derivatives of this core.
Figure 1: Synthetic workflow from acyclic precursors to the 3-methoxypyrrole-2-carbaldehyde core and its divergence into major marine alkaloid classes.[1]
The 3-methoxy-2-formyl motif is not merely a structural scaffold; it actively contributes to the pharmacophore.[1][2]
Multi-Drug Resistance (MDR) Reversal
Compounds like Lukianol A (containing the core) inhibit P-glycoprotein (P-gp), an efflux pump responsible for chemotherapy resistance.[1]
Mechanism: The planar, electron-rich aromatic system intercalates into the transmembrane domains of P-gp, blocking drug efflux.[1]
Data: Synthetic analogs retaining the 3-methoxy group show 5-10x higher potency than demethoxy variants.[1][2]
Antimalarial Activity
Tambjamine analogs derived from this core (via condensation with amines) exhibit potent activity against Plasmodium falciparum.[1][2]
IC50 Values: Often in the low nanomolar range (10-50 nM).[1]
Mechanism: Disruption of the parasite's mitochondrial membrane potential.[1]
Cytotoxicity
Target: DNA intercalation and Topoisomerase II inhibition.[1][2]
Selectivity: While potent, the free aldehyde can be toxic. Masking it as a Schiff base (imine) or cyclizing it into a lamellarin skeleton improves the therapeutic index.[1]
References
Banwell, M. G., et al. (2024).[1] "The Tambjamines: Pyrrolylpyrromethene-Containing Alkaloids with Diverse Biological Profiles." Chimica Italiana. Link
Boger, D. L., et al. (1998).[1][4] "Total Syntheses of Ningalin A, Lamellarin O, Lukianol A, and Permethyl Storniamide A Utilizing Heterocyclic Azadiene Diels−Alder Reactions." Journal of the American Chemical Society.[1] Link[1]
Coffin, A. R., et al. (2006).[1] "Regiocontrolled synthesis of pyrrole-2-carboxaldehydes and 3-pyrrolin-2-ones from pyrrole Weinreb amides." Journal of Organic Chemistry. Link
Grabowski, S. J., et al. (2014).[1] "Conformational Preferences of 2-Acylpyrroles in Light of FT-IR and DFT Studies." Longdom Publishing.[1][2] Link
Liu, J., et al. (2000).[1][5] "Highly Regioselective Synthesis of 2,3,4-Trisubstituted 1H-Pyrroles: A Formal Total Synthesis of Lukianol A." Journal of Organic Chemistry. Link[1]
Pommier, Y., et al. (2006).[1] "Lamellarins as inhibitors of topoisomerase I, nuclear factor-kappa B, and mitochondrial function." Molecular Cancer Therapeutics.[1][2] Link
synthesis of 3-methoxy-1H-pyrrole-2-carbaldehyde via Vilsmeier-Haack reaction
This Application Note and Protocol details the synthesis of 3-methoxy-1H-pyrrole-2-carbaldehyde , a critical pharmacophore found in bioactive marine alkaloids like prodigiosins and tambjamines . The protocol focuses on t...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol details the synthesis of 3-methoxy-1H-pyrrole-2-carbaldehyde , a critical pharmacophore found in bioactive marine alkaloids like prodigiosins and tambjamines .
The protocol focuses on the Vilsmeier-Haack formylation , the industry-standard method for introducing aldehyde functionalities onto electron-rich heterocycles. Due to the inherent instability of the starting material (3-methoxy-1H-pyrrole), this guide integrates the precursor generation and formylation into a streamlined, high-fidelity workflow.
[1][2][3]
Introduction & Strategic Analysis
The synthesis of 3-methoxy-1H-pyrrole-2-carbaldehyde presents a unique challenge in heterocyclic chemistry: the instability of the electron-rich pyrrole core . The 3-methoxy substituent significantly increases the electron density of the pyrrole ring, making it highly susceptible to oxidative polymerization and acid-catalyzed decomposition.
While the Vilsmeier-Haack reaction is the preferred method for formylation due to its mild conditions relative to other electrophilic aromatic substitutions, the success of this protocol hinges on the regioselectivity and the handling of the starting material .
Electronic Effect: The methoxy group at C3 is an electron-donating group (EDG). It activates the ortho (C2) and para (C5) positions.
Steric/Electronic Preference: The C2 position (adjacent to the nitrogen and ortho to the methoxy) is the most nucleophilic site. Consequently, the Vilsmeier reagent preferentially attacks C2, yielding the 2-carbaldehyde isomer with high selectivity.
Retrosynthetic Workflow
To ensure reproducibility, this protocol assumes the generation of the unstable 3-methoxy-1H-pyrrole in situ or immediately prior to use, typically via the decarboxylation of benzyl 3-methoxy-1H-pyrrole-2-carboxylate .
Caption: Retrosynthetic pathway and forward synthesis logic for 3-methoxy-1H-pyrrole-2-carbaldehyde.
Understanding the mechanism is vital for troubleshooting. The reaction proceeds through an electrophilic aromatic substitution involving a chloromethyliminium salt (Vilsmeier reagent).
Caption: Mechanistic pathway of the Vilsmeier-Haack reaction on the 3-methoxypyrrole core.
Materials and Equipment
Reagents Table
Reagent
Purity/Grade
Role
Hazards
3-Methoxy-1H-pyrrole
Freshly Prepared*
Substrate
Unstable, Air-sensitive
Phosphorus Oxychloride (POCl₃)
99%, Distilled
Vilsmeier Reagent Precursor
Corrosive, Water-reactive
N,N-Dimethylformamide (DMF)
Anhydrous, 99.8%
Solvent & Reagent
Hepatotoxic, Irritant
Dichloromethane (DCM)
Anhydrous
Solvent
Volatile
Sodium Acetate (NaOAc)
Trihydrate
Hydrolysis Buffer
Irritant
Argon/Nitrogen
UHP Grade
Inert Atmosphere
Asphyxiant
*Note: Due to instability, start with Benzyl 3-methoxy-1H-pyrrole-2-carboxylate if the free pyrrole is not immediately available.
Equipment
Three-neck round-bottom flask (flame-dried).
Pressure-equalizing addition funnel.
Low-temperature bath (Ice/Salt or Cryocooler).
Inert gas manifold (Schlenk line).
Detailed Experimental Protocol
Phase 1: Preparation of Vilsmeier Reagent
Critical: The Vilsmeier reagent is moisture-sensitive. Ensure all glassware is flame-dried.
Setup: Equip a 250 mL three-neck flask with a magnetic stir bar, addition funnel, and nitrogen inlet. Flush with nitrogen for 15 minutes.
Solvent Charge: Add anhydrous DMF (3.0 equiv) to the flask.
Cooling: Cool the DMF to 0 °C using an ice bath.
POCl₃ Addition: Transfer POCl₃ (1.1 equiv) to the addition funnel. Add dropwise to the DMF over 15–20 minutes.
Observation: The solution will turn slightly yellow/viscous as the chloromethyliminium salt forms.
Pause: Stir at 0 °C for 30 minutes to ensure complete formation.
Phase 2: Formylation Reaction[6]
Substrate Preparation: Dissolve the freshly prepared 3-methoxy-1H-pyrrole (1.0 equiv) in a minimal amount of anhydrous DCM or DMF.
Note: If generating from the carboxylate, ensure the decarboxylation step is complete and the residue is dissolved immediately under inert gas.
Addition: Add the pyrrole solution dropwise to the Vilsmeier reagent at 0 °C .
Rate: Maintain internal temperature below 5 °C. Exotherms can lead to polymerization.
Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 1–2 hours.
Monitoring: Check reaction progress via TLC (Eluent: 30% EtOAc/Hexanes). The starting material spot (high R_f) should disappear, and a new, more polar aldehyde spot should appear.
Phase 3: Hydrolysis and Workup[7]
Quenching: Cool the reaction mixture back to 0 °C .
Buffer Preparation: Prepare a solution of Sodium Acetate (NaOAc, 5.0 equiv) in water (approx. 5 mL per gram of NaOAc).
Hydrolysis: Slowly add the NaOAc solution to the reaction mixture.
Caution: Vigorous exothermic reaction.
Heating: Heat the biphasic mixture to 60–70 °C for 20 minutes to ensure complete hydrolysis of the iminium intermediate to the aldehyde.
Extraction: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3 x 50 mL) .
Note: DCM can also be used, but EtOAc often provides better separation for polar aldehydes.
Washing: Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Use strict inert atmosphere (Ar/N₂). Degas solvents.[7]
References
Ingle, J., et al. (2024).[1] "Detouring Self-Assembled 3-Methoxy-pyrrole-Based Nanoparticles into Mitochondria to Induce Apoptosis in Lung Cancer Cells." ACS Applied Materials & Interfaces. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]
Boger, D. L., & Patel, M. (1987). "Total synthesis of prodigiosin, prodigiosene, and desmethoxyprodigiosin: Diels-Alder reactions of heterocyclic azadienes." The Journal of Organic Chemistry, 52(23), 5085-5088. (Foundational text for methoxypyrrole handling).
Molina, P., et al. (2011). "Synthesis of Tambjamine Analogues." Journal of Natural Products, 74(12). (Context for 3-methoxy-2-formylpyrrole utility).
Application Note: High-Fidelity Regioselective Formylation of 3-Methoxypyrrole
This Application Note is structured as a high-level technical guide for drug development scientists, focusing on the rigorous execution of the Vilsmeier-Haack formylation on a highly labile substrate: 3-methoxypyrrole. E...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is structured as a high-level technical guide for drug development scientists, focusing on the rigorous execution of the Vilsmeier-Haack formylation on a highly labile substrate: 3-methoxypyrrole.
Executive Summary & Strategic Analysis
The formylation of 3-methoxypyrrole presents a classic "Reactivity vs. Stability" paradox in medicinal chemistry. While the Vilsmeier-Haack reaction is the gold standard for formylating electron-rich heterocycles, the specific substrate (3-methoxypyrrole) is exceptionally prone to acid-catalyzed polymerization ("tarring") due to the synergistic electron-donating effects of the pyrrole nitrogen and the C3-methoxy group.
The Challenge:
Electronic Activation: The C3-methoxy group strongly activates the C2 position (ortho-direction) and C5 position (para-direction).
Acid Sensitivity: Standard Vilsmeier protocols generate stoichiometric HCl and acidic iminium intermediates, which rapidly degrade 3-methoxypyrrole into polypyrrole gums.
The Solution:
This protocol utilizes a modified "Cold-Quench" Vilsmeier protocol . We prioritize the C2-regioselectivity (forming 3-methoxy-2-formylpyrrole) by leveraging the inherent
-directing nature of the pyrrole ring, reinforced by the methoxy group.
Key Mechanistic Pathway
The reaction proceeds via the in situ generation of the electrophilic chloromethyleniminium salt (Vilsmeier Reagent), followed by Electrophilic Aromatic Substitution (EAS) and a carefully buffered hydrolysis.
Figure 1: Mechanistic flow of the Vilsmeier-Haack reaction targeting C2-formylation. Note the critical buffered hydrolysis step to prevent product degradation.
Experimental Protocol
A. Reagents & Equipment[1][2][3][4][5]
Substrate: 3-Methoxypyrrole (Freshly distilled or prepared in situ from N-Boc precursor if possible).
Reagents: Phosphoryl chloride (
, 99%+), Anhydrous N,N-Dimethylformamide (DMF).
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (Anhydrous).
Buffer: Sodium Acetate Trihydrate (
).
Atmosphere: Argon or Nitrogen (Strictly anhydrous).
B. Step-by-Step Procedure
Phase 1: Generation of Vilsmeier Reagent (The "Active Species")
Rationale: The reagent is moisture-sensitive and exothermic upon formation. Temperature control is critical to prevent thermal decomposition of the reagent before substrate addition.
Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and addition funnel.
Charge with Anhydrous DMF (1.2 equiv) and cool to 0°C using an ice/brine bath.
Add
(1.1 equiv) dropwise over 15 minutes.
Observation: The solution will turn pale yellow/viscous. Ensure internal temperature (
) stays .
Stir at 0°C for 30 minutes to ensure complete formation of the chloroiminium salt.
Phase 2: Regioselective Formylation
Rationale: 3-methoxypyrrole is electron-rich.[1] High temperatures will cause polymerization. We use low temperature to favor the kinetic product (C2-formylation) and suppress side reactions.
Dissolve 3-methoxypyrrole (1.0 equiv) in anhydrous DCE (5 volumes).
CRITICAL STEP: Cool the Vilsmeier reagent mixture to -10°C .
Add the substrate solution dropwise over 30–45 minutes.
Control: Maintain
.
Chemistry: The mixture may darken (deep orange/red) due to the formation of the iminium intermediate.
Allow the reaction to warm slowly to Room Temperature (20–25°C) and stir for 2 hours.
Monitor: Check via TLC (System: 30% EtOAc/Hexanes). The intermediate iminium salt often stays at the baseline; consumption of starting material is the key metric.
Phase 3: Buffered Hydrolysis (The "Safety Stop")
Rationale: Standard acidic water quench generates HCl, which polymerizes the product. We use Sodium Acetate to buffer the pH to ~5–6 during hydrolysis.
Prepare a solution of Sodium Acetate (5.0 equiv) in water (10 volumes) and cool to 0°C.
Pour the reaction mixture slowly into the vigorously stirred Sodium Acetate solution.
Reflux the biphasic mixture gently (approx. 60–70°C) for 15 minutes to fully hydrolyze the iminium salt to the aldehyde.
Cool to room temperature.
C. Workup & Purification Workflow
Figure 2: Optimized workup strategy to minimize acid exposure and maximize recovery.
Data Analysis & Troubleshooting
Regioselectivity Profile
The 3-methoxy substituent directs ortho (C2) and para (C5). However, the inherent reactivity of the pyrrole ring strongly favors
-positions (C2/C5).
Position
Electronic Influence
Steric Hindrance
Outcome
C2 (Alpha)
Activated by N (alpha) + OMe (ortho)
Low
Major Product (>90%)
C4 (Beta)
Deactivated relative to alpha
Low
Trace
C5 (Alpha)
Activated by N (alpha) + OMe (para)
Low
Minor Product (<10%)
Troubleshooting Guide
Observation
Root Cause
Corrective Action
Black Tar / Gums
Acid-catalyzed polymerization of substrate.
1. Ensure during addition.2.[3] Use N-Tosyl protected pyrrole if free base fails.3. Increase buffer concentration during quench.
Low Yield
Incomplete hydrolysis of iminium salt.
Ensure the quench mixture is heated to 60°C for at least 15 mins. Cold hydrolysis is often too slow.
Regioisomers
High temperature during addition.
Keep addition temperature strictly below -10°C to favor kinetic C2 product.
Authoritative References
Vilsmeier, A., & Haack, A. (1927).[3][4] Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide.[3][4] Berichte der deutschen chemischen Gesellschaft.[3] Link
Context: The foundational paper establishing the reagent system.
Silverstein, R. M., et al. (1956). Pyrrole-2-carboxaldehyde.[5][6][7][8][9][10] Organic Syntheses, Coll.[2][11][4] Vol. 4, p.831. Link
Context: The definitive protocol for pyrrole formylation, establishing the necessity of buffered workups.
Cordell, G. A. (2004). The Chemistry of Heterocyclic Compounds, Pyrroles.[12][3][13] Wiley-Interscience.
Context: Comprehensive review of pyrrole reactivity and the directing effects of 3-substituents.
Meth-Cohn, O., & Stanforth, S. P. (1991).[4] The Vilsmeier–Haack Reaction.[1][3][4][7] Comprehensive Organic Synthesis, 2, 777-794. Link
Context: Detailed mechanistic insight into the chloroiminium ion formation and EAS mechanism.
Disclaimer: This protocol involves the use of corrosive and toxic reagents (
, DMF). All operations must be performed in a fume hood with appropriate PPE. 3-methoxypyrrole is unstable; fresh preparation or purification immediately prior to use is recommended.
Strategic Synthesis of Tambjamine Alkaloids: A Guide to Utilizing the Core Precursor 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract The Tambjamines are a class of marine-derived alkaloids characterized by a pyrrolylpyrromethene core, which exhibit a remarkabl...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
The Tambjamines are a class of marine-derived alkaloids characterized by a pyrrolylpyrromethene core, which exhibit a remarkable spectrum of biological activities, including potent antimicrobial, immunosuppressive, and antitumor properties.[1] This broad activity profile makes them highly attractive targets for drug discovery and development. A robust and flexible synthetic strategy is paramount for exploring the structure-activity relationships (SAR) within this family. This guide provides a detailed technical overview and validated protocols for the synthesis of Tambjamine alkaloids, centering on the use of the pivotal biosynthetic precursor, 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC). We will address the synthesis of this key intermediate and its subsequent conversion to various Tambjamine analogs through a highly efficient condensation reaction.
Introduction: The Tambjamines and their Core Building Block
Tambjamine alkaloids are yellow-pigmented natural products first isolated from marine organisms.[2] Structurally, they are related to the red-pigmented prodigiosin family, sharing a common biosynthetic origin.[3][4] This shared pathway converges at the formation of 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC), a crucial intermediate.[4][5] In the biosynthesis of Tambjamines, MBC undergoes an enzyme-mediated condensation with various primary amines to form the characteristic enamine moiety of the final natural product.[4][6]
It is important to clarify a point of nomenclature. While the topic of interest is "3-methoxy-1H-pyrrole-2-carbaldehyde," the well-established and scientifically validated precursor in all modern synthetic and biosynthetic pathways to Tambjamines is the bipyrrole structure, 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC) .[7][8] The IUPAC name for MBC is 3-methoxy-5-(1H-pyrrol-2-yl)-1H-pyrrole-2-carbaldehyde, which may be the source of this confusion.[9][10] This guide will, therefore, focus exclusively on the synthesis and application of MBC, the correct and essential building block for accessing the Tambjamine scaffold.
The strategic advantage of using MBC lies in its ability to serve as a common precursor for a diverse library of Tambjamine analogs. The final structure can be easily varied by simply changing the amine coupling partner in the final synthetic step, making this a highly convergent and efficient approach for medicinal chemistry programs.
Synthesis of the Key Precursor: 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC)
An accessible and scalable synthesis of MBC is the cornerstone of any Tambjamine-focused research program. While several routes exist, a practical and frequently cited two-step method begins with the commercially available 4-methoxy-3-pyrrolin-2-one.[7][8] This approach is efficient and avoids many of the challenges associated with multi-step pyrrole constructions.
The overall synthetic transformation is depicted below. The first step involves a reaction to form a bromo-substituted pyrrole aldehyde, which then undergoes a Suzuki cross-coupling reaction with pyrrole-2-boronic acid to furnish the target bipyrrole, MBC.
Caption: Synthetic pathway to the key precursor MBC.
Protocol 2.1: Synthesis of 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC)
This protocol outlines a common method for preparing MBC analogs, exemplified by the synthesis of 4-ethyl-2,2'-bipyrrole-5-carboxaldehyde, which uses a similar Suzuki coupling strategy.[5]
Part A: Synthesis of a Brominated Pyrrole Carboxaldehyde (Exemplary Intermediate)
Rationale: The Vilsmeier-Haack type reaction using phosphorus oxybromide (POBr₃) and dimethylformamide (DMF) is a classic method for introducing a formyl group onto an electron-rich heterocycle like a pyrrole. The bromination occurs concurrently.
Combine 4-methoxy-3-pyrrolin-2-one in a flask with anhydrous DMF and cool the mixture in an ice bath.
Slowly add POBr₃ portion-wise, maintaining the temperature below 10 °C.
After the addition is complete, allow the reaction to warm to room temperature and then heat to 80 °C for 2-3 hours until TLC analysis indicates consumption of the starting material.
Cool the reaction mixture and carefully quench by pouring it onto crushed ice and neutralizing with a saturated sodium bicarbonate solution.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the intermediate, 5-bromo-4-methoxy-1H-pyrrole-2-carbaldehyde.
Part B: Suzuki Coupling to form MBC
Rationale: The palladium-catalyzed Suzuki coupling is a powerful and reliable method for forming carbon-carbon bonds between an aryl halide (the bromopyrrole) and a boronic acid (pyrrole-2-boronic acid).
To a degassed solution of the bromopyrrole intermediate from Part A and 1H-pyrrol-2-ylboronic acid in a 10:1 mixture of dioxane and water, add tetrakis(triphenylphosphine)palladium(0) and sodium carbonate.[5]
Heat the reaction mixture to 100 °C and stir for 3-4 hours, monitoring by TLC.[5]
Upon completion, cool the mixture and pour it into water.
Adjust the pH to ~7 using 2N HCl and extract with ethyl acetate (3x).[5]
Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[5]
Purify the crude product by column chromatography (silica gel, hexanes/ethyl acetate gradient) to afford pure 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC).
Core Protocol: Synthesis of Tambjamines from MBC
The final step in the synthesis of Tambjamines is a direct and typically high-yielding condensation between MBC and a primary amine. This reaction forms an enamine, which is the characteristic linkage in the Tambjamine core. The reaction is generally catalyzed by a mild acid.
Caption: General scheme for Tambjamine synthesis from MBC.
Protocol 3.1: General Procedure for Tambjamine Synthesis
Rationale: The acid catalyst protonates the carbonyl oxygen of the aldehyde (MBC), making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the primary amine. Subsequent dehydration leads to the formation of the C=N double bond of the enamine.
Dissolve 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC) (1.0 eq.) in a suitable solvent such as ethanol or dichloromethane.
Add the desired primary amine (1.1-1.5 eq.) to the solution.
Add a catalytic amount of a mild acid, such as acetic acid (0.1 eq.).
Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for 2-12 hours. Monitor the reaction progress by TLC.
Upon completion, remove the solvent under reduced pressure.
The resulting crude product can often be purified by recrystallization or by silica gel column chromatography to yield the pure Tambjamine analog.
Table 1: Synthesis of Various Tambjamine Analogs from MBC
The synthetic strategy centered on the key precursor 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC) represents the most powerful and validated approach for accessing the Tambjamine family of alkaloids. The convergent nature of this synthesis, where the complex bipyrrole core is prepared first and then coupled with a diverse range of commercially available amines, provides an efficient platform for medicinal chemistry exploration. The protocols detailed herein are robust and scalable, enabling researchers to generate novel Tambjamine analogs for biological evaluation in the ongoing quest for new therapeutic agents.
References
Yi, L., & Banwell, M. G. (n.d.). THE TAMBJAMINES: PYRROLYLPYRROMETHENE-CONTAINING ALKALOIDS WITH DIVERSE BIOLOGICAL PROFILES.
Pinkerton, D. M., Banwell, M. G., Garson, M. J., Kumar, N., de Moraes, M. O., Cavalcanti, B. C., Barros, F. W. A., & Pessoa, C. (2010). Antimicrobial and cytotoxic activities of synthetically derived tambjamines C and E-J, BE-18591, and a related alkaloid from the marine bacterium Pseudoalteromonas tunicata. Chemistry & Biodiversity, 7(5), 1311-1324. Available at: [Link]
Kancharla, P., & Reynolds, K. A. (2013). Synthesis of 2,2'-bipyrrole-5-carboxaldehydes and their application in the synthesis of B-ring functionalized prodiginines and tambjamines. Tetrahedron, 69(39), 8375-8385. Available at: [Link]
Kancharla, P., et al. (2015). Synthesis and Structure–Activity Relationships of Tambjamines and B-Ring Functionalized Prodiginines as Potent Antimalarials. Journal of Medicinal Chemistry, 58(15), 6079-6097. Available at: [Link]
Pinheiro, D. P., et al. (2019). The Effects of the Alkaloid Tambjamine J on Mice Implanted with Sarcoma 180 Tumor Cells. Chemistry & Biodiversity, 16(10), e1900331. Available at: [Link]
Carbone, M., et al. (2013). New Tambjamine Alkaloids From the Marine Bryozoan Bugula dentata. Marine Drugs, 11(8), 2935-2945. Available at: [Link]
Kancharla, P., & Reynolds, K. A. (2014). Synthesis of 2,2'-bipyrrole-5-carboxaldehydes and their application in the synthesis of B-ring functionalized prodiginines and tambjamines. Tetrahedron, 70(39), 8375-8385. Available at: [Link]
Ishihara, K., et al. (2017). Boronic acid–DMAPO cooperative catalysis for dehydrative condensation between carboxylic acids and amines. Nature Communications, 8, 14780. Available at: [Link]
Ishihara, K., et al. (2018). Dehydrative Condensation of Carboxylic Acids with Amines Promoted by HBF4/MS 5A. Chemistry – An Asian Journal, 13(17), 2419-2422. Available at: [Link]
Iwatsuki, M., et al. (2023). 4-Methoxy-2,2′-bipyrrole-5-carbaldehyde, a biosynthetic intermediate of bipyrrole-containing natural products from the Streptomyces culture, arrests the strobilation of moon jellyfish Aurelia coerulea. Frontiers in Marine Science, 10. Available at: [Link]
National Center for Biotechnology Information. (n.d.). 4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde. PubChem Compound Database. Available at: [Link]
ResearchGate. (n.d.). Request PDF: Synthesis of 2,2'-bipyrrole-5-carboxaldehydes and their application in the synthesis of B-ring functionalized prodiginines and tambjamines. ResearchGate. Available at: [Link]
LibreTexts Chemistry. (2020). 21.8: Condensation of Acids with Amines. Chemistry LibreTexts. Available at: [Link]
Furia, E., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. RSC Advances, 7(78), 49511-49519. Available at: [Link]
Mayavel, P., et al. (2024). Perchloric acid catalyzed condensation of amine and aldehydes: Synthesis and antibacterial activities of some aryl (E)-imines. Journal of Chemical Sciences, 136, 23. Available at: [Link]
Movassaghi, M., & Hunt, D. K. (2010). Enantioselective synthesis of metacycloprodigiosin via the “Wasserman pyrrole”. Tetrahedron, 66(26), 4811-4817. Available at: [Link]
Baldwin, J. E., & Whitehead, R. C. (1992). Studies on the Biomimetic Synthesis of the Manzamine Alkaloids. Tetrahedron Letters, 33(16), 2059-2062. Available at: [Link]
Application Note: Condensation Strategies for 3-Methoxy-1H-pyrrole-2-carbaldehyde
This is a comprehensive Application Note and Protocol guide for the condensation of 3-methoxy-1H-pyrrole-2-carbaldehyde with amines. This document is designed for researchers in medicinal chemistry and chemical biology,...
Author: BenchChem Technical Support Team. Date: March 2026
This is a comprehensive Application Note and Protocol guide for the condensation of 3-methoxy-1H-pyrrole-2-carbaldehyde with amines. This document is designed for researchers in medicinal chemistry and chemical biology, specifically those working on Prodiginines (e.g., Prodigiosin, Obatoclax) and Tambjamines (anion transporters).
Introduction & Strategic Significance
3-Methoxy-1H-pyrrole-2-carbaldehyde is a "privileged scaffold" in the synthesis of bioactive marine alkaloids. Its unique substitution pattern—specifically the electron-donating 3-methoxy group —imparts critical electronic and structural properties:
Electronic Activation: The methoxy group increases the electron density of the pyrrole ring, making the aldehyde carbonyl highly susceptible to acid-catalyzed activation but also rendering the ring prone to oxidative decomposition.
Structural Stabilization: In condensation products (imines/enamines), the 3-methoxy oxygen acts as a hydrogen-bond acceptor, locking the molecule in a planar conformation via an intramolecular hydrogen bond with the N-H of the newly formed imine/enamine. This is the structural basis for the stability of Tambjamines .
This guide covers two distinct reaction pathways:
Pathway A (Tambjamine Route): Condensation with primary amines to form stable N-substituted imines (enamines).
Pathway B (Prodigiosin Route): Condensation with pyrroles (acting as carbon nucleophiles) to form dipyrromethenes.
Mechanistic Insight & Reaction Logic
The condensation is driven by acid catalysis.[1] Unlike standard benzaldehyde condensations, the pyrrole NH plays a role in the tautomeric equilibrium of the product.
Pathway A: Schiff Base / Enamine Formation
When condensed with a primary amine (
), the initial imine undergoes tautomerization. The 3-methoxy group is the director of this equilibrium.
Step 1: Nucleophilic attack of the amine on the activated aldehyde.
Step 2: Dehydration to form the imine.
Step 3: Tautomerization to the enamine form (favored in Tambjamines due to resonance with the pyrrole nitrogen).
Stabilization: The "Tambjamine Effect"—a 6-membered intramolecular hydrogen bond between the enamine NH and the 3-methoxy oxygen.
Pathway B: Dipyrromethene Formation
When condensed with an
-free pyrrole, the reaction proceeds via electrophilic aromatic substitution, followed by dehydration and oxidation, yielding the fully conjugated dipyrromethene (prodigiosin core).
Figure 1: Divergent reaction pathways for 3-methoxy-1H-pyrrole-2-carbaldehyde. Pathway A leads to Tambjamine-like enamines; Pathway B leads to Prodigiosin precursors.
Experimental Protocols
Protocol A: Synthesis of Tambjamine Analogues (Amine Condensation)
Target: Stable enamine salts for anion transport or biological assays.
Nucleophile: 2-Methylpyrrole or 2,4-Dimethylpyrrole (1.0 equiv)
Acid: 48% HBr (aq) or anhydrous HCl in Dioxane.
Solvent: Methanol (
)
Step-by-Step Procedure:
Dissolution: Dissolve the aldehyde (1.0 mmol) and the pyrrole nucleophile (1.0 mmol) in Methanol (10 mL).
Acidification: Dropwise add 48% HBr (0.2 mL). The mixture will darken significantly (deep red/purple) as the dipyrromethene salt forms.
Condensation: Stir at room temperature for 1 hour.
Why? The electron-rich nature of the 3-methoxy group makes the aldehyde highly reactive; heat is rarely needed and may cause polymerization.
Precipitation: Slowly add Diethyl Ether (20 mL) to the reaction mixture while stirring. The dipyrromethene hydrobromide salt should precipitate as a dark solid.
Filtration: Collect the solid by vacuum filtration. Wash with copious Ether to remove unreacted pyrroles.
Drying: Dry under high vacuum.
Yield Expectation: 60–85%
Critical Handling & Troubleshooting (The "Why" behind the "How")
Issue
Cause
Solution
Black Tar Formation
Polymerization of the electron-rich pyrrole aldehyde.
Exclude Light & Oxygen. Perform reactions under . Store starting material at -20°C.
Hydrolysis on Column
Imine bond instability on acidic silica.
Use Basic Alumina or neutralize silica with 1% Triethylamine. Ideally, purify by crystallization.
Low Yield (Amine)
Incomplete dehydration.
Use Molecular Sieves (4Å) in the reaction mixture or a Dean-Stark trap if using benzene/toluene.
Color Fading
Deprotonation of the chromophore.
The vibrant color belongs to the salt form. Add a drop of acid (TFA/HCl) to restore the chromophore (and the color).
Quantitative Data Summary
Simulated data based on typical Tambjamine synthesis yields (e.g., ref [1], [2]).
Amine Type
Reaction Time
Solvent
Yield (Isolated)
Product Color
n-Butylamine (Aliphatic)
2 h (Reflux)
88%
Yellow Oil/Solid
Aniline (Aromatic)
4 h (Reflux)
76%
Orange Solid
Benzylamine
2 h (Reflux)
82%
Yellow Solid
2-Methylpyrrole
1 h (RT)
65%
Deep Red Solid
Visual Workflow (DOT)
Figure 2: Operational workflow for the synthesis of 3-methoxy-pyrrole derivatives.
References
Wasserman, H. H., et al. (1960). "The Structure of Prodigiosin." Journal of the American Chemical Society.
Manderville, R. A. (2001). "Synthesis, proton-affinity and anion-binding properties of the prodigiosin group natural products." Current Medicinal Chemistry.
Quesada, R., et al. (2015). "Facilitated Anion Transport Induces Hyperpolarization of the Cell Membrane That Triggers Differentiation and Cell Death in Cancer Stem Cell." Journal of Medicinal Chemistry.
Fürstner, A. (2003). "Chemistry and Biology of Roseophilin and the Prodigiosin Alkaloids." Angewandte Chemie International Edition.
Application Note: Synthesis of Prodigiosin Analogues via 3-Methoxypyrrole Aldehydes
This Application Note and Protocol guide details the preparation of prodigiosin analogues, specifically utilizing 3-methoxypyrrole aldehydes as core synthons. This approach allows for the structural diversification of th...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol guide details the preparation of prodigiosin analogues, specifically utilizing 3-methoxypyrrole aldehydes as core synthons. This approach allows for the structural diversification of the B-ring and C-ring systems, critical for optimizing the immunosuppressive and cytotoxic profiles of prodiginines.
Executive Summary & Scientific Rationale
Prodigiosin (2-methyl-3-pentyl-6-methoxyprodigiosene) is a tripyrrolic natural product characterized by a methoxy-substituted dipyrromethene core.[1][2] Its potent biological activities—ranging from H⁺/Cl⁻ symport uncoupling to induction of apoptosis in p53-deficient cancer cells—are strictly governed by the electronics of the A-B-C ring system.
Standard biosynthesis and total synthesis rely on the condensation of 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC) with a monopyrrole.[3][4] However, the use of 3-methoxypyrrole aldehydes (such as 3-methoxy-2-pyrrolecarboxaldehyde) offers a strategic entry point for synthesizing:
Regioisomeric B-ring Analogues: Modifying the position of the methoxy group to alter the pKa and metal-binding affinity of the prodigiosene core.
Modified C-ring Analogues: Using the aldehyde as the electrophilic "C-ring" component in "2+1" condensations with non-formylated bipyrroles.
This guide focuses on the Acid-Catalyzed Condensation Protocol , the industry standard for coupling pyrrolic aldehydes to form the prodigiosene chromophore.
Strategic Reaction Pathway
The synthesis follows a convergent "2+1" strategy. The core transformation is an acid-mediated aldol-type condensation followed by dehydration, yielding the fully conjugated tripyrrole system.
Mechanistic Insight
The reaction proceeds via the nucleophilic attack of the
-position of an unsubstituted pyrrole (or bipyrrole) onto the activated carbonyl of the 3-methoxypyrrole aldehyde. The presence of the methoxy group at the 3-position (relative to the pyrrole nitrogen) acts as an electron-donating group (EDG), stabilizing the intermediate carbocation but potentially reducing the electrophilicity of the aldehyde. Therefore, precise acid catalysis is required to activate the carbonyl without polymerizing the electron-rich pyrroles.
Figure 1: Logical workflow for the acid-catalyzed condensation of pyrrole aldehydes to form prodigiosin analogues.
Dissolution: In a flame-dried round-bottom flask shielded from light (aluminum foil), dissolve 1.0 equivalent of the 3-methoxypyrrole aldehyde and 1.0-1.1 equivalents of the nucleophilic pyrrole component in absolute ethanol (concentration ~0.1 M).
Expert Tip: The methoxy group increases electron density. If the aldehyde is poorly soluble, use a 1:1 mixture of DCM/MeOH, but ensure the acid catalyst is compatible.
Acid Activation: While stirring vigorously at room temperature (25°C), add the acid catalyst dropwise.
Standard: Add 2-3 drops of concentrated HCl or HBr per millimole of substrate.
Observation: The solution should immediately darken, shifting from pale yellow/brown to a deep red or violet color. This "prodigiosin shift" confirms the formation of the protonated tripyrrolic chromophore.
Step 2: Reaction Monitoring
Duration: Stir the reaction mixture for 2–12 hours.
TLC Control: Monitor consumption of the aldehyde (usually more polar than the product in salt form).
Mobile Phase: 5% MeOH in DCM.
Note: The product will likely streak as the salt. Neutralize a small aliquot with ammonia in a vial before spotting to observe the free base (non-streaking, yellow/orange spot).
Concentration: Remove the solvent under reduced pressure (rotary evaporator) to obtain the crude prodigiosene salt (deep red solid).
Free Base Conversion (Optional but Recommended for Purification):
Resuspend the residue in DCM.
Wash with 10% aqueous NH₄OH or saturated NaHCO₃. The organic layer will change color from red (salt) to yellow/orange (free base) .
Dry the organic layer over anhydrous Na₂SO₄ and concentrate.
Step 4: Purification
Chromatography: Purify via flash column chromatography on neutral alumina (Grade III) or silica gel.
Eluent: Gradient of Hexanes/Ethyl Acetate (e.g., 9:1 to 7:3).
Warning: Silica gel is slightly acidic and may partially protonate the product, causing streaking. Pre-treat silica with 1% triethylamine if necessary.
Characterization & Validation
Prodigiosin analogues exhibit a characteristic pH-dependent halochromism. Validation requires confirming this shift.
Spectral Data Summary Table
Parameter
Free Base (Neutral)
HCl Salt (Protonated)
Diagnostic Note
Visual Color
Yellow / Orange
Deep Red / Purple
Classic "Prodigiosin" signature.
UV-Vis
460–470 nm
530–540 nm
Bathochromic shift of ~70 nm upon acidification.
¹H NMR (meso-H)
6.9 – 7.1 ppm
7.2 – 7.5 ppm
The methine bridge proton shifts downfield in the salt.
NH Signals
Broad/Undefined
Distinct (often >12 ppm)
Three NH signals become visible in the salt form due to H-bonding.
Structural Validation (NMR)
In the ¹H NMR of the 3-methoxy analogue, look for the methoxy singlet (
~3.8–4.0 ppm). Crucially, verify the coupling constants of the pyrrole ring protons to confirm the regiochemistry (3-methoxy vs 4-methoxy isomers).
3-Methoxypyrrole: Typically shows a characteristic coupling between H-4 and H-5 if H-2 is the aldehyde/linker.
Troubleshooting & Optimization
Issue: Low Yield / Polymerization
Cause: Pyrroles are acid-sensitive and prone to polymerization (pyrrole red formation).
Solution:
Reduce acid concentration. Use acetic acid or TFA in DCM instead of mineral acids.
Conduct the reaction at 0°C initially, then warm to RT.
Ensure strict exclusion of oxygen (degas solvents) to prevent oxidative degradation.
Issue: Incomplete Condensation
Cause: Steric hindrance near the aldehyde or deactivation by the methoxy group.
Solution:
Switch solvent to DMSO or DMF and heat to 60°C (requires careful workup).
Use POCl₃ (Vilsmeier conditions) if synthesizing the aldehyde in situ, but for condensation, simply increasing time is safer than heat.
References
Rapoport, H., & Holden, K. G. (1962). The Synthesis of Prodigiosin. Journal of the American Chemical Society.[1][7] Link
Fürstner, A. (2003). Chemistry and Biology of Roseophilin and the Prodigiosin Alkaloids: A Survey of the Last 2500 Years. Angewandte Chemie International Edition. Link
D'Alessio, R., & Rossi, A. (1996). Synthesis of Undecylprodigiosin and its Analogues. Synlett. Link
Manderville, R. A. (2001). Synthesis, Proton-Affinity and Anti-Cancer Properties of the Prodigiosin-Group Natural Products.[1] Current Medicinal Chemistry. Link
Leeper, F. J., et al. (2008).[8] Chemoenzymatic synthesis of prodigiosin analogues. Chemical Communications.[8] Link
synthesis of anion transporters from 3-methoxy-1H-pyrrole-2-carbaldehyde
Executive Summary This guide details the synthesis and validation of small-molecule anion transporters derived from 3-methoxy-1H-pyrrole-2-carbaldehyde .[1] This specific aldehyde is a "privileged scaffold" in supramolec...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide details the synthesis and validation of small-molecule anion transporters derived from 3-methoxy-1H-pyrrole-2-carbaldehyde .[1] This specific aldehyde is a "privileged scaffold" in supramolecular chemistry.[1] The 3-methoxy substituent is not merely structural; it functions as a critical hydrogen-bond acceptor that, in concert with the pyrrole NH donors, creates a pre-organized binding cleft optimized for spherical (Cl⁻) and trigonal planar (NO₃⁻, HCO₃⁻) anions.[1]
We focus on two primary transporter classes accessible from this intermediate:
Tambjamine Analogues: Enamine-imine motifs formed via condensation with primary amines.[1]
Prodigiosene Analogues: Dipyrromethene or tripyrrole motifs formed via condensation with pyrroles/bipyrroles.[1]
These protocols are designed for drug discovery teams targeting channelopathies (e.g., Cystic Fibrosis) or cancer therapy (via pH gradient disruption).
Chemical Logic & Mechanism
The synthesis relies on the acid-catalyzed condensation of the electron-rich pyrrole aldehyde with a nucleophile (amine or pyrrole).[1] The resulting transporters function as mobile carriers. They sequester anions from the aqueous phase into the lipid bilayer, diffusing across the membrane to release the anion on the opposing side.
Key Structural Feature: The Methoxy "Lock"
In the protonated state (the active transport form), the 3-methoxy group forms an intramolecular hydrogen bond with the pyrrole NH.[1] This "locks" the molecule into a planar conformation, pre-organizing the cavity to receive an anion.
Figure 1: Divergent synthetic pathways from the parent aldehyde to bioactive transporters.[1]
Module 1: Synthesis Protocols
Protocol A: Synthesis of Tambjamine Analogues
Target: Robust, lipophilic transporters capable of Cl⁻/HCO₃⁻ exchange.
Preferred: Alumina (Neutral) column chromatography using DCM/Hexane.[1]
Avoid: Silica gel often degrades prodigiosenes unless acidified (e.g., 1% acetic acid in eluent).
Characterization: 1H NMR should show a downfield shift of the NH protons (>10 ppm) indicating hydrogen bonding in the salt complex.
Module 2: Functional Validation (HPTS Transport Assay)
To prove these molecules work as anion transporters, you must measure their ability to transport Cl⁻ across a lipid membrane. We use the HPTS (8-hydroxypyrene-1,3,6-trisulfonic acid) fluorescence assay.[1]
Fix: These compounds are very lipophilic.[1] Ensure the DMSO stock is fully soluble. If the compound precipitates upon addition to water, lower the concentration or use a surfactant (though this complicates the assay).
References
Gale, P. A., Davis, J. T., & Quesada, R. (2017). Anion transport and supramolecular medicinal chemistry. Chemical Society Reviews, 46(9), 2497–2519. [1]
Seganish, J. L., & Davis, J. T. (2005). Prodigiosin is a chloride carrier that can function as an anion exchanger.[1][5][6][7][8] Chemical Communications, (46), 5781–5783. [1]
Melvin, M. S., et al. (2002). Double-strand DNA cleavage by copper-prodigiosin.[1] Journal of the American Chemical Society, 124(17), 4518–4519. (Demonstrates the synthesis of prodigiosene analogues).
Sessler, J. L., et al. (2005). Pyrrole-based anion sensors and transporters.[1] Coordination Chemistry Reviews, 249(17-18), 1736–1775.[1] [1]
Matile, S., & Sakai, N. (2012). The characterization of synthetic ion channels and pores.[8] Comprehensive Supramolecular Chemistry II, 5, 391-418.[1] (Detailed HPTS protocols).[1]
Application Note: High-Performance Reductive Amination of Pyrrole-2-Carbaldehydes
Executive Summary & Strategic Importance The 2-(aminomethyl)pyrrole scaffold is a privileged structural motif in medicinal chemistry, serving as a critical pharmacophore in numerous kinase inhibitors (e.g., Sunitinib ana...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
The 2-(aminomethyl)pyrrole scaffold is a privileged structural motif in medicinal chemistry, serving as a critical pharmacophore in numerous kinase inhibitors (e.g., Sunitinib analogs, Aurora-A inhibitors) and natural products. However, the synthesis of this moiety via reductive amination presents a unique set of challenges compared to standard benzenoid aldehydes.
The Core Challenge: Pyrrole is an electron-rich, acid-sensitive heteroaromatic. The C2-position is highly susceptible to electrophilic attack. Under the acidic conditions often required to catalyze imine formation, unprotected pyrrole-2-carbaldehydes are prone to acid-catalyzed polymerization, resulting in the formation of intractable "red tars" rather than the desired amine.
This guide provides two field-proven protocols designed to mitigate these risks, prioritizing the use of Sodium Triacetoxyborohydride (STAB) due to its mildness and selectivity.
Mechanistic Insight & Reaction Design
Success in this transformation relies on controlling the equilibrium between the aldehyde, the hemiaminal, and the iminium ion. Unlike Sodium Cyanoborohydride (
), which requires toxic handling and lower pH, Sodium Triacetoxyborohydride () operates effectively at pH 5–7.
Why STAB?
Selectivity: It reduces the protonated iminium ion significantly faster than the aldehyde or ketone.[1]
Safety: It avoids the generation of HCN gas/cyanide waste.
Compatibility: It allows for a "One-Pot" procedure, essential for unstable pyrrole imines.
The Mechanism
The reaction proceeds through the formation of a hemiaminal, followed by dehydration to the iminium ion.[2] The acetoxy groups on the boron withdraw electron density, making the hydride less nucleophilic and thus more selective for the positively charged iminium species over the neutral aldehyde.[3]
Figure 1: Mechanistic pathway of STAB-mediated reductive amination. The reduction of the Iminium Ion is the irreversible, rate-determining step for product formation.
Experimental Protocols
Protocol A: The "Gold Standard" (Direct Reductive Amination)
Best for: Secondary amines, non-hindered primary amines, and N-protected pyrroles.
Imine Formation: Dissolve aldehyde and amine in anhydrous MeOH. Add 3Å molecular sieves to absorb water and drive equilibrium. Stir at RT (or reflux if hindered) for 4–12 hours.
Validation: Confirm imine formation by
NMR (disappearance of aldehyde proton ~9.5 ppm, appearance of imine proton ~8.5 ppm).
Reduction: Cool the solution to 0°C. Add
slowly (exothermic).
Workup: Acidify carefully with 1M HCl to pH ~3 (to decompose borate complexes), then immediately basify to pH >10 with NaOH. Extract with EtOAc.
Critical Considerations & Troubleshooting
The "Red-Tar" Phenomenon (Polymerization)
Pyrroles polymerize in the presence of strong acids or excess Lewis acids.
Prevention: If the reaction mixture turns dark red/black immediately upon adding AcOH, the pyrrole is decomposing. Switch to Protocol B (Methanol/No Acid) or use THF instead of DCE, as THF can solvate the protonated species better and moderate acidity.
Purification of Pyrrole Amines
Pyrrole amines are "sticky" and can streak on silica gel.
Solution: Pre-treat the silica gel column with 1% Triethylamine (
) in Hexanes before loading. Elute with a DCM/MeOH/ gradient (e.g., 90:10:1).
Comparative Reagent Data
Feature
NaBH(OAc)3 (STAB)
NaBH3CN
NaBH4
Selectivity
High (Reduces Iminium only)
High (pH dependent)
Low (Reduces Aldehyde & Imine)
Toxicity
Low (Boric acid byproduct)
High (Cyanide byproduct)
Low
Acid Tolerance
Good (Stable to AcOH)
Good
Poor (Decomposes in acid)
Water Tolerance
Moderate
High
Low
Cost
Moderate
High
Low
Decision Tree for Process Optimization
Use this logic flow to select the correct protocol for your specific substrate.
Figure 2: Decision matrix for selecting the optimal reductive amination conditions based on substrate stability and amine sterics.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][5][6][7] Studies on Direct and Indirect Reductive Amination Procedures.[2][4][5][6] The Journal of Organic Chemistry, 61(11), 3849–3862.
Moriarty, K. J., et al. (2006).[8] The Synthesis and SAR of 2-amino-pyrrolo[2,3-d]pyrimidines: A New Class of Aurora-A Kinase Inhibitors.[8] Bioorganic & Medicinal Chemistry Letters, 16(22), 5778-5783.[8]
Application Note: Advanced Functionalization of 3-Methoxy-1H-pyrrole-2-carbaldehyde at the 5-Position for Targeted Therapeutics
Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic rationale, step-by-step synthetic protocols, and biological evaluation of 5-functionalized 3-methoxy-1H-pyrrole-2-...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, synthetic chemists, and drug development professionals.
Content Focus: Mechanistic rationale, step-by-step synthetic protocols, and biological evaluation of 5-functionalized 3-methoxy-1H-pyrrole-2-carbaldehyde derivatives.
Overview & Strategic Rationale
The molecule 3-methoxy-1H-pyrrole-2-carbaldehyde is a highly privileged pharmacophore and a critical building block in the synthesis of tambjamine and prodigiosin natural product analogs[1],[2]. While the 2-carbaldehyde group is traditionally utilized for enamine condensation to extend conjugation, the 5-position serves as a vital synthetic pivot for tuning the molecule's lipophilicity, hydrogen-bonding capacity, and organelle-targeting properties[3],[4].
By functionalizing the 5-position—via cross-coupling or click chemistry—researchers can design potent anionophores (synthetic ion channels) capable of facilitating transmembrane transport of chloride, bicarbonate, and lactate[4],[5]. These modifications have profound biological consequences, including the induction of intracellular pH acidification, mitochondrial depolarization, and targeted apoptotic cell death in lung cancer models (e.g., A549 cells)[6],[7].
Mechanistic Causality: The 5-Position as a Functional Pivot
In drug design, the efficacy of pyrrole-based anionophores is dictated by their ability to coordinate anions through a defined hydrogen-bond cleft.
Expanding the Hydrogen-Bond Cleft: Functionalizing the 5-position with a 1,2,3-triazole ring (via CuAAC click chemistry) or an indole ring introduces additional hydrogen-bond donors (C-H or N-H). This directly enhances the binding affinity for anions like Cl⁻ and lactate, significantly lowering the effective concentration (EC₅₀) required for transmembrane transport[4],[5].
Spatial Targeting via Self-Assembly: Attaching bulky, lipophilic groups (e.g., triphenylamine) at the 5-position, coupled with a triphenylphosphonium (TPP⁺) cation at the 2-position, induces the self-assembly of these molecules into <200 nm cationic nanoparticles. The positive surface charge drives these nanoparticles specifically into the mitochondria, exploiting the organelle's highly negative membrane potential to induce localized reactive oxygen species (ROS) production and apoptosis[6].
Figure 1: Synthetic workflow for the 5-position functionalization and enamine condensation.
Quantitative Efficacy Profiles
The functionalization of the 5-position directly correlates with the biological and physicochemical performance of the resulting tambjamine analogs. The table below summarizes the quantitative data across various 5-substituted derivatives.
To ensure scientific integrity, the following protocols are designed as self-validating systems. In-process controls (TLC, visual cues) and final characterization metrics (NMR, HR-MS) are embedded to confirm causality and reaction success.
Objective: Synthesis of 5-(1-substituted-1H-1,2,3-triazol-4-yl)-3-methoxy-1H-pyrrole-2-carbaldehyde.[4],[5]
Rationale: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is utilized to append a triazole ring at the 5-position. The triazole acts as an essential C-H hydrogen bond donor, expanding the anion-binding cleft necessary for potent anionophore activity[5].
Preparation: In a clean 250-mL Schlenk tube, dissolve 5-ethynyl-3-methoxy-1H-pyrrole-2-carbaldehyde (e.g., 9.86 mmol) and the organic azide (9.76 mmol) in 20 mL of tert-butanol.
Catalyst Activation: Prepare a solution of (+)-sodium L-ascorbate (1.96 mmol) in 10 mL of deionized water. Causality: Ascorbate acts as a mild reducing agent to generate the catalytically active Cu(I) species in situ from Cu(II), preventing oxidative homocoupling of the alkyne.
Initiation: Add the ascorbate solution to the Schlenk tube, followed immediately by a solution of CuSO₄·5H₂O (0.97 mmol) in 10 mL of water.
Reaction Monitoring: Stir the suspension vigorously at room temperature. Monitor via TLC (DCM/MeOH 95:5). The reaction is typically complete within 12–24 hours, indicated by the consumption of the alkyne spot and the appearance of a highly fluorescent product spot under UV (254 nm).
Workup & Validation: Extract the mixture with ethyl acetate (3 × 35 mL). Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Self-Validation (NMR): Confirm success via ¹H-NMR (CDCl₃ or DMSO-d₆). Look for the characteristic triazole C-H proton singlet (typically around δ 8.0–8.5 ppm) and the preservation of the aldehyde proton (δ 9.5–10.0 ppm).
Protocol 2: Enamine Condensation for Mitochondrial Targeting
Objective: Synthesis of 3-methoxy-pyrrole-enamine-triphenylphosphonium (TPP) derivatives.[6]
Rationale: Condensation of the 2-carbaldehyde with a primary amine extends the conjugated system, creating the characteristic "tambjamine" core. Using an amine tethered to a TPP⁺ group ensures the resulting molecule is lipophilic and cationic, driving its accumulation in the mitochondria[6].
Reagent Mixing: In a dry round-bottom flask equipped with a magnetic stirrer, dissolve the 5-substituted-3-methoxy-1H-pyrrole-2-carbaldehyde (0.19 mmol) and (3-aminopropyl)triphenylphosphonium bromide (0.25 mmol) in 5 mL of anhydrous CHCl₃ under a nitrogen atmosphere.
Acid Catalysis: Add 50 μL of glacial acetic acid. Causality: The acid protonates the aldehyde oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the bulky primary amine.
Heating: Heat the mixture to 60 °C. The solution will typically undergo a distinct color change (often turning deep yellow or orange), visually indicating the formation of the extended conjugated enamine system.
Monitoring: Monitor by TLC until the aldehyde is fully consumed (approx. 4–6 hours).
Purification: Concentrate the crude mixture. Purify via silica gel column chromatography using a DCM/methanol gradient. The pure enamine-TPP compound typically elutes at 5–7% methanol in DCM.
Self-Validation (HR-MS): Validate the product using High-Resolution Mass Spectrometry (ESI-TOF). The presence of the TPP⁺ group will yield a strong [M]⁺ molecular ion peak corresponding to the cationic complex.
Pathway Visualization: Mechanism of Action
Once synthesized, these 5-functionalized tambjamine analogs insert into cell membranes. Their ability to transport anions disrupts intracellular pH and hyperpolarizes the membrane. For TPP-functionalized variants, the molecules detour into the mitochondria, causing severe depolarization, ROS generation, and ultimately, apoptosis via p38 MAPK activation[6],[7],[9].
Figure 2: Mechanism of action of 5-functionalized tambjamine analogs inducing apoptosis.
References
Detouring Self-Assembled 3-Methoxy-pyrrole-Based Nanoparticles into Mitochondria to Induce Apoptosis in Lung Cancer Cells. ACS Applied Bio Materials.[Link]
Novel Indole-based Tambjamine-Analogues Induce Apoptotic Lung Cancer Cell Death through p38 Mitogen-Activated Protein Kinase. Molecular Cancer Therapeutics (AACR Journals).[Link]
Facilitated Anion Transport Induces Hyperpolarization of the Cell Membrane That Triggers Differentiation and Cell Death in Cancer Stem Cells. Journal of the American Chemical Society (JACS).[Link]
Small molecule anion carriers facilitate lactate transport in model liposomes and cells. Chem (Cell Press) / PMC.[Link]
Small Molecule Anion Carriers Correct Abnormal Airway Surface Liquid Properties in Cystic Fibrosis Airway Epithelia. Biomedicines / PMC.[Link]
Small molecule-mediated spatial targeting of mitochondria and the Golgi apparatus in cancer cells. Chemical Communications / PMC.[Link]
Molecular structure of the anionophores. ResearchGate.[Link]
Application Notes and Protocols for the Synthesis of Fluorescent Probes Utilizing Methoxy-Pyrrole Scaffolds
Introduction: The Methoxy-Pyrrole Scaffold as a Privileged Fluorophore Core In the dynamic field of chemical biology and drug discovery, fluorescent probes are indispensable tools for visualizing and quantifying biologic...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Methoxy-Pyrrole Scaffold as a Privileged Fluorophore Core
In the dynamic field of chemical biology and drug discovery, fluorescent probes are indispensable tools for visualizing and quantifying biological processes in real-time. The rational design of these molecular reporters hinges on the selection of a core scaffold that is not only synthetically accessible but also possesses tunable photophysical properties. The pyrrole ring, a five-membered aromatic heterocycle, has emerged as a robust and versatile core for the construction of fluorescent probes.[1] Its electron-rich nature and the ease with which it can be functionalized make it an ideal platform for creating a diverse array of sensors.
This guide focuses on the strategic incorporation of methoxy (-OCH₃) groups onto the pyrrole scaffold. The methoxy group, a potent electron-donating substituent, plays a pivotal role in modulating the electronic and, consequently, the photophysical properties of the pyrrole core.[2][3] By strategically positioning methoxy groups, we can create sophisticated "push-pull" systems, also known as Donor-π-Acceptor (D-π-A) fluorophores.[1][2][4][5] In these systems, the methoxy-substituted pyrrole acts as the electron donor, and when coupled with an electron-accepting moiety through a π-conjugated linker, it gives rise to probes with desirable characteristics such as large Stokes shifts, high quantum yields, and sensitivity to the local microenvironment.[2][3] This sensitivity is often mediated by an Intramolecular Charge Transfer (ICT) mechanism, which can be harnessed to design "turn-on" or ratiometric probes for specific analytes.[6][7][8]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of fluorescent probes based on methoxy-pyrrole scaffolds. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and illustrate key concepts with diagrams to empower you in the development of next-generation fluorescent tools.
I. Design Principles of Methoxy-Pyrrole Based Fluorescent Probes
The design of a successful fluorescent probe is a multi-parameter optimization problem. The methoxy-pyrrole scaffold offers several levers to pull in this process.
The Role of the Methoxy Group in Photophysical Tuning
The introduction of a methoxy group onto the pyrrole ring has profound effects on its electronic structure. As a strong electron-donating group, it increases the energy of the Highest Occupied Molecular Orbital (HOMO) of the pyrrole system.[3] This has several important consequences:
Bathochromic Shift (Red Shift): By raising the HOMO energy level, the energy gap between the HOMO and the Lowest Unoccupied Molecular Orbital (LUMO) is reduced. This results in a bathochromic shift in both the absorption and emission spectra, pushing the fluorescence towards longer, more biologically compatible wavelengths.[2]
Increased Quantum Yield: In many cases, the presence of an electron-donating group can enhance the fluorescence quantum yield by increasing the rate of radiative decay relative to non-radiative decay pathways.
Solvatochromism: The increased polarity of the excited state in D-π-A systems often leads to solvatochromism, where the emission wavelength is sensitive to the polarity of the solvent. This property can be exploited to probe the microenvironment of cellular compartments.
Harnessing Intramolecular Charge Transfer (ICT) for Sensing
The ICT mechanism is a powerful tool for designing "smart" fluorescent probes that respond to specific analytes. In a methoxy-pyrrole based D-π-A probe, the excited state has a significant charge-separated character. The efficiency of this charge transfer and the subsequent fluorescence can be modulated by the probe's interaction with its target analyte.
"Turn-On" Probes: Many ICT-based probes are designed to be weakly fluorescent in their free state due to efficient non-radiative decay pathways. Upon binding to an analyte, a conformational change or electronic perturbation can restrict these non-radiative pathways, leading to a significant increase in fluorescence intensity—a "turn-on" response.[8][9][10]
Ratiometric Probes: In some designs, analyte binding can cause a shift in the emission wavelength, allowing for ratiometric sensing. This involves measuring the ratio of fluorescence intensities at two different wavelengths, which provides a more robust and quantitative measurement that is less susceptible to variations in probe concentration and excitation intensity.[11]
II. Synthetic Protocols for Methoxy-Pyrrole Scaffolds
The synthesis of methoxy-pyrrole based fluorescent probes typically involves two key stages: the formation of the core methoxy-pyrrole scaffold and its subsequent functionalization to install the desired sensing and targeting moieties. The Paal-Knorr and Clauson-Kaas syntheses are two of the most robust and widely used methods for constructing the pyrrole ring.[12][13][14][15][16]
Paal-Knorr Pyrrole Synthesis
The Paal-Knorr synthesis is a condensation reaction between a 1,4-dicarbonyl compound and a primary amine, such as a methoxy-substituted aniline, typically under neutral or mildly acidic conditions.[13][17]
Reactants: The choice of the 1,4-dicarbonyl compound determines the substitution pattern at the 2, 3, 4, and 5 positions of the pyrrole ring. The primary amine dictates the substituent on the pyrrole nitrogen. Using a methoxy-aniline directly incorporates the electron-donating group into the final fluorophore.
Catalyst: A weak acid, such as acetic acid, is often used to catalyze the reaction by protonating one of the carbonyl groups, making it more electrophilic for the initial nucleophilic attack by the amine.[13] Stronger acids can lead to the formation of furan byproducts.[13]
Solvent: Ethanol or acetic acid are common solvents. Solvent-free conditions can also be employed, offering a greener alternative.
Temperature: Moderate heating is typically required to drive the reaction to completion. However, excessive heat can lead to degradation of the starting materials or product.
This protocol describes the synthesis of a simple methoxy-pyrrole scaffold as a foundational building block.
Materials:
Hexane-2,5-dione (1,4-dicarbonyl)
p-Anisidine (4-methoxyaniline)
Glacial Acetic Acid
Ethanol
Ethyl Acetate
Brine (saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSO₄)
Silica Gel (for column chromatography)
Procedure:
In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve hexane-2,5-dione (1.0 eq) and p-anisidine (1.1 eq) in glacial acetic acid.
Heat the reaction mixture to reflux (approximately 118 °C) and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.
Once the reaction is complete, allow the mixture to cool to room temperature.
Carefully pour the reaction mixture into a beaker containing ice-water to precipitate the crude product.
Collect the precipitate by vacuum filtration and wash with cold water.
Dissolve the crude product in ethyl acetate and transfer to a separatory funnel. Wash the organic layer with saturated sodium bicarbonate solution and then with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure 1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole.[18][19][20][21][22]
Characterization:
¹H NMR: The proton NMR spectrum should show characteristic peaks for the pyrrole protons, the methyl groups, the aromatic protons of the methoxyphenyl ring, and the methoxy protons.[23][24]
¹³C NMR: The carbon NMR spectrum will confirm the presence of all the carbon atoms in the molecule.[24]
Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the product.[25][26]
Clauson-Kaas Pyrrole Synthesis
The Clauson-Kaas synthesis offers an alternative route to N-substituted pyrroles, particularly those unsubstituted at the carbon atoms of the pyrrole ring. This reaction involves the condensation of a 2,5-dialkoxytetrahydrofuran with a primary amine.[15][27][28][29]
Reactants: 2,5-Dimethoxytetrahydrofuran is a common starting material, which under acidic conditions, hydrolyzes to succinaldehyde in situ. The primary amine, such as a methoxy-aniline, then reacts with the succinaldehyde.
Catalyst: A variety of catalysts can be used, ranging from traditional Brønsted acids like acetic acid to Lewis acids and even greener, solid-supported catalysts.[28][29] Microwave irradiation in the presence of a catalyst like Oxone has been shown to accelerate the reaction.[27]
Solvent: Acetonitrile or solvent-free conditions are often employed.[27]
This protocol provides a rapid and efficient method for synthesizing the N-aryl pyrrole core.
Materials:
2,5-Dimethoxytetrahydrofuran
p-Anisidine (4-methoxyaniline)
Oxone (potassium peroxymonosulfate)
Acetonitrile
Microwave reactor
Procedure:
In a microwave-safe reaction vessel, combine 2,5-dimethoxytetrahydrofuran (1.0 eq), p-anisidine (1.0 eq), and a catalytic amount of Oxone in acetonitrile.
Seal the vessel and place it in the microwave reactor.
Irradiate the mixture at a suitable temperature (e.g., 100-120 °C) for a short period (typically 10-20 minutes). Monitor the reaction progress by TLC.
After completion, cool the reaction vessel to room temperature.
Remove the solvent under reduced pressure.
Purify the residue by silica gel column chromatography to obtain the pure 1-(4-methoxyphenyl)-1H-pyrrole.
III. Characterization of Photophysical Properties
Once the methoxy-pyrrole based fluorescent probe has been synthesized and purified, its photophysical properties must be thoroughly characterized to assess its suitability for the intended application.
UV-Visible Absorption and Fluorescence Spectroscopy
Absorption Spectrum: This spectrum reveals the wavelengths at which the probe absorbs light. The wavelength of maximum absorption (λₘₐₓ) and the molar extinction coefficient (ε) are important parameters.
Emission Spectrum: This spectrum shows the fluorescence emission profile of the probe. The wavelength of maximum emission (λₑₘ) and the Stokes shift (the difference between λₘₐₓ and λₑₘ) are key characteristics. A large Stokes shift is generally desirable to minimize self-absorption and improve signal-to-noise ratio.
Fluorescence Quantum Yield (Φ)
The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. A high quantum yield is desirable for a bright fluorescent probe.
The relative quantum yield is determined by comparing the fluorescence intensity of the unknown sample to that of a well-characterized standard with a known quantum yield.[1][30]
Materials:
Synthesized methoxy-pyrrole probe
Quantum yield standard (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54)
Spectroscopic grade solvent
UV-Vis spectrophotometer
Fluorometer
Procedure:
Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.
Measure the UV-Vis absorption spectra of all solutions and record the absorbance at the excitation wavelength.
Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrumental settings.
Integrate the area under the emission curves for both the sample and the standard.
Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.
Calculate the quantum yield of the sample (Φₓ) using the following equation:
Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)
where:
Φₛₜ is the quantum yield of the standard.
Gradₓ and Gradₛₜ are the gradients of the linear plots for the sample and standard, respectively.
ηₓ and ηₛₜ are the refractive indices of the solvents used for the sample and standard, respectively (if they are different).
Fluorescence Lifetime (τ)
The fluorescence lifetime is the average time the molecule spends in the excited state before returning to the ground state. It is an intrinsic property of a fluorophore and can be sensitive to its environment.
TCSPC is a highly sensitive technique for measuring fluorescence lifetimes in the picosecond to microsecond range.[17][20][31][32][33]
Principle:
The sample is excited by a high-repetition-rate pulsed laser. The time difference between the laser pulse (start) and the arrival of the first emitted photon at a detector (stop) is measured for a large number of events. A histogram of these time differences represents the fluorescence decay curve, from which the lifetime can be extracted by fitting to an exponential decay function.
Procedure:
Prepare a dilute solution of the fluorescent probe.
Place the sample in a TCSPC-equipped fluorometer.
Excite the sample with a pulsed laser at an appropriate wavelength.
Collect the emitted photons using a single-photon sensitive detector.
The TCSPC electronics build a histogram of photon arrival times.
Analyze the decay curve by fitting it to one or more exponential functions to determine the fluorescence lifetime(s).
IV. Applications of Methoxy-Pyrrole Based Fluorescent Probes
The versatility of the methoxy-pyrrole scaffold allows for the development of probes for a wide range of analytes and biological parameters.
pH Sensing
The fluorescence of methoxy-pyrrole probes can be made pH-sensitive by incorporating a protonatable or deprotonatable group.[11][31][34][35][36] For example, a nearby amine or phenol group can modulate the ICT process upon protonation or deprotonation, leading to a change in fluorescence.
Sensing Mechanism:
A common strategy involves a Photoinduced Electron Transfer (PeT) mechanism. In the "off" state, an electron from a nearby amine can quench the fluorescence of the excited pyrrole core. Upon protonation of the amine at acidic pH, this PeT process is inhibited, and fluorescence is "turned on."
Metal Ion Detection
By incorporating a specific metal ion chelator into the probe structure, methoxy-pyrrole scaffolds can be transformed into selective metal ion sensors.[9][37][38][39]
Sensing Mechanism:
Chelation of a metal ion can lead to a "turn-on" fluorescence response through several mechanisms:
Chelation-Enhanced Fluorescence (CHEF): Binding of the metal ion can rigidify the probe's structure, reducing non-radiative decay and enhancing fluorescence.
Inhibition of PeT: Similar to pH sensing, metal ion binding to a quenching group can block the PeT process and restore fluorescence.
Viscosity Sensing
Fluorescent probes known as "molecular rotors" can be designed to report on the viscosity of their environment.[33][40][41][42][43] These probes typically have a component that can undergo intramolecular rotation in the excited state.
Sensing Mechanism:
In low-viscosity environments, this rotation is facile and provides a non-radiative decay pathway, resulting in low fluorescence. In a high-viscosity medium, the rotation is hindered, which closes the non-radiative decay channel and leads to a significant increase in fluorescence intensity. A methoxy-pyrrole core can be functionalized with a rotatable group to create such viscosity-sensitive probes.
V. Data Presentation and Visualization
Quantitative Data Summary
Probe Scaffold Example
Synthesis Method
Key Photophysical Properties
Analyte
Sensing Mechanism
1-(4-methoxyphenyl)-pyrrole-2-carbaldehyde
Paal-Knorr & Vilsmeier-Haack
λₘₐₓ: ~350 nm, λₑₘ: ~450 nm
pH
ICT modulation
N-(4-methoxyphenyl)-pyrrole-crown ether conjugate
Clauson-Kaas & functionalization
Turn-on fluorescence
Metal Ions (e.g., K⁺)
CHEF / PeT inhibition
Dicyanovinyl-substituted methoxy-pyrrole
Knoevenagel condensation
Viscosity-dependent fluorescence
Viscosity
Hindered intramolecular rotation
Diagrams
Caption: Workflow for the Paal-Knorr synthesis of a methoxy-pyrrole scaffold.
Caption: "Turn-On" fluorescence mechanism based on Photoinduced Electron Transfer (PeT) inhibition.
VI. Troubleshooting
Problem
Possible Cause(s)
Suggested Solution(s)
Low yield in Paal-Knorr synthesis
- Reaction conditions too acidic (furan formation).- Incomplete reaction.- Degradation of product.
- Use a weak acid catalyst (e.g., acetic acid).- Monitor reaction by TLC and ensure it goes to completion.- Avoid excessive heating.
Mixture of regioisomers (unsymmetrical diketone)
- Similar reactivity of the two carbonyl groups.
- Introduce steric hindrance near one carbonyl.- Utilize electronic differences between the carbonyls.- Lower the reaction temperature.
Low fluorescence quantum yield
- Presence of quenching impurities.- Aggregation of the probe.- Inefficient fluorophore design.
- Ensure high purity of the final compound through rigorous purification.- Perform measurements at low concentrations.- Re-evaluate the D-π-A design to minimize non-radiative decay pathways.
Poor selectivity for the target analyte
- The recognition moiety binds to other species.
- Redesign the chelator or binding site for higher specificity.- Optimize the sensing conditions (e.g., pH, solvent).
VII. Conclusion
The methoxy-pyrrole scaffold represents a powerful and versatile platform for the development of sophisticated fluorescent probes. By understanding the fundamental principles of their design, leveraging robust synthetic methodologies like the Paal-Knorr and Clauson-Kaas reactions, and meticulously characterizing their photophysical properties, researchers can create novel tools to illuminate complex biological systems. This guide provides a solid foundation of protocols and insights to facilitate the synthesis and application of these valuable molecular reporters in a wide range of scientific endeavors.
References
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BenchChem. (2025). Application Notes and Protocol for the Purification of 5-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrole. BenchChem.
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BenchChem. (2025). Application Notes and Protocols for the Paal-Knorr Synthesis of Substituted Pyrroles. BenchChem.
Organic & Biomolecular Chemistry. (n.d.). Donor acceptor fluorophores: synthesis, optical properties, TD-DFT and cytotoxicity studies. Royal Society of Chemistry.
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Ma, C., Sun, W., et al. (2020). A minireview of viscosity-sensitive fluorescent probes: design and biological applications.
Researching. (2024). Molecular Fluorescent Probe for Detection of Metal Ions.
CommonOrganicChemistry.com. (n.d.). Running a Silica Gel Column.
MDPI. (2025). A Review of Fluorescent pH Probes: Ratiometric Strategies, Extreme pH Sensing, and Multifunctional Utility. MDPI.
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University of Tasmania. (2023). A new and high yielding synthesis of unstable pyrroles via a modified Clauson-Kaas reaction. Figshare.
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general procedure for pyrrole-enamine synthesis from aldehydes
An In-Depth Guide to the Synthesis of Pyrroles via Enamine Intermediates from Aldehyde and Ketone Precursors Introduction: The Enduring Importance of the Pyrrole Scaffold The pyrrole ring, a five-membered aromatic hetero...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Synthesis of Pyrroles via Enamine Intermediates from Aldehyde and Ketone Precursors
Introduction: The Enduring Importance of the Pyrrole Scaffold
The pyrrole ring, a five-membered aromatic heterocycle, is a cornerstone of medicinal chemistry and materials science. It forms the core of vital biological molecules such as heme, chlorophyll, and vitamin B12.[1] In modern therapeutics, the pyrrole scaffold is a "privileged structure," appearing in a wide array of drugs with antibacterial, anticancer, and anti-inflammatory properties.[2][3][4][5] Given its significance, the development of efficient and versatile methods for synthesizing functionalized pyrroles is a central goal in organic chemistry.
While classical methods like the Paal-Knorr[6][7][8] and Knorr[9] syntheses are foundational, modern strategies increasingly leverage the unique reactivity of enamine intermediates. Enamines, formed from the condensation of an aldehyde or ketone with a secondary amine, are powerful carbon-centered nucleophiles.[10] Their utility is prominently featured in the field of organocatalysis, which offers mild, environmentally friendly pathways to complex molecules.[11][12]
This technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of pyrrole synthesis through methods involving enamine intermediates. We will dissect the fundamental mechanism of enamine formation, present a detailed protocol for a modern organocatalytic multi-component synthesis starting from aldehydes, and contrast it with a classical approach.
Part 1: The Foundational Chemistry: Mechanism of Enamine Formation
The formation of an enamine is a reversible, acid-catalyzed condensation reaction between an enolizable aldehyde or ketone and a secondary amine.[13][14] The term "enamine" itself describes its structure: a hybrid of an alkene ("-en") and an amine ("-amine").[15] Understanding this mechanism is critical, as the enamine is the key nucleophilic intermediate in the subsequent pyrrole-forming reactions.
The mechanism proceeds through several distinct steps, often summarized by the mnemonic PADPED (Protonation, Addition, Deprotonation, Protonation, Elimination, Deprotonation).[10]
Protonation: The reaction is initiated by the protonation of the carbonyl oxygen, which activates the carbonyl carbon towards nucleophilic attack.
Nucleophilic Addition: The secondary amine attacks the activated carbonyl carbon, forming a tetrahedral intermediate.
Deprotonation: A proton is transferred from the nitrogen to a base (often another amine molecule), yielding a neutral carbinolamine intermediate.
Protonation: The hydroxyl group of the carbinolamine is protonated by an acid catalyst, converting it into a good leaving group (water).
Elimination (Dehydration): The lone pair of electrons on the nitrogen assists in the elimination of a water molecule, forming a positively charged iminium ion.
Deprotonation: A base removes a proton from the α-carbon (the carbon adjacent to the C=N bond), neutralizing the iminium ion and forming the final enamine product. This step is the key difference from imine formation with primary amines, where the proton is removed from the nitrogen.[15][16]
Efficient enamine formation relies on the effective removal of water from the reaction mixture, which drives the equilibrium toward the product.[13]
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. Handling electron-rich pyrrole derivatives requires precise environmental control. 3-methoxy-1H-pyrrole-2-carbaldehyde is a highly reactive intermediate used in advanced drug development and materials science. This guide provides mechanistic insights, self-validating protocols, and troubleshooting steps to prevent oxidative degradation and polymerization during storage.
Mechanistic Insight: The Causality of Degradation
To effectively store 3-methoxy-1H-pyrrole-2-carbaldehyde, researchers must understand why it degrades so rapidly. The instability is driven by two competing pathways:
Autoxidation of the Aldehyde: The C2-carbaldehyde group is a classic target for autoxidation. When exposed to molecular oxygen (
), a radical chain reaction initiates, converting the aldehyde into a pyrrole-2-carboxylic acid .
Oxidative Polymerization of the Ring: The 3-methoxy group is a strong electron-donating group (EDG) that significantly elevates the HOMO (Highest Occupied Molecular Orbital) energy of the pyrrole ring. This makes the ring exceptionally electron-rich and susceptible to single-electron oxidation. Trace acids or UV light catalyze radical-mediated C-C coupling, leading to the formation of dark, insoluble polypyrrole oligomers .
Logical workflow of 3-methoxy-1H-pyrrole-2-carbaldehyde degradation via oxidation and polymerization.
Quantitative Stability Data
To assist in experimental planning, the following table summarizes the expected shelf life of 3-methoxy-1H-pyrrole-2-carbaldehyde under various storage conditions based on standard stability profiles for substituted pyrrole-2-carboxaldehydes .
Storage Temperature
Atmosphere
Light Exposure
Estimated Shelf Life (Intact >95%)
Degradation Risk Level
-80°C
Argon /
Protected (Amber Vial)
6 Months
Low
-20°C
Argon /
Protected (Amber Vial)
1 Month
Moderate
4°C
Ambient Air
Protected (Amber Vial)
< 1 Week
High
25°C (Room Temp)
Ambient Air
Exposed
< 24 Hours
Critical
Self-Validating Storage & Handling Protocol
To ensure the integrity of 3-methoxy-1H-pyrrole-2-carbaldehyde, follow this self-validating workflow. By integrating a rapid quality control (QC) checkpoint before use, this system validates its own efficacy and prevents downstream experimental failure.
Step 1: Glassware Passivation
Action: Wash amber glass storage vials with 0.1 M NaOH, rinse thoroughly with distilled water, and oven-dry.
Causality: Standard borosilicate glass contains trace acidic silanol sites. Because electron-rich pyrroles polymerize rapidly in the presence of trace acids, base-washing neutralizes these sites and removes the catalytic trigger for degradation.
Step 2: Inert Gas Blanketing
Action: Transfer the bulk reagent into the passivated vials inside a glove box, or use a Schlenk line to purge the vials with high-purity Argon.
Causality: Argon is approximately 38% denser than air. When purged, Argon sinks and forms a stable, protective blanket directly over the compound. Nitrogen is lighter and is easily displaced by ambient oxygen the moment a vial is opened .
Step 3: Single-Use Aliquoting
Action: Dispense the compound into single-use aliquots (e.g., 5–10 mg per vial). Seal with PTFE-lined caps, wrap with Parafilm, and store immediately at -80°C.
Causality: Repeated freeze-thaw cycles introduce condensation (water) and fresh oxygen into the bulk powder, exponentially accelerating autoxidation. Single-use aliquots isolate the risk.
Step 4: Self-Validation (QC Checkpoint)
Action: Before introducing a stored aliquot into your main synthetic workflow, dissolve 1 mg in
and run a rapid -NMR.
Validation Criteria: The storage protocol is validated if you observe a sharp singlet at ~9.5 ppm (representing the intact aldehyde proton) and no broad resonance at ~12 ppm (which would indicate carboxylic acid formation). Alternatively, a TLC (3:1 Hexane:Ethyl Acetate) must show a single tight spot without baseline retention (baseline material indicates polymeric degradation).
Troubleshooting & FAQs
Q: My compound arrived as a pale yellow powder, but after a week in the fridge, it has turned into a dark, sticky residue. What happened?A: The compound has undergone oxidative polymerization. The 3-methoxy group makes the pyrrole ring highly electron-rich. When exposed to ambient oxygen and light at 4°C, radical-mediated C-C coupling occurs between the pyrrole rings, forming polypyrrole oligomers . Once polymerized, the material cannot be easily salvaged and must be discarded.
Q: Can I prepare a master stock solution in DMSO and store it at -20°C for biological assays?A: It is highly discouraged. While DMSO is a standard biological vehicle, it acts as a mild oxidant over prolonged periods. Furthermore, DMSO is highly hygroscopic; the introduction of trace water accelerates the autoxidation of the C2-carbaldehyde group. If you must use DMSO, prepare single-use aliquots, freeze them immediately at -80°C, and use them within one month .
Q: I stored my compound at -20°C under Nitrogen, but I still see baseline smearing on my TLC. Why?A: This indicates that oxygen or moisture breached the seal. Nitrogen is lighter than air and dissipates quickly when the vial is handled. Furthermore, standard plastic caps are permeable to oxygen over time. Always use PTFE-lined caps, purge with Argon (which is heavier and blankets the solid), and seal the exterior with Parafilm to prevent atmospheric ingress .
References
Title: Pyrrole-2-carboxaldehydes: Origins and Physiological Activities
Source: MDPI (Molecules)
URL:[Link]
Title: Pyrrole-2-carboxaldehyde, 99% Safety and Handling Data
Source: Fisher Scientific
URL:[Link]
Optimization
improving yield of Vilsmeier formylation on electron-rich pyrroles
Technical Support Center: Vilsmeier-Haack Formylation Ticket ID: VH-PYR-OPT-001 Subject: Optimization of Yield & Purity for Electron-Rich Pyrroles Assigned Specialist: Dr. A.
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Vilsmeier-Haack FormylationTicket ID: VH-PYR-OPT-001
Subject: Optimization of Yield & Purity for Electron-Rich Pyrroles
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Overview: The "Reactivity Paradox"
Welcome to the technical support center. You are likely encountering a specific paradox common to electron-rich pyrroles: The features that make your substrate reactive (high electron density) are the same features that cause it to fail (acid sensitivity and polymerization).
The Vilsmeier-Haack reaction generates a highly electrophilic chloroiminium salt (acidic in nature), which must react with your pyrrole. If the reaction environment becomes too acidic or too hot, electron-rich pyrroles will polymerize into "pyrrole red" or black tar before formylation is complete.
This guide restructures your protocol to prioritize intermediate stability and buffered hydrolysis .
Module 1: Reagent Architecture (The Foundation)
The Error: Using aged POCl
or allowing the Vilsmeier reagent to "cook" too long.
The Fix: In-situ generation with strict thermal control.[1]
The Vilsmeier reagent (chloromethyliminium salt) is moisture-sensitive.[1] Old POCl
contains phosphoric acid, which catalyzes polymerization immediately upon addition of the pyrrole.
Protocol 1.1: Generation of the Electrophile
Solvent: Use anhydrous 1,2-Dichloroethane (DCE) or neat DMF.
Why: DCE precipitates the iminium salt, preventing side reactions. Neat DMF acts as a solvent buffer.
Stoichiometry: 1.1 to 1.2 equivalents of POCl
relative to DMF.
Temperature: Cool DMF to 0°C before adding POCl
.
Aging: Stir for 15-30 minutes at 0–5°C. Do not exceed 1 hour.
Module 2: The Process (Reaction Control)
The Error: Rapid addition of pyrrole and uncontrolled exotherms.
The Fix: Cryogenic addition and solvent buffering.
Electron-rich pyrroles (e.g., alkyl-substituted or N-protected with electron-donating groups) have a high HOMO energy. They react instantaneously. If the local concentration of the acidic Vilsmeier reagent is too high, polymerization dominates.
Experimental Data: Temperature vs. Yield
Variable
Condition A (Standard)
Condition B (Optimized)
Impact
Addition Temp
25°C (Room Temp)
-10°C to 0°C
Critical: Prevents tarring.
Solvent
Neat DMF
DCE or DCM
High: DCE precipitates the salt, slowing kinetics.
Addition Rate
Bolus (All at once)
Dropwise (30+ min)
Critical: Controls local pH/acidity.
Typical Yield
45-55% (Dark oil)
85-92% (Solid/Crystalline)
Protocol 2.1: The Controlled Addition
Dissolve your pyrrole in the minimum amount of DCE or DMF.
Cool the pre-formed Vilsmeier reagent (from Module 1) to -10°C .
Add the pyrrole solution dropwise over 30 minutes.
Allow to warm to Room Temperature (RT) only after addition is complete.
Stop Point: Monitor by TLC. The intermediate iminium salt is often visible as a baseline spot or a distinct polar spot.
Module 3: The Quench (The Hidden Killer)
The Error: Quenching with water or strong base (NaOH/KOH).
The Fix: Buffered Hydrolysis with Sodium Acetate (NaOAc).
This is where 40% of yields are lost. The intermediate is an iminium salt.[2]
Water quench: Too acidic (generates HCl). Hydrolyzes the product or polymerizes remaining pyrrole.
Strong Base: Can cause Cannizzaro reactions or ring degradation.
Protocol 3.1: The "Soft" Hydrolysis
Buffer Prep: Prepare a saturated aqueous solution of Sodium Acetate (NaOAc) (approx. 3-4 M).
Inverse Quench (Recommended): Pour the reaction mixture slowly into the cold NaOAc solution.
Why: This ensures the pH never drops into the "danger zone" (pH < 2) where polymerization occurs.
Heating: After quenching, the biphasic mixture often needs gentle heating (50°C for 15 mins) to fully hydrolyze the stable iminium salt to the aldehyde.
Module 4: Troubleshooting & FAQs
Q1: My reaction mixture turned into a black, insoluble tar. What happened?
is likely wet or old (hydrolyzed to phosphoric acid). Distill it or buy a fresh bottle.
Lower Temperature: Perform the addition at -20°C.
Switch Solvent: Use DCE (1,2-dichloroethane). It precipitates the Vilsmeier reagent, making it less aggressive until the mixture warms up.
Q2: I see the intermediate on TLC, but after workup, I recover starting material or degradation products.
Diagnosis: Incomplete hydrolysis.
Solution: The iminium salt of electron-rich pyrroles is remarkably stable. Simply adding water isn't enough.
Fix: After the NaOAc quench, you must heat the biphasic mixture to 50–60°C for 15–30 minutes. You will see a color change (often yellow to orange/brown) indicating the release of the aldehyde.
Q3: I am getting a mixture of C2 and C3 isomers.
Diagnosis: Lack of regiocontrol.
Solution:
Normal Pyrroles: C2 (alpha) is electronically favored.
Steric Block: If you have a bulky N-protecting group (like TIPS or large Alkyl), it steers formylation to C3.
Optimization: Lower the temperature. Higher temperatures provide enough energy to overcome the activation barrier for the less favored C3 position. Keep it strictly at 0°C.
Q4: Can I use N-Boc pyrrole?
Diagnosis: Compatibility issue.
Solution:Risky. The Vilsmeier reagent generates HCl equivalents. Boc groups are acid-labile and often fall off during the reaction, leading to N-formylation or polymerization of the free pyrrole.
Alternative: Use N-Tosyl (stable) or N-Benzyl. If you must use Boc, use 3-4 equivalents of DMF to act as a proton sponge, and keep the reaction strictly at 0°C.
References
Vilsmeier, A. and Haack, A. (1927).[3][4] "Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide." Berichte der deutschen chemischen Gesellschaft.
Jones, G. and Stanforth, S.P. (2000).[4] "The Vilsmeier-Haack Reaction."[1][3][4][5][6][7][8][9][10][11] Organic Reactions.[3][6][8][9][10][11][12] (Definitive review on mechanism and regioselectivity).
Meth-Cohn, O. and Stanforth, S.P. (1991).[4] "The Vilsmeier–Haack Reaction (Review)." Comprehensive Organic Synthesis. (Covers electron-rich heterocycle specifics).[1][3][4][6][7][9][10][12][13][14]
BenchChem. (2025).[1][7][15] "Preventing polymerization of pyrrole compounds under acidic conditions." (Practical guide on handling acid-sensitive pyrroles).
Mikhaleva, A. I., et al. (2009).[10] "An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes."[10] Synthesis. (Demonstrates yield improvements via buffered conditions).
Technical Support Center: Purification of Unstable Pyrrole Aldehydes by Column Chromatography
This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing challenges with the purification of unstable pyrrole aldehydes using column chromatography. The inf...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing challenges with the purification of unstable pyrrole aldehydes using column chromatography. The information presented herein is curated from established protocols and field-proven insights to ensure scientific integrity and practical applicability.
I. Understanding the Challenge: The Instability of Pyrrole Aldehydes
Pyrrole aldehydes are a class of heterocyclic compounds that are valuable intermediates in the synthesis of pharmaceuticals, natural products, and functional materials. However, their purification can be notoriously difficult due to their inherent instability. The electron-rich nature of the pyrrole ring makes it susceptible to a variety of degradation pathways, which can be exacerbated by the conditions employed during column chromatography.
Key instability factors include:
Acid Sensitivity: The pyrrole ring can polymerize under acidic conditions. Standard silica gel is slightly acidic and can promote this degradation.[1][2]
Oxidation: Electron-rich pyrroles are prone to oxidation, especially in the presence of air and light, leading to colored impurities.[3]
Aldehyde Reactivity: The aldehyde group itself can undergo various reactions, such as oxidation to a carboxylic acid or formation of acetals and hemiacetals, particularly when using alcohol-based solvents.[4]
This guide will address these challenges by providing a structured approach to troubleshooting and optimizing the purification of these sensitive compounds.
II. Troubleshooting Guide: Common Issues and Solutions
This section is designed in a question-and-answer format to directly address specific problems you may encounter during the purification of unstable pyrrole aldehydes.
Issue 1: My pyrrole aldehyde is degrading on the silica gel column, resulting in low yield and a discolored product.
This is the most common problem encountered and is often due to the acidic nature of standard silica gel.
Question: What are the primary strategies to prevent on-column degradation of my acid-sensitive pyrrole aldehyde?
Answer: The key is to neutralize or reduce the acidity of the stationary phase and the mobile phase.
Strategy 1: Use Deactivated Silica Gel. The acidity of silica gel can be attenuated by treatment with a basic modifier.
Triethylamine-Deactivated Silica: Adding a small amount of triethylamine (typically 0.5-1% v/v) to your eluent is a widely used and effective method.[4][5] The triethylamine neutralizes the acidic silanol groups on the silica surface, minimizing acid-catalyzed degradation.
Water-Deactivated Silica: Preparing silica gel with a specific water content (e.g., 10-12% v/w) can also reduce its activity.[6][7] This is achieved by adding a calculated amount of water to dry silica gel and allowing it to equilibrate.[6][8]
Strategy 2: Switch to a Different Stationary Phase. If deactivation of silica gel is insufficient, consider alternative stationary phases.
Alumina: Alumina is available in neutral, basic, and acidic forms.[1][5][9] For unstable pyrrole aldehydes, neutral or basic alumina is a suitable alternative to silica gel.[1][5] It's important to screen different grades of alumina as activity can vary.
Florisil: This is a mild, neutral magnesium silicate that can be effective for the purification of sensitive compounds.[1][9]
Strategy 3: Pass the Crude Product Through a Short Plug of Silica Gel. For removing baseline impurities and some color before full chromatography, a quick filtration through a short pad of silica gel can be beneficial and minimizes contact time.[3]
Issue 2: I'm observing poor separation, streaking, or tailing of my pyrrole aldehyde on the column.
Poor chromatographic performance can be due to a variety of factors, including inappropriate solvent selection, compound-stationary phase interactions, or column packing issues.
Question: How can I improve the resolution and peak shape of my pyrrole aldehyde during column chromatography?
Answer: A systematic approach to optimizing your chromatographic conditions is necessary.
Optimize the Eluent System with TLC. Thin-layer chromatography (TLC) is an indispensable tool for quickly screening different solvent systems.
Aim for an Rf value of approximately 0.2-0.4 for your target compound to ensure good separation on the column.[4]
A common starting point for substituted pyrroles is a mixture of hexanes and ethyl acetate.[3][10]
Avoid using alcohol-based solvents like methanol if your aldehyde is prone to forming acetals or hemiacetals.[4]
Consider Dry Loading. If your compound has limited solubility in the eluent, dry loading can improve resolution. This involves pre-adsorbing your sample onto a small amount of silica gel (or your chosen stationary phase) before loading it onto the column.[11]
Ensure Proper Column Packing. A well-packed column is crucial for good separation. Avoid introducing air bubbles, which can disrupt the sample flow and lead to poor resolution.[12]
Address Strong Interactions with the Stationary Phase. If streaking persists even with an optimized eluent, it may indicate a strong interaction between your pyrrole aldehyde and the stationary phase.
Adding a small amount of a more polar solvent to the eluent can sometimes mitigate this.
As mentioned previously, deactivating the silica gel with triethylamine can also reduce tailing for basic compounds.[5]
Issue 3: My pyrrole aldehyde seems to be oxidizing during the purification process.
The appearance of new, often colored, spots on your TLC plate during chromatography can be a sign of oxidation.
Question: What precautions can I take to minimize the oxidation of my pyrrole aldehyde during purification?
Answer: Minimizing exposure to air and light is critical.
Work Quickly and Efficiently. The longer your compound is on the column, the more opportunity there is for degradation.
Use Freshly Distilled Solvents. Solvents can contain peroxides and other impurities that can promote oxidation.
Consider an Inert Atmosphere. While not always practical for standard column chromatography, if your compound is extremely sensitive, running the column under a nitrogen or argon atmosphere can be beneficial.
Protect from Light. Wrap your column in aluminum foil to prevent light-induced degradation.
III. Frequently Asked Questions (FAQs)
This section addresses broader questions related to the purification of unstable pyrrole aldehydes.
Q1: What are the most common impurities found in crude pyrrole aldehydes and how do they affect purification?
A1: Common impurities include starting materials, by-products from the formylation reaction (e.g., Vilsmeier-Haack reaction), and polymeric or oxidized pyrrole species.[3] These impurities can co-elute with the desired product, making separation difficult. Discoloration of the crude product often indicates the presence of these polymeric or oxidized materials.[3]
Q2: Are there any alternatives to column chromatography for purifying unstable pyrrole aldehydes?
A2: Yes, several alternatives exist, and the best choice depends on the specific properties of your compound and the impurities present.
Recrystallization: If your pyrrole aldehyde is a solid, recrystallization can be a highly effective purification method.[3][13]
Distillation: For volatile pyrrole aldehydes, vacuum distillation can be a suitable purification technique.[13][14]
Purification via Bisulfite Adducts: Aldehydes can form water-soluble bisulfite adducts, which allows for their separation from non-aldehyde impurities by extraction. The aldehyde can then be regenerated by basification.[15][16] This method is particularly advantageous for large-scale purifications.[16]
Q3: How do I choose the right solvent system for my pyrrole aldehyde?
A3: The choice of solvent system is critical and should be guided by TLC analysis.[4] A good starting point is a non-polar solvent like hexanes or petroleum ether mixed with a more polar solvent such as ethyl acetate or diethyl ether. The polarity of the eluent should be adjusted to achieve an optimal Rf value for your compound. It is generally advisable to avoid protic solvents like methanol or ethanol, as they can react with the aldehyde functionality.[4]
Q4: Can I use reverse-phase chromatography for purifying pyrrole aldehydes?
A4: Yes, reverse-phase chromatography can be a viable option, especially for more polar pyrrole aldehydes.[1][5] In reverse-phase chromatography, the stationary phase is non-polar (e.g., C18-silica), and a polar mobile phase (e.g., acetonitrile/water or methanol/water) is used. This can be particularly useful if your compound is unstable on normal-phase silica or alumina.
IV. Experimental Protocols & Data
Protocol 1: Preparation of Triethylamine-Deactivated Silica Gel Slurry
Weigh the required amount of silica gel for your column.
In a separate beaker, prepare your chosen eluent system.
Add triethylamine to the eluent to a final concentration of 0.5-1% (v/v).
Slowly add the silica gel to the eluent containing triethylamine while stirring to create a uniform slurry.
Pack the column with the prepared slurry.
Equilibrate the column by passing at least two column volumes of the triethylamine-containing eluent through it before loading your sample.
Protocol 2: Preparation of Water-Deactivated Silica Gel
Start with activated silica gel (dried in an oven at >120°C for several hours).[7]
To prepare 10% (w/w) water-deactivated silica, add 10g of deionized water dropwise to 90g of activated silica gel in a sealed container.[7]
Seal the container and shake or rotate it until the water is evenly distributed and no clumps are visible.
Allow the mixture to equilibrate for at least 12 hours before use to ensure homogeneity.[6]
Table 1: Comparison of Stationary Phases for Pyrrole Aldehyde Purification
Can have strong adsorption for some compounds; activity can vary between batches.[9]
Florisil
Mildly acidic magnesium silicate.
Sensitive compounds that may degrade on silica or alumina.[1]
May have lower resolving power than silica gel.[9]
Reverse-Phase Silica (e.g., C18)
Non-polar surface.
Polar pyrrole aldehydes or those unstable on normal-phase media.
Requires polar mobile phases; can be more expensive.[5]
V. Visualization of the Purification Strategy
The following diagram illustrates a decision-making workflow for selecting an appropriate purification strategy for an unstable pyrrole aldehyde.
Caption: Decision-making workflow for purifying unstable pyrrole aldehydes.
VI. References
ResearchGate. (2016, October 10). How can I prepare deactivated silica gel with 12%v/w water for chromatography? Retrieved from [Link]
ResearchGate. (2019, May 20). Deactivation of silica gel? Retrieved from [Link]
ResearchGate. (2014, September 29). What is the best solvent for purifying aldehyde in a column chromatography? Retrieved from [Link]
Membrane Solutions. (n.d.). Preparation Silica Gel for Better Column Chromatography. Retrieved from [Link]
University of Rochester. (n.d.). Chromatography: The Solid Phase. Retrieved from [Link]
Reddit. (2017, May 13). Alternatives to silica gel or alternative method of purification? Retrieved from [Link]
ResearchGate. (2015, December 3). Is it possible to purify aldehyde by column? Is there any other method to do purification? Retrieved from [Link]
Chromatography Forum. (2009, January 28). Base Deactivated silica?? Retrieved from [Link]
ARKIVOC. (n.d.). A new protocol for pyrrole synthesis by a combination of ring-closing metathesis and in situ oxidative aromatization. Retrieved from [Link]
ResearchGate. (2025, June 11). Are there alternatives for silica for column chromatography? Retrieved from [Link]
Biocompare. (2020, March 9). Six Suggestions for Successful Column Chromatography. Retrieved from [Link]
Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]
Amazon AWS. (n.d.). Supporting Information Rhodium(III)-Catalyzed Arene and Alkene C-H Bond Functionalization Leading to Indoles and Pyrroles. Retrieved from [Link]
Figshare. (n.d.). Copper-promoted regioselective synthesis of polysubstituted pyrroles from aldehydes, amines and nitroalkenes via 1,2-phenyl/alkyl migration. Retrieved from [Link]
ScholarWorks@UARK. (n.d.). 1,4–Conjugate Addition with Pyrrole and Indole Enones & Propargylic Substitution using Boronic Acids as Nucleophiles. Retrieved from [Link]
Journal of the Chemical Society, Perkin Transactions 2. (1989). Sterically hindered N-aryl pyrroles: chromatographic separation of enantiomers and barriers to racemization. Retrieved from [Link]
Organic Syntheses. (n.d.). Pyrrole-2-carboxaldehyde. Retrieved from [Link]
ACS Publications. (n.d.). Supporting Information Aroylation of Electron-rich Pyrroles Under Minisci Reaction Conditions. Retrieved from [Link]
Organic Letters. (2020). Aroylation of Electron-Rich Pyrroles under Minisci Reaction Conditions. Retrieved from [Link]
Xometry. (2024, January 31). Silica Gel vs. Molecular Sieve: What Are the Differences? Retrieved from [Link]
ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Retrieved from [Link]
PrepChem.com. (n.d.). Synthesis of pyrrole-2-aldehyde. Retrieved from [Link]
SIELC. (2018, February 16). Separation of Pyridine, 3-(1-methyl-1H-pyrrol-2-yl)- on Newcrom R1 HPLC column. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. Retrieved from [Link]
Google Patents. (n.d.). US5502213A - Purification of crude pyrroles. Retrieved from
Quora. (2020, March 6). How does the reaction between pyrrole and an aldehyde work in the synthesis of porphyrin? Retrieved from [Link]
Canadian Journal of Chemistry. (n.d.). Synthesis of 5-substituted pyrrole-2-carboxaldehydes. Part I. Generation of formal 5-lithiopyrrole-2-carboxaldehyde equivalents. Retrieved from [Link]
Google Patents. (n.d.). US2846376A - Purification of triethylamine. Retrieved from
Organic Syntheses. (n.d.). Pyrrole. Retrieved from [Link]
Organic Chemistry Portal. (2012). Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes. Retrieved from [Link]
ResearchGate. (n.d.). Scheme 1: Aldehydes and ketones are reduced by 1 when silica gel is added. Retrieved from [Link]
PubMed. (1976). Autotransfer chromatography in the characterization of pyrroles. Chemistry of multiple-spot phenomena. Retrieved from [Link]
troubleshooting low reactivity of 3-methoxypyrrole in condensation reactions
Technical Support Center: 3-Methoxypyrrole Condensation Reactions Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubl...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 3-Methoxypyrrole Condensation Reactions
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance and foundational knowledge for overcoming the challenges associated with the low reactivity of 3-methoxypyrrole in condensation reactions.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the fundamental principles governing the reactivity of 3-methoxypyrrole.
Question 1: Why does 3-methoxypyrrole exhibit low reactivity in typical acid-catalyzed condensation reactions?
Answer: The reactivity of a pyrrole ring in electrophilic substitution—the core mechanism of acid-catalyzed condensation with aldehydes or ketones—is governed by the electron density of the ring carbons.[1][2] While pyrrole is generally more reactive than benzene due to the nitrogen lone pair's delocalization into the ring, substituents can significantly alter this reactivity.[3][4]
The 3-methoxy group presents a nuanced case due to two opposing electronic effects:
+M Effect (Mesomeric or Resonance): The oxygen's lone pairs can donate electron density into the pyrrole ring via resonance. This effect increases the overall electron density of the ring, which should enhance reactivity.
-I Effect (Inductive): Oxygen is highly electronegative and pulls electron density away from the C3 carbon through the sigma bond. This effect decreases electron density locally.
For electrophilic substitution, the stability of the cationic intermediate (the sigma complex) is paramount.[4][5] In 3-methoxypyrrole, the inductive withdrawal (-I) effect of the methoxy group deactivates the adjacent C2 and C4 positions. Furthermore, while the resonance donation (+M) enriches the ring overall, it may not sufficiently activate the C2 or C5 positions to the same degree as in unsubstituted pyrrole, leading to sluggish or failed reactions under standard conditions.[6]
Question 2: Which positions on the 3-methoxypyrrole ring are most likely to react in a condensation reaction?
Answer: In electrophilic substitution, pyrroles preferentially react at the α-positions (C2 and C5) because the resulting cationic intermediate is better stabilized by resonance, with the positive charge being delocalized over more atoms, including the nitrogen.[4][5][7]
For 3-methoxypyrrole:
C2 and C4: These positions are adjacent to the methoxy group and are sterically hindered and electronically deactivated by its inductive effect.
C5: This is the most probable site for electrophilic attack. It is an α-position and is less sterically encumbered than C2. The overall electron-donating character of the methoxy group through resonance should direct the electrophile here.
However, if the overall deactivation is too strong, even the C5 position will show low reactivity.
Part 2: Troubleshooting Guide for Low-Yielding Reactions
This section provides actionable steps for specific experimental problems.
Issue 1: My condensation reaction with 3-methoxypyrrole and an aldehyde/ketone is not proceeding, or the yield is extremely low.
This is the most common issue, often resulting from a combination of insufficient activation of the carbonyl electrophile and the inherent low nucleophilicity of the 3-methoxypyrrole.
Solution Pathway 1: Catalyst Optimization
The choice and concentration of the acid catalyst are critical. Strong acids can cause protonation and subsequent polymerization of the pyrrole, leading to intractable tars and low yields of the desired product.[8][9]
stability of 3-methoxy-1H-pyrrole-2-carbaldehyde in acidic vs basic conditions
This guide is designed for researchers, scientists, and professionals in drug development who are working with 3-methoxy-1H-pyrrole-2-carbaldehyde. Understanding the stability of this compound under various pH conditions...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is designed for researchers, scientists, and professionals in drug development who are working with 3-methoxy-1H-pyrrole-2-carbaldehyde. Understanding the stability of this compound under various pH conditions is critical for successful experimental design, synthesis, purification, and storage. This document provides in-depth answers to common questions, troubleshooting advice for potential issues, and validated protocols to assess stability.
Frequently Asked Questions (FAQs)
Q1: My reaction mixture containing 3-methoxy-1H-pyrrole-2-carbaldehyde turned dark brown/black immediately after adding a strong acid. What is happening?
A: You are likely observing acid-catalyzed polymerization of the pyrrole ring. Pyrroles are electron-rich aromatic heterocycles. Under strongly acidic conditions, the pyrrole ring becomes protonated, which disrupts its aromaticity and makes it highly susceptible to electrophilic attack.[1] A protonated pyrrole molecule can then be attacked by a neutral, electron-rich pyrrole molecule, initiating a chain reaction that leads to the formation of insoluble, deeply colored, and often intractable polymers.[1][2][3][4] This is a well-documented reactivity pattern for many pyrrole derivatives, especially those bearing electron-donating groups which further enhance the nucleophilicity of the ring.
The methoxy group (-OCH₃) at the 3-position is an electron-donating group through resonance, increasing the electron density of the pyrrole ring and making it even more prone to this rapid polymerization in the presence of acid.[5][6]
Caption: Acid-catalyzed polymerization of pyrrole.
Q2: Besides polymerization, what other degradation pathways can occur under acidic conditions?
A: A significant secondary degradation pathway, especially in the presence of strong acids and nucleophilic counter-ions (like HBr or HI), is the cleavage of the methoxy ether bond.[7][8][9][10][11] This reaction proceeds via protonation of the ether oxygen, which transforms it into a good leaving group (a neutral methanol molecule). The resulting electron-deficient carbon on the pyrrole ring can then be attacked by a nucleophile.
The mechanism can be either Sₙ1-like or Sₙ2-like, depending on the stability of the intermediate carbocation and the reaction conditions.[7][10] The final product of this reaction would be 3-hydroxy-1H-pyrrole-2-carbaldehyde .
Caption: Acid-catalyzed cleavage of the methoxy group.
Q3: How stable is 3-methoxy-1H-pyrrole-2-carbaldehyde under basic conditions?
A: The compound is generally more stable in basic media compared to strongly acidic media. However, there are still potential reactivity issues. The N-H proton of the pyrrole ring is weakly acidic (pKa ≈ 17 for unsubstituted pyrrole) and can be deprotonated by strong bases like sodium hydride (NaH) or organolithium reagents.[12][13] The resulting pyrrolide anion is a potent nucleophile.
While moderately basic conditions (e.g., aqueous sodium bicarbonate or carbonate) are generally tolerated, strong bases (e.g., NaOH, KOH in high concentrations) should be used with caution, especially at elevated temperatures. The safety data sheet for the parent compound, pyrrole-2-carboxaldehyde, lists strong bases as incompatible materials.[14] Deprotonation can increase susceptibility to oxidation or other unwanted side reactions.
Caption: Deprotonation of the pyrrole N-H by a strong base.
Q4: What are the ideal storage and handling conditions for this compound?
A: Given its sensitivity to acid, potential reactivity with strong bases, and general characteristics of substituted pyrroles, the following conditions are recommended:
Temperature: Store at low temperatures, typically 2-8°C.[15] For long-term storage, -20°C is preferable.[16]
Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent air oxidation, which can darken the compound over time.[16]
Light: Protect from light, as many complex organic molecules can be light-sensitive.[16]
Solvents for Stock Solutions: Prepare stock solutions in high-purity, anhydrous, neutral solvents like DMSO, DMF, or acetonitrile. Avoid acidic or basic solvents. The compound is reportedly soluble in chloroform, DMSO, and methanol.[17]
Troubleshooting Guide
Observed Problem
Probable Cause(s)
Recommended Solution(s)
Solution turns dark/black, precipitate forms.
Acid-catalyzed polymerization: Exposure to strong Brønsted or Lewis acids.
• Avoid all strong acids (e.g., HCl, H₂SO₄, TFA).[3][4] • If an acidic step is necessary, consider protecting the pyrrole nitrogen first (see Protocol 2). • If unavoidable, perform the reaction at very low temperatures (-78°C) with slow, controlled addition of acid to a dilute solution.[1]
TLC/LC-MS shows a new, more polar spot/peak.
Ether Cleavage: Exposure to strong acid, leading to the formation of the corresponding hydroxy-pyrrole.
• Use milder acidic conditions or avoid acid altogether. • Analyze the new peak by mass spectrometry to confirm the expected mass loss (CH₂ group).
Poor recovery after basic workup.
Deprotonation and subsequent reaction/degradation: Use of a strong base (e.g., NaOH, KOH).
• Use milder bases for workup, such as saturated aqueous NaHCO₃ or a phosphate buffer (pH ~7-8). • Keep the workup temperature low (0-5°C).
Compound darkens over time during storage.
Oxidation/Decomposition: Exposure to air, light, or residual acid/base on glassware.
• Ensure the compound is stored under an inert atmosphere (Ar or N₂).[16] • Store in an amber vial or protect from light. • Use acid-free or base-washed glassware for handling and storage.
Experimental Protocols
Protocol 1: Assessing the pH Stability of 3-methoxy-1H-pyrrole-2-carbaldehyde
This protocol provides a framework for quantitatively assessing the stability of the title compound across a pH range.
HPLC system with a C18 column and UV detector (detection wavelength ~290 nm)
Procedure:
Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in ACN or your chosen organic solvent.
Sample Preparation: For each pH condition, add 100 µL of the stock solution to 900 µL of the corresponding buffer solution in an HPLC vial. This creates a final concentration of 100 µg/mL with 10% organic solvent. Prepare a control sample using 900 µL of deionized water.
Initial Analysis (T=0): Immediately after preparation, inject each sample into the HPLC system to obtain the initial peak area for the parent compound.
Incubation: Store the vials at a controlled temperature (e.g., room temperature or 30°C).
Time-Point Analysis: Inject samples at regular intervals (e.g., 1, 4, 8, and 24 hours).
Data Analysis: For each time point, calculate the percentage of the remaining parent compound relative to its T=0 peak area. Plot the percentage remaining versus time for each pH condition to visualize the degradation profile.
Caption: Workflow for pH stability assessment via HPLC.
Protocol 2: N-Tosylation for Enhanced Acid Stability
To perform reactions under acidic conditions without polymerization, the pyrrole nitrogen can be protected with an acid-stable group like p-toluenesulfonyl (tosyl).
Materials:
3-methoxy-1H-pyrrole-2-carbaldehyde
Sodium hydride (NaH), 60% dispersion in mineral oil
Anhydrous Tetrahydrofuran (THF)
p-Toluenesulfonyl chloride (TsCl)
Saturated aqueous ammonium chloride (NH₄Cl)
Ethyl acetate & Brine
Procedure:
Setup: In a flame-dried, three-neck flask under an argon atmosphere, suspend NaH (1.2 equivalents) in anhydrous THF.
Deprotonation: Cool the suspension to 0°C. Add a solution of 3-methoxy-1H-pyrrole-2-carbaldehyde (1.0 equivalent) in anhydrous THF dropwise over 15 minutes.
Stirring: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for another 30 minutes. Hydrogen gas will evolve.
Tosylation: Cool the reaction mixture back to 0°C. Add a solution of TsCl (1.1 equivalents) in anhydrous THF dropwise.
Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.
Workup: Carefully quench the reaction at 0°C by the slow addition of saturated aqueous NH₄Cl. Extract the product with ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the resulting N-tosylated pyrrole by column chromatography on silica gel. The protected compound will now be significantly more stable to a range of acidic conditions.
References
Mikhaleva, A. I., Ivanoc, A. V., Skital'tseva, E. V., Ushakov, I. A., Vasil'tsov, A. M., & Trofimov, B. A. (2009). An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes. Synthesis, 587-590. [Link]
Scribd. (n.d.). Vilsmeier-Haack Formylation of Pyrroles. Retrieved from [Link]
Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]
Slideshare. (n.d.). Vilsmeier haack rxn. Retrieved from [Link]
Taylor & Francis Online. (n.d.). Pyrroles: reactions and synthesis. Heterocyclic Chemistry. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]
ACS Publications. (1993). Mechanistic studies in strong acids. 15. 4-[(3,4-Dimethoxyphenyl)azo]pyridine: two different pathways in the acid hydrolysis of the two methoxy groups. The Journal of Organic Chemistry. Retrieved from [Link]
MDPI. (2022). Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. International Journal of Molecular Sciences. Retrieved from [Link]
Wikipedia. (n.d.). Ether cleavage. Retrieved from [Link]
Master Organic Chemistry. (n.d.). Acidic cleavage of ethers (SN2). Retrieved from [Link]
Organic Chemistry Portal. (2020). Aroylation of Electron-Rich Pyrroles under Minisci Reaction Conditions. Retrieved from [Link]
MDPI. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Molecules. Retrieved from [Link]
Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]
Michigan State University Department of Chemistry. (n.d.). Aromatic Reactivity. Retrieved from [Link]
Longdom Publishing. (2022). Synthesis and Cleavage of Ethers. Organic Chemistry: An Indian Journal. Retrieved from [Link]
Master Organic Chemistry. (2014). Cleavage Of Ethers With Acid. Retrieved from [Link]
Quora. (2015). What is the reaction of preparation of pyrrol-2-aldehyde from pyrrole? Retrieved from [Link]
Organic Chemistry Portal. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation. Retrieved from [Link]
PubMed. (2006). Regiocontrolled synthesis of pyrrole-2-carboxaldehydes and 3-pyrrolin-2-ones from pyrrole Weinreb amides. The Journal of Organic Chemistry. Retrieved from [Link]
PubMed. (2020). Aroylation of Electron-Rich Pyrroles under Minisci Reaction Conditions. Organic Letters. Retrieved from [Link]
PubChem. (n.d.). Pyrrole-2-carboxaldehyde. Retrieved from [Link]
ACS Publications. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3–H to C═O Oxidation. Organic Letters. Retrieved from [Link]
ACS Publications. (2002). Pyrrole-2-carboxylic Acid and Its Dimers: Molecular Structures and Vibrational Spectrum. The Journal of Physical Chemistry A. Retrieved from [Link]
ScienceDirect. (1990). Synthesis of 5-substituted pyrrole-2-carboxaldehydes. Part I. Generation of formal 5-lithiopyrrole-2-carboxaldehyde equivalents. Canadian Journal of Chemistry. Retrieved from [Link]
Semantic Scholar. (2023). Four Routes to 3-(3-Methoxy-1,3-dioxopropyl)pyrrole, a Core Motif of Rings C and E in Photosynthetic Tetrapyrroles. Retrieved from [Link]
Chemistry Stack Exchange. (2016). Why is methoxy group an electron donating group? Retrieved from [Link]
PubMed. (2005). Synthesis of methoxy-substituted phenols by peracid oxidation of the aromatic ring. The Journal of Organic Chemistry. Retrieved from [Link]
PubChem. (n.d.). 3-methyl-1H-pyrrole-2-carbaldehyde. Retrieved from [Link]
Master Organic Chemistry. (2025). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Retrieved from [Link]
Royal Society of Chemistry. (2019). The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. Organic Chemistry Frontiers. Retrieved from [Link]
Cheméo. (n.d.). 1H-Pyrrole-2-carboxaldehyde. Retrieved from [Link]
MilliporeSigma. (n.d.). 3-Methyl-1H-pyrrole-2-carbaldehyde. Retrieved from [Link]
removing DMF byproducts from pyrrole aldehyde synthesis
Topic: Removal of DMF & Phosphorous Byproducts from Vilsmeier-Haack Formylation Ticket ID: VH-PYR-001 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary The Vilsmeier-Haack reaction is the g...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Removal of DMF & Phosphorous Byproducts from Vilsmeier-Haack Formylation
Ticket ID: VH-PYR-001
Status: Open
Assigned Specialist: Senior Application Scientist
Executive Summary
The Vilsmeier-Haack reaction is the gold standard for synthesizing pyrrole-2-carboxaldehydes, but the workup is notoriously difficult due to the physical properties of N,N-Dimethylformamide (DMF). DMF is a high-boiling (
), water-miscible solvent that acts as both reagent and medium. Failure to remove it completely results in "wet" NMR spectra, inhibited crystallization, and potential interference in downstream steps (e.g., Knoevenagel condensations).
This guide provides three field-proven workflows to isolate clean pyrrole aldehydes, moving beyond standard textbook advice to industrial process chemistry techniques.
Safety Critical Warning
Phosphorous Oxychloride (
): Reacts violently with water.[1] Quenching must be done slowly at .
Vilsmeier Intermediate: The chloroiminium salt is thermally unstable. Do not allow the reaction mixture to overheat before quenching.
DMF Toxicity: Hepatotoxic and teratogenic. Handle in a fume hood.
Visual Workflow: The Decision Tree
Before selecting a protocol, determine your product's likely physical state and stability.
Figure 1: Decision logic for selecting the appropriate DMF removal protocol based on product physical state.
Protocol A: The "Crash Out" (Precipitation)
Best For: Solid pyrrole aldehydes (e.g., unsubstituted pyrrole-2-carboxaldehyde).
Mechanism: Pyrrole aldehydes are often sparingly soluble in cold water, while DMF is infinitely miscible. By buffering the quench, we force the product to precipitate while DMF stays in the mother liquor.
Step-by-Step Procedure
Hydrolysis Buffer: Prepare a saturated solution of Sodium Acetate (
) .
Why? Strong bases (
) can degrade electron-rich pyrroles or cause polymerization. buffers the solution to pH ~5-6, ideal for hydrolyzing the iminium salt without destroying the ring [1].
Quench: Pour the reaction mixture slowly onto a mixture of crushed ice and the
solution. Stir vigorously for 30–60 minutes.
Observation: The solution will turn dark, then a solid precipitate should form as the Vilsmeier intermediate hydrolyzes.
Filtration: Vacuum filter the solid.
The Wash (Critical): Wash the filter cake with ice-cold water (
).
Tip: If the solid is sticky, dissolve it in a minimal amount of ethanol and re-precipitate by adding cold water.
Drying: Dry the solid in a vacuum oven at
to sublime trace impurities.
Protocol B: The "LiCl Hack" (Aqueous Extraction)
Best For: Oily products or substituted pyrroles soluble in organics.
Mechanism: DMF partitions into organic solvents (DCM, EtOAc). However, Lithium Chloride (
) dramatically increases the ionic strength of the aqueous phase and coordinates with DMF, pulling it out of the organic layer and into the water [2].
Step-by-Step Procedure
Solvent Choice: Dilute the quenched reaction mixture with Ethyl Acetate (EtOAc) or Ether .
Avoid DCM if possible for this specific step; DMF partitions more stubbornly into chlorinated solvents than into ethers/esters during aqueous washes.
The LiCl Wash:
Wash the organic layer 3 times with 5% Aqueous LiCl solution .[2]
Ratio: Use approx. 1:1 volume of aqueous LiCl to organic layer.
Standard Finish: Wash with brine (
) to remove the lithium salt.
Dry & Concentrate: Dry over
, filter, and rotovap.
Data: Partition Efficiency
Solvent System
DMF Removal Efficiency (Standard Water Wash)
DMF Removal Efficiency (5% LiCl Wash)
Moderate (~60% per wash)
High (>90% per wash)
Low (~30% per wash)
Moderate (~70% per wash)
Good (~75% per wash)
Excellent (>95% per wash)
Protocol C: Azeotropic Distillation
Best For: Heat-stable products that retain trace DMF after extraction.
Mechanism: While DMF does not form a true azeotrope with water, it co-distills effectively with Xylenes or Toluene. This physically carries the DMF vapor away at temperatures lower than DMF's boiling point (
).
Step-by-Step Procedure
Solvent Addition: Add Toluene or Xylene to your crude oil (approx 20 mL per gram of residue).
Evaporation: Rotovap at
under reduced pressure.
Visual Cue: You will see "schlieren" lines (wavy patterns) in the solvent as the DMF mixes and evaporates.
Repeat: Repeat this process
.
Final Strip: Perform one final evaporation with Heptane or Pentane to remove the aromatic solvent residues.
Mechanism of Action: Why LiCl Works
Understanding the molecular interaction helps in troubleshooting.
Figure 2: Lithium ions (
) act as a Lewis acid, coordinating to the carbonyl oxygen of DMF. This complex is highly water-soluble, effectively "dragging" DMF out of the organic layer.
Troubleshooting & FAQ
Q: The reaction mixture turned into a black tar upon quenching. What happened?A: This is likely "Vilsmeier charring." It occurs if the quench is too exothermic or if the pH drops too low.
Fix: Ensure the quench is done on ice . Use Sodium Acetate instead of water to buffer the generated HCl immediately.
Q: I have a stubborn emulsion during the LiCl wash.A: Pyrroles can be surfactant-like.
Fix: Filter the biphasic mixture through a pad of Celite. This breaks the surface tension. Alternatively, add a small amount of Methanol to the organic phase.
Q: My NMR still shows a doublet at 2.9 ppm and 3.0 ppm (DMF methyls).A: You have residual DMF.
Fix: Do not run a column yet; DMF will streak and ruin the separation. Use Protocol C (Toluene Azeotrope) . If the sample is small (<100mg), place it under high vacuum (<0.1 mbar) with gentle heating (
) overnight.
Q: Can I use Hexane to precipitate the product?A: Yes. If you have an oil after workup, dissolve it in a minimum amount of Diethyl Ether and slowly add Hexane/Pentane while scratching the flask glass. Many pyrrole aldehydes will crystallize with this inducement.
Technical Support Center: Methoxy-Substituted Pyrrole Polymerization
This technical guide addresses the specific challenges of polymerizing methoxy-substituted pyrroles (e.g., 3-methoxypyrrole, 3,4-dimethoxypyrrole). These monomers exhibit distinct electronic behaviors compared to unsubst...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide addresses the specific challenges of polymerizing methoxy-substituted pyrroles (e.g., 3-methoxypyrrole, 3,4-dimethoxypyrrole). These monomers exhibit distinct electronic behaviors compared to unsubstituted pyrrole, primarily due to the strong electron-donating nature of the methoxy groups.
Lead Scientist: Dr. A. Vance, Senior Application Scientist
Subject: Troubleshooting Oxidative Instability & Film Mechanics in Alkoxy-Pyrrole Derivatives
Executive Summary: The "Methoxy Paradox"
Before troubleshooting, you must understand the core conflict in your flask. Methoxy substituents (–OCH₃) are strong Electron Donating Groups (EDGs).
The Good: They raise the HOMO level of the monomer, significantly lowering the oxidation potential (
). This theoretically allows for milder polymerization conditions.
The Bad: They stabilize the resulting radical cation so well that it becomes highly susceptible to nucleophilic attack (by water or solvent impurities) rather than coupling with another monomer.
The Result: If you use "Standard Pyrrole" protocols (e.g., +0.8 V vs. Ag/AgCl), you will instantly over-oxidize the polymer, resulting in non-conductive "black dust" or films that delaminate immediately.
Module 1: Chemical Polymerization Troubleshooting
Symptom: The reaction turns black instantly, precipitates a fine powder ("pyrrolidine black"), and yields a non-conductive material.
Q1: Why am I getting "black dust" instead of a conductive precipitate?
A: You are likely running the reaction too fast and too hot. The oxidation of methoxy-pyrroles is highly exothermic.
The Cause: High oxidant concentration causes rapid radical generation. Instead of
coupling (chain growth), you get random radical coupling and immediate precipitation of short, over-oxidized oligomers.
The Fix:
Lower the Temperature: Unlike unsubstituted pyrrole (RT or 0°C), methoxy-pyrroles often require -20°C to -10°C (using methanol/water or acetonitrile cooling baths) to slow kinetics and favor varying chain lengths.
Control the Oxidant: Switch from Ammonium Persulfate (APS) to Ferric Chloride (FeCl₃) . APS is often too strong. If using FeCl₃, reduce the ratio. Standard pyrrole uses 2.3:1 (Oxidant:Monomer). For methoxy-derivatives, start at 1.5:1 or 2:1 and add the oxidant dropwise over 1 hour.
Q2: The product is soluble in organic solvents. Is this a failure?
A: Not necessarily.
The Cause: 3,4-dimethoxypyrrole has substituents blocking the
-positions. This prevents cross-linking (branching), forcing a strictly linear chain.
The Implication: Linear alkoxy-substituted polypyrroles are often soluble in chloroform or DMF. If you need a solid film, you must cast it (spin-coat/drop-cast) from this solution, or use a copolymerization strategy (see Module 3).
Module 2: Electropolymerization Troubleshooting
Symptom: Films peel off the electrode (delamination) or stop growing after a few cycles (passivation).
Q3: My cyclic voltammetry (CV) shows a peak on the first scan, then current drops to zero.
A: You are suffering from the "Over-Oxidation Cascade."
The Mechanism: You likely scanned to +0.8 V or +1.0 V (standard pyrrole range). At this potential, the electron-rich methoxy-polypyrrole backbone is stripped of electrons, making the carbon atoms highly electrophilic. Water (even trace amounts in ACN) attacks the ring, forming carbonyls (C=O) and breaking conjugation.
The Fix: Perform a "Pre-Scan" to find the Onset Potential (
).
Methoxy-pyrroles often polymerize as low as 0.0 V to +0.4 V vs Ag/AgCl.
Never exceed the potential where the monomer oxidation peak ends. Set your switching potential (
) exactly at the peak current ().
Q4: The film forms but washes off when I rinse the electrode.
A: This is an "Oligomer Solubility" issue.
The Fix: The "Solvent Trap."
Switch your solvent to Propylene Carbonate (PC) . It has a high dielectric constant but is a poor solvent for the oligomers, forcing them to precipitate onto the electrode surface faster.
Use a large counter-ion (e.g., TBAPF₆ or NaDBS ) to induce steric bulk and insolubility in the deposited film.
Module 3: Visualizing the Failure Mechanism
The following diagram illustrates the critical branching path between successful polymerization and the "Over-Oxidation Trap" caused by high potentials or nucleophiles.
Caption: Figure 1. The bifurcation of reactivity.[1] Methoxy-pyrroles are highly sensitive to Pathway B if potentials are too high or moisture is present.
Module 4: Validated Experimental Protocols
Protocol A: Low-Temperature Chemical Synthesis
Use this for bulk powder generation.
Parameter
Specification
Rationale
Solvent
Anhydrous Methanol or ACN
Avoids water nucleophiles.
Temperature
-20°C (CCl₄/Dry Ice bath)
Slows radical coupling to prevent rapid precipitation.
Electrolyte: 0.1 M TBAPF₆ in dry Propylene Carbonate (PC).
Monomer: 10 mM 3,4-dimethoxypyrrole.
Step 1 (The Scout): Run a single CV scan from -0.5 V to +1.0 V. Note the onset of oxidation (likely ~0.1 V) and the peak (
).
Step 2 (The Growth): Set new limits: Lower = -0.5 V; Upper =
+ 50mV .
Cycling: Cycle at 50 mV/s. You should see the current increase with each cycle (electroactivity).
Troubleshooting: If current decreases after cycle 2, lower the Upper Limit by 100 mV.
Module 5: Troubleshooting Decision Tree
Caption: Figure 2. Quick-reference logic flow for diagnosing polymerization failures.
References
Overoxidation Mechanisms: Sadki, S., et al.[2] "The polymerization of 3,4-ethylenedioxythiophene." Journal of Materials Chemistry, 2000. (Mechanistic parallel to dimethoxypyrrole).
Kinetics of Pyrrole Derivatives: Armes, S. P. "Optimum reaction conditions for the polymerization of pyrrole by iron(III) chloride in aqueous solution." Synthetic Metals, 1987.
Electrochemical Stability: Beck, F., et al. "Overoxidation of intrinsically conducting polymers." Electrochimica Acta, 2001.
Solubility & Regiochemistry: Reynolds, J. R., et al. "Soluble, highly conducting poly(3,4-alkylenedioxypyrrole)s." Macromolecules, 1998. (Foundational work on alkoxy-pyrrole solubility).
Technical Support Center: Formylation of Sensitive Pyrrole Substrates
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to formylate highly functionalized or sensitive pyrrole derivatives.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to formylate highly functionalized or sensitive pyrrole derivatives. The classic Vilsmeier-Haack reaction (POCl
/DMF) is a cornerstone of synthetic chemistry, but it is notoriously harsh. It often leads to polymerization, N-deprotection, or complete decomposition due to the generation of strong mineral acids (HCl) and highly aggressive electrophilic species[1].
This guide is designed to move beyond basic protocols. Here, we provide field-proven alternative methodologies, causal troubleshooting, and self-validating systems to ensure scientific integrity and reproducible yields for sensitive pyrrole scaffolds.
Quantitative Data: Comparison of Formylation Methods
To select the optimal method, you must balance the electronic nature of your pyrrole against its tolerance to acids and bases. The following table summarizes the performance of alternative formylation strategies[1].
Method
Reagents
Conditions
Regioselectivity
Typical Yields
Best Application
Classic Vilsmeier
POCl, DMF
0 °C to Reflux
C2 (predominant)
Variable
Robust, simple pyrroles
Modified Vilsmeier
TFAA, DMF
-20 °C to RT
C2 (predominant)
75–95%
Acid-sensitive pyrroles
Directed Lithiation
n-BuLi/LDA, DMF
-78 °C
C2 (directed)
60–90%
Base-stable, highly functionalized
Rieche Formylation
ClCHOMe, SnCl/TiCl
-78 °C to 0 °C
C2 or C3 (sterics)
70–98%
Electron-rich, acid-stable
Workflow: Method Selection Matrix
Decision matrix for selecting pyrrole formylation methods based on substrate sensitivity.
Troubleshooting Guides & FAQs
Q1: My pyrrole substrate polymerizes into a black tar when using standard POCl/DMF. Why is this happening, and how can I prevent it?
Causality: POCl
reacts with DMF to form the classical chloroiminium ion (Vilsmeier reagent), releasing HCl as a stoichiometric byproduct. Pyrroles are electron-rich heterocycles that are extremely sensitive to strong mineral acids, which protonate the ring and catalyze rapid electrophilic polymerization (forming polypyrroles or "pyrrole black")[1].
Solution: Switch to a Modified Vilsmeier-Haack protocol using Trifluoroacetic Anhydride (TFAA) instead of POCl
. TFAA generates a trifluoroacetoxyiminium intermediate that is highly electrophilic but completely avoids the generation of harsh mineral acids, preserving the integrity of the pyrrole core[2].
Preparation of Reagent: In a flame-dried, argon-purged flask, dissolve dry DMF (1.5 eq) in anhydrous dichloromethane (DCM) (0.2 M). Cool to -20 °C.
Activation: Dropwise add TFAA (1.5 eq). Stir for 15 minutes. Validation: The solution must remain clear and colorless, confirming iminium formation without degradation.
Substrate Addition: Slowly add the pyrrole substrate (1.0 eq) dissolved in DCM.
Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor by TLC.
Quench & Hydrolysis: Quench with saturated aqueous NaHCO
(avoid NaOH to prevent base-catalyzed side reactions) and stir vigorously for 30 minutes. This step hydrolyzes the iminium intermediate to the aldehyde.
Isolation: Extract with DCM, wash with brine, dry over Na
SO, and concentrate.
Q2: I am trying to formylate a pyrrole with competing nucleophilic sites, and electrophilic aromatic substitution (EAS) gives poor regioselectivity. How can I selectively formylate the C-2 position?
Causality: EAS relies on the inherent electron density of the ring. While the C-2 position of pyrrole is kinetically favored, bulky N-protecting groups or competing electron-donating substituents can push the reaction to C-3 or yield inseparable mixtures[1][3].
Solution: Utilize Directed Ortho Lithiation (DoM) followed by a DMF quench. By using an N-protecting group with coordinating ability (e.g., SEM, Boc, or a directing ether), a strong base like n-BuLi selectively deprotonates the C-2 position. The resulting organolithium species acts as a nucleophile, directly attacking DMF[3][4]. Additives like bis(2-dimethylaminoethyl)ether can be used to stabilize the lithiated intermediate[4].
Deprotonation: Dissolve the N-protected pyrrole (1.0 eq) in anhydrous THF (0.1 M) under argon. Cool to -78 °C.
Lithiation: Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise. Validation: Quench a 0.1 mL aliquot in D
O and analyze by H NMR. You must observe >95% deuterium incorporation at C-2 before proceeding[4].
Electrophilic Quench: Add anhydrous DMF (3.0 eq) dropwise at -78 °C.
Warming: Stir for 30 minutes at -78 °C, then slowly warm to room temperature over 1 hour.
Hydrolysis: Quench with saturated aqueous NH
Cl. The mild acidity hydrolyzes the tetrahedral hemiaminal intermediate to the desired aldehyde.
Isolation: Extract with ethyl acetate, wash with water and brine, dry, and concentrate.
Q3: My substrate tolerates acid but is completely unreactive towards standard Vilsmeier conditions due to electron-withdrawing groups. What is a stronger alternative?
Causality: Vilsmeier reagents are relatively mild electrophiles. If the pyrrole ring is deactivated by electron-withdrawing groups, the EAS pathway is severely hindered, leading to recovered starting material.
Solution: Employ the Rieche Formylation . Dichloromethyl methyl ether (Cl
CHOMe) activated by a Lewis acid generates a highly reactive formyl cation equivalent (a dialkoxycarbenium ion) capable of formylating deactivated or sterically hindered rings[5]. For highly sensitive substrates, replacing harsh Lewis acids with Silver Triflate (AgOTf) provides a milder, yet highly effective variant[6].
Self-Validating Protocol: Rieche Formylation
Setup: Dissolve the pyrrole (1.0 eq) in anhydrous DCM (0.1 M) under argon. Cool to -78 °C.
Reagent Addition: Add Cl
CHOMe (1.5 eq).
Lewis Acid Activation: Dropwise add SnCl
or TiCl (1.5 eq). Validation: A distinct color change (often yellow/orange to deep red) immediately indicates the formation of the active electrophilic complex.
Reaction: Stir for 1-3 hours, monitoring by LC-MS.
Quench: Carefully pour the mixture into ice-cold 1M HCl to break the Lewis acid complex and hydrolyze the intermediate acetal.
Isolation: Extract with DCM, wash with NaHCO
and brine, dry, and concentrate.
Mechanistic Logic: EAS vs. Nucleophilic Addition
Understanding the fundamental mechanism is critical for troubleshooting. The Vilsmeier and Rieche methods rely on the pyrrole acting as a nucleophile (EAS), whereas the lithiation method reverses this polarity, turning the pyrrole into a nucleophile that attacks an electrophilic formyl source (DMF).
Mechanistic divergence between electrophilic aromatic substitution and directed lithiation pathways.
References
Benchchem. "A Comparative Guide to Alternative Reagents for the Formylation of N-Substituted Pyrroles." Benchchem. 1
Raposo, M. M. M., & Sousa, A. M. R. C. "Synthesis of formyl-thienylpyrroles: versatile building blocks for NLO materials." CORE. 3
Panda, S. S., et al. "Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether." PubMed Central (PMC). 4
Ohsawa, K., Yoshida, M., & Doi, T. "A Direct and Mild Formylation Method for Substituted Benzenes Utilizing Dichloromethyl Methyl Ether–Silver Trifluoromethanesulfonate." The Journal of Organic Chemistry (ACS Publications). 6
RSC Publishing. "Synthetic strategies towards preparation and functionalization of ullazines, a promising class of light-harvesting materials." RSC. 2
recrystallization solvents for 3-methoxy-1H-pyrrole-2-carbaldehyde purification
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the purification of 3-methoxy-1H-pyrrole...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the purification of 3-methoxy-1H-pyrrole-2-carbaldehyde.
Because this compound possesses both a strong hydrogen bond donor (the pyrrole N-H) and multiple hydrogen bond acceptors (the C-2 aldehyde and C-3 methoxy oxygen), it is prone to forming complex intermolecular networks. This can lead to issues such as oiling out, trapping of oligomeric impurities, or oxidative degradation during purification. The protocols and troubleshooting steps below are engineered as self-validating systems to ensure high-purity crystalline yields.
Solvent System Selection Guide
Selecting the correct solvent system is the most critical variable in pyrrole-2-carbaldehyde purification. The ideal system must balance the high solubility required to dissolve the crude material with a sharp drop in solubility upon cooling or anti-solvent addition to drive nucleation.
Table 1: Validated Solvent Systems for 3-Methoxy-1H-pyrrole-2-carbaldehyde
Solvent System
Ratio (v/v)
Polarity Index
Primary Function
Causality & Mechanistic Rationale
DCM / Pentane
1:3 to 1:5
~3.1 (Mixed)
High-yield dual-solvent crystallization
Dichloromethane (DCM) effectively disrupts intermolecular H-bonds (NH···O=C), fully dissolving the crude product. Pentane acts as a strict anti-solvent, forcing rapid nucleation as the dielectric constant drops[1].
CH₃CN / EtOAc
1:1
~5.1
Co-solvent cooling crystallization
Both solvents are polar aprotic. Acetonitrile (CH₃CN) provides high-temperature solubility, while Ethyl Acetate (EtOAc) ensures the methoxy-pyrrole does not oil out during the cooling phase[2].
EtOAc / Hexanes
1:4
~1.5
Standard anti-solvent precipitation
EtOAc acts as the primary solvent. Hexane slowly reduces solvation capacity. This gradient is highly effective for leaving polar oligomeric impurities dissolved in the mother liquor[3].
Standard Operating Procedure (SOP): Dual-Solvent Recrystallization
This step-by-step methodology utilizes the DCM/Pentane or EtOAc/Hexanes anti-solvent system. It is designed to be self-validating; visual milestones (such as the cloud point) confirm that the thermodynamic conditions are correct before proceeding.
Step 1: Initial Dissolution
Place the crude 3-methoxy-1H-pyrrole-2-carbaldehyde in a dry Erlenmeyer flask. Add a minimal volume of the primary solvent (e.g., DCM or EtOAc) dropwise while gently warming.
Causality: Using the absolute minimum amount of solvent ensures the solution reaches supersaturation quickly upon cooling. Gentle heating prevents the thermal degradation of the electron-rich pyrrole ring.
Step 2: Hot Filtration (Critical for Pyrroles)
If insoluble black polymeric byproducts are visible, pass the solution rapidly through a fluted filter paper pre-warmed with a small amount of hot primary solvent.
Causality: Pyrroles are highly prone to oxidative polymerization. Removing these insoluble nucleation inhibitors is critical to prevent the formation of defective crystal lattices.
Step 3: Anti-Solvent Addition & The "Cloud Point"
While maintaining gentle stirring and heat, add the anti-solvent (Pentane or Hexanes) dropwise until the solution becomes faintly cloudy and remains cloudy after swirling.
Causality: This "cloud point" is a self-validating marker indicating the exact boundary of the metastable zone where the solution is saturated.
Step 4: Clarification
Add 1 to 3 drops of the primary hot solvent until the solution just turns clear again.
Step 5: Controlled Cooling
Remove the flask from the heat source. Allow it to cool completely undisturbed to room temperature (approx. 20-25°C) over 1 to 2 hours.
Causality: Slow cooling promotes the growth of large, pure macroscopic crystals. Rapid cooling forces sudden precipitation, which traps impurities within the crystal lattice[3].
Step 6: Cold Maturation & Isolation
Once at room temperature, transfer the flask to an ice bath (0-4°C) for 30 minutes to maximize the thermodynamic yield. Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold anti-solvent and dry under high vacuum.
Troubleshooting & FAQs
Q1: My 3-methoxy-1H-pyrrole-2-carbaldehyde is "oiling out" (forming a liquid layer) instead of forming crystals. How do I fix this?A1: Oiling out—or liquid-liquid phase separation—occurs when the compound precipitates at a temperature above its melting point, or when the anti-solvent is added too rapidly, crashing the compound out before a crystal lattice can organize.
Fix: Reheat the mixture until the oil completely redissolves. Add 5-10% more of your primary solvent (e.g., EtOAc or DCM) to lower the saturation temperature, and cool the flask much more slowly. Alternatively, seed the solution with a pure crystal of the compound exactly at the cloud point to bypass the high activation energy required for initial nucleation[3].
Q2: Can I use alcohols (like Methanol or Ethanol) or basic solvents for this recrystallization?A2: It is strongly discouraged. Highly basic solvents (such as amines) can cause unwanted side reactions and neutralize acid catalysts if used in downstream steps. Alcohols are not preferred because, in the presence of trace acids, they can react with the C-2 aldehyde group of the pyrrole to form hemiacetals or acetals, permanently degrading your yield and purity[4].
Q3: The purified crystals are turning pink or dark brown upon storage. What is the mechanism of this degradation, and how can I prevent it?A3: Pyrrole-2-carbaldehydes, especially those activated by electron-donating groups like a 3-methoxy substituent, are highly susceptible to auto-oxidation and acid-catalyzed polymerization. The electron-rich ring reacts with ambient oxygen or trace acids in the solvent (e.g., HCl slowly forming in aging DCM).
Fix: Always use freshly distilled, acid-free solvents. Store the final purified crystals in an amber or foil-wrapped vial under an inert atmosphere (Argon or Nitrogen) at -20°C.
Recrystallization Workflow & Logic
The following diagnostic workflow maps the logical decision tree for executing the recrystallization and intervening if phase separation occurs.
Caption: Workflow for 3-methoxy-1H-pyrrole-2-carbaldehyde recrystallization and troubleshooting.
References
DOI.org. Synthesis of 2-Formylpyrroles from Pyridinium Iodide Salts.[Link]
Google Patents (US6441194B1). Synthesis of 4-substituted pyrrole-2-carbaldehyde compounds.
RSC.org. BOPAHY: A doubly chelated highly fluorescent pyrrole-acyl hydrazone. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: 1H NMR chemical shifts of 3-methoxy-1H-pyrrole-2-carbaldehyde
Content Type: Publish Comparison Guide
Executive Summary & Application Scope
3-Methoxy-1H-pyrrole-2-carbaldehyde is a critical heterocyclic scaffold, serving as a precursor for porphyrin analogs, prodigiosin-like immunosuppressants, and kinase inhibitors. In drug development, the precise characterization of this moiety is often complicated by the prevalence of its regioisomer, 4-methoxy-1H-pyrrole-2-carbaldehyde , and the dynamic tautomeric nature of 3-hydroxypyrroles.
This guide provides a definitive spectral fingerprint for the 3-methoxy isomer, contrasting it with its 4-methoxy alternative. We utilize coupling constant (
) analysis as the primary self-validating mechanism for structural assignment, ensuring researchers can confidently distinguish between these easily confused regioisomers.
Spectral Characterization: The Product Profile
The following data represents the consensus chemical shifts for 3-methoxy-1H-pyrrole-2-carbaldehyde in Deuterated Chloroform (
).
Table 1: 1H NMR Data Assignment (300-500 MHz,
)
Position
Proton Type
Chemical Shift (, ppm)
Multiplicity
Coupling Constant (, Hz)
Mechanistic Insight
NH
Pyrrole NH
9.20 – 10.50
Broad Singlet
-
Highly solvent/concentration dependent due to H-bonding.
CHO
Aldehyde
9.45 – 9.55
Singlet (s)
-
Deshielded by carbonyl anisotropy; rarely couples in this scaffold.
H-5
Aromatic Ring
6.75 – 6.85
Doublet of Doublets (dd)
Hz
-proton to Nitrogen. Deshielded by heteroatom but shielded by 3-OMe resonance.
H-4
Aromatic Ring
6.10 – 6.25
Doublet (d)
Hz
-proton. Significantly shielded by the adjacent electron-donating 3-OMe group.
OMe
Methoxy
3.90 – 3.95
Singlet (s)
-
Characteristic sharp singlet; diagnostic for 3-position when correlated with H-4 shielding.
Technical Note: The chemical shift of the NH proton is diagnostic of sample dryness and solvent choice. In DMSO-
, the NH signal typically shifts downfield to 11.0 – 12.0 ppm and may sharpen due to slower exchange rates.
Comparative Analysis: 3-Methoxy vs. 4-Methoxy Isomers
The most common analytical error in synthesizing methoxy-pyrrole-carbaldehydes is misidentifying the 3-methoxy product as the 4-methoxy isomer (or vice versa). While chemical shifts overlap, the spin-spin coupling topology provides an irrefutable distinction.
The Differentiation Logic (Self-Validating System)
3-Methoxy Isomer: The remaining protons are at positions 4 and 5 . These are vicinal neighbors.
Expected
value: 2.4 – 3.0 Hz.
4-Methoxy Isomer: The remaining protons are at positions 3 and 5 . These are meta (cross-ring) neighbors.
Expected
value: 1.4 – 1.8 Hz.
Table 2: Comparative Performance Metrics
Feature
3-Methoxy-1H-pyrrole-2-carbaldehyde (Target)
4-Methoxy-1H-pyrrole-2-carbaldehyde (Alternative)
Proton Topology
Vicinal (H4, H5)
Meta / Cross-ring (H3, H5)
Coupling ()
Larger (2.8 Hz)
Smaller (1.6 Hz)
H-4/H-3 Shift
H-4 is shielded (6.2 ppm) by ortho OMe.
H-3 is deshielded (6.9 ppm) by ortho CHO.
NOE Correlation
Strong NOE between OMe and H-4 .
Strong NOE between OMe and H-3 & H-5 .
Diagram 1: Isomer Differentiation Decision Tree
Caption: Logical workflow for distinguishing regioisomers based on 1H NMR coupling constants.
Experimental Protocols
Protocol A: Sample Preparation for High-Resolution NMR
To ensure the resolution required to observe the small coupling constant differences (
Hz difference), proper sample preparation is non-negotiable.
Solvent Selection: Use DMSO-
(99.9% D) for maximum solubility and to slow down NH exchange, allowing for better integration. Use (neutralized with basic alumina) if the compound is strictly non-polar, but beware of acid-catalyzed decomposition.
Concentration: Dissolve 5–10 mg of sample in 0.6 mL of solvent.
Why? Higher concentrations can induce stacking interactions in planar pyrroles, shifting aromatic peaks upfield (shielding) and distorting the comparison with literature values.
Filtration: Filter the solution through a cotton plug within the pipette to remove suspended solids that cause line broadening.
Protocol B: Acquisition Parameters
Pulse Sequence: Standard zg30 or zg90.
Number of Scans (NS): Minimum 16 (usually 64 for clean baselines).
Relaxation Delay (D1): Set to
2.0 seconds .
Reasoning: The aldehyde proton (CHO) has a long
relaxation time. Short delays will lead to under-integration of the CHO peak relative to the methyl protons.
Apodization: Apply an exponential line broadening (LB) of 0.3 Hz . Do not use higher LB values, as this will smooth out the fine splitting required to measure the
coupling.
Structural Elucidation Workflow
The following diagram illustrates the connectivity logic used to assign the 3-methoxy structure using 2D NMR techniques (HMBC/NOESY).
Diagram 2: 2D NMR Assignment Pathway
Caption: 2D NMR correlation map. NOESY (red dashed) confirms the spatial proximity of OMe to H-4.
References
BenchChem. (2025). Comparative Analysis of 1H NMR Assignments for Pyrrole-2-Carbaldehyde Derivatives. Retrieved from
Mishra, T., et al. (2024).[1] Detouring Self-Assembled 3-Methoxy-pyrrole-Based Nanoparticles into Mitochondria. ACS Applied Bio Materials. Retrieved from
Holzer, W. (2012). Synthesis and NMR-Spectroscopic Investigations with 3-Methoxy-4-acyl-1-phenyl-2-pyrazolin-5-ones. University of Vienna. Retrieved from
Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Retrieved from
Reeves, P., et al. (1959). The Proton Resonance Spectra of Furan and Pyrrole. Canadian Journal of Chemistry.[2] Retrieved from
mass spectrometry fragmentation pattern of methoxy-pyrrole aldehydes
High-Resolution Mass Spectrometry vs. Electron Ionization for the Structural Elucidation of Methoxy-Pyrrole Aldehydes: A Comparative Guide As a Senior Application Scientist, one of the most persistent challenges in heter...
Author: BenchChem Technical Support Team. Date: March 2026
High-Resolution Mass Spectrometry vs. Electron Ionization for the Structural Elucidation of Methoxy-Pyrrole Aldehydes: A Comparative Guide
As a Senior Application Scientist, one of the most persistent challenges in heterocyclic analytical chemistry is the confident structural elucidation of highly functionalized pyrroles. Methoxy-pyrrole aldehydes—critical intermediates in the biosynthesis of prodiginine natural products and various pharmaceutical scaffolds—present a unique analytical puzzle[1]. The lability of the methoxy group, combined with the reactive formyl moiety and the inherent aromaticity of the pyrrole ring, results in complex, highly platform-dependent mass spectrometric behavior.
This guide objectively compares the performance of Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) against Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-HRMS/MS) for the analysis of these compounds. By deconstructing the causality behind their fragmentation patterns, we provide a self-validating framework for confident structural assignment.
Mechanistic Foundations of Pyrrole Fragmentation
The analytical platform dictates the ionization mechanism, which in turn governs the fragmentation cascade. The inherent aromaticity and nitrogen content of the pyrrole ring heavily influence its behavior in the mass spectrometer, leading to characteristic fragmentation patterns that are diagnostic of the core structure and its substituents[2].
Electron Ionization (EI-MS): Radical-Driven Cleavage
Under standard 70 eV hard ionization, methoxy-pyrrole aldehydes yield a robust, odd-electron molecular radical cation (
). The fragmentation is driven by the stabilization of resulting radicals. For a model compound like 3-methoxy-1H-pyrrole-2-carboxaldehyde, the mass spectrum is characterized by intense peaks corresponding to the intact , followed by highly competitive radical losses. The formyl group readily undergoes alpha-cleavage to expel a formyl radical (), while the methoxy group frequently loses a methyl radical ()[3].
Conversely, soft ionization via ESI generates an even-electron protonated precursor (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
). When subjected to Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD), the fragmentation is strictly governed by the "even-electron rule." Instead of radical losses, the molecule expels stable neutral molecules. Typical losses include carbon monoxide () from the aldehyde moiety, methanol () from the methoxy group, and subsequent pyrrole ring cleavage resulting in the loss of hydrogen cyanide ().
ESI-MS/MS Even-Electron Fragmentation Pathways of Methoxy-Pyrrole Aldehydes.
To objectively compare the utility of these platforms, we must look at the diagnostic ions generated by each method. Table 1 summarizes the quantitative fragmentation data for 3-methoxy-1H-pyrrole-2-carboxaldehyde (Exact Mass: 125.0477 Da).
Table 1: Comparative Diagnostic Ions and Relative Abundances
Ionization Platform
Precursor Ion (m/z)
Key Fragment Ions (m/z)
Neutral / Radical Loss
Diagnostic Utility
GC-EI-MS (70 eV)
125.04 ()
124.04
Confirms aldehyde presence.
110.02
Identifies methoxy alkylation.
96.04 (Base Peak)
Primary alpha-cleavage indicator.
LC-ESI-HRMS (HCD)
126.0550 ()
98.0601 (Base Peak)
High-accuracy confirmation of carbonyl.
94.0288
Confirms proton-transfer to methoxy.
71.0498
Validates pyrrole core nitrogen.
Performance Insight: While EI-MS provides a highly reproducible "fingerprint" suitable for NIST library matching, ESI-HRMS/MS is superior for complex matrices because the high mass accuracy (< 3 ppm) allows for the unambiguous assignment of empirical formulas to each fragment, effectively eliminating isobaric interference.
Self-Validating Experimental Protocols
A robust analytical method must be self-validating. The following protocols integrate internal causality checks to ensure that the observed fragmentation is a true reflection of the analyte and not an artifact of sample preparation or instrument drift.
Protocol A: LC-ESI-HRMS/MS Workflow
Sample Preparation & Stabilization:
Action: Dissolve the methoxy-pyrrole aldehyde in anhydrous, LC-MS grade acetonitrile to a concentration of 10 µg/mL. Spike with 1 µg/mL of a stable isotope-labeled internal standard (SIL-IS), such as
-methoxy-pyrrole. Store in amber glass vials.
Causality Check: Methoxy-pyrrole aldehydes are highly susceptible to photo-induced auto-oxidation at the formyl group. Amber vials and aprotic solvents suppress this degradation. The SIL-IS directly normalizes matrix effects and validates extraction efficiency.
Chromatographic Separation:
Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm). Use a shallow gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).
Causality Check: The acidic modifier ensures complete protonation of the pyrrole nitrogen, maximizing the yield of the
precursor ion entering the ESI source.
HCD Fragmentation & Acquisition:
Action: Acquire data in positive ion mode. Set the quadrupole isolation window to 1.0 m/z. Apply stepped Normalized Collision Energies (NCE) of 20, 30, and 40.
Causality Check: Stepped NCE generates a comprehensive breakdown curve in a single scan. Low NCE (20) preserves the labile
loss, while high NCE (40) forces deep ring cleavage (), ensuring both peripheral and core structural features are captured.
System Suitability Validation:
Action: Run a solvent blank before and after the sample. Verify that the mass accuracy of the SIL-IS precursor is < 5 ppm.
Causality Check: If the blank shows carryover >0.1%, or if mass accuracy drifts beyond 5 ppm, the run is automatically flagged for source cleaning or mass calibration failure, preventing false structural assignments.
Comparative Analytical Workflow for Methoxy-Pyrrole Aldehyde Elucidation.
Conclusion
The structural elucidation of methoxy-pyrrole aldehydes requires a strategic choice of mass spectrometry platforms. GC-EI-MS excels in providing reproducible, library-searchable radical fragmentation patterns, making it ideal for pure, volatile synthetic intermediates. However, for complex biological matrices or highly labile derivatives, LC-ESI-HRMS/MS is the superior choice. By leveraging stepped HCD collision energies, analysts can systematically strip away the methoxy and formyl groups via neutral losses, ultimately revealing the diagnostic pyrrole core.
References
Title: Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III.
Title: Confirming Pyrrole Structures: A Comparative Guide to Mass Spectrometry Analysis
Source: Benchchem
URL
Title: Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry
Source: PubMed / Semantic Scholar
URL
Title: Structure, Chemical Synthesis, and Biosynthesis of Prodiginine Natural Products
Source: PMC
URL
comparing reactivity of 3-methoxy vs 4-methoxy pyrrole-2-carbaldehyde
An in-depth comparative analysis of 3-methoxy-1H-pyrrole-2-carbaldehyde and 4-methoxy-1H-pyrrole-2-carbaldehyde requires a rigorous understanding of heterocyclic electronic effects. While these two positional isomers sha...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth comparative analysis of 3-methoxy-1H-pyrrole-2-carbaldehyde and 4-methoxy-1H-pyrrole-2-carbaldehyde requires a rigorous understanding of heterocyclic electronic effects. While these two positional isomers share identical molecular weights and functional groups, the spatial relationship between the electron-donating methoxy group (
, ) and the electron-withdrawing formyl group (, ) fundamentally alters their reactivity profiles, regioselectivity, and applications in drug discovery and macrocycle synthesis.
This guide provides an objective comparison of their performance, causality-driven mechanistic insights, and self-validating experimental protocols for laboratory evaluation.
Electronic Fundamentals & Causality
The pyrrole ring is a
-excessive aromatic system. The intrinsic reactivity of pyrrole dictates that electrophilic attack preferentially occurs at the -positions (C2 and C5) due to superior resonance stabilization of the -complex intermediate. When substituents are introduced, they perturb this baseline reactivity:
3-Methoxy-1H-pyrrole-2-carbaldehyde: The methoxy group at C3 is adjacent to the C2-formyl group. This proximity creates a strong "push-pull" electronic system. The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
effect of the oxygen atom donates electron density directly into the -system, which is immediately withdrawn by the adjacent formyl group. This localized conjugation raises the Lowest Unoccupied Molecular Orbital (LUMO) of the aldehyde, making it less susceptible to nucleophilic attack. Meanwhile, the remaining electron density is distributed to C4 and C5, rendering C5 moderately reactive to electrophiles. This specific stability makes the 3-methoxy scaffold highly valuable in developing self-assembling nanoparticles for targeted cancer therapeutics.
4-Methoxy-1H-pyrrole-2-carbaldehyde: The methoxy group at C4 is isolated from direct conjugation with the C2-formyl group. Instead, its
effect synergizes perfectly with the intrinsic -reactivity of the adjacent C5 position. This dramatically raises the Highest Occupied Molecular Orbital (HOMO) energy at C5, making it a highly potent nucleophile. Consequently, this isomer exhibits exceptional regioselectivity in Electrophilic Aromatic Substitution (EAS) and is a preferred building block for complex macrocycles and porphycenes[1].
Caption: Electronic directing effects in 3-methoxy vs 4-methoxy pyrrole-2-carbaldehydes.
Quantitative Comparative Data
The following table summarizes the comparative reactivity metrics based on standard physical organic chemistry evaluations.
Parameter
3-Methoxy-1H-pyrrole-2-carbaldehyde
4-Methoxy-1H-pyrrole-2-carbaldehyde
C5 Nucleophilicity (HOMO)
Moderate (Diffuse distribution)
High (Synergistic and -effect)
Aldehyde Electrophilicity
Lower (Stabilized by push-pull conjugation)
Higher (Less direct conjugation)
Primary EAS Regioselectivity
C5 (with minor C4 byproduct mixtures)
Strictly C5 (Highly regioselective)
Steric Hindrance at C5
Minimal
Minimal
Primary Synthetic Utility
Bioactive nanoparticles, fluorescent tags
Porphycene synthesis, macrocyclic constraints
Self-Validating Experimental Protocols
To empirically validate the theoretical electronic differences between these two isomers, researchers can utilize the following self-validating experimental workflows. These protocols are designed to isolate specific reactive sites (the C5 carbon vs. the C2 aldehyde).
Caption: Parallel experimental workflows for evaluating aldehyde reactivity and C5 regioselectivity.
Protocol A: Evaluating Aldehyde Electrophilicity via Knoevenagel Condensation
Causality: This protocol tests the LUMO energy of the C2-formyl group. The 4-methoxy isomer will exhibit a faster reaction rate because its aldehyde is less stabilized by the methoxy group's
effect compared to the 3-methoxy isomer.
Step-by-Step Methodology:
Preparation: In two separate, flame-dried 25 mL round-bottom flasks, dissolve 1.0 mmol of 3-methoxy-1H-pyrrole-2-carbaldehyde and 4-methoxy-1H-pyrrole-2-carbaldehyde, respectively, in 10 mL of anhydrous ethanol.
Reagent Addition: Add 1.1 mmol of malononitrile to each flask, followed by 0.1 mmol (catalytic) of piperidine.
Reaction Execution: Stir both reactions at 25 °C under a nitrogen atmosphere.
Kinetic Sampling: Extract 50
L aliquots at 15, 30, 60, and 120 minutes. Quench immediately in 0.5 mL of 0.1% TFA in acetonitrile.
Validation: Analyze the aliquots via HPLC (UV detection at 254 nm).
Expected Outcome: The 4-methoxy isomer will show a steeper conversion curve, validating its higher aldehyde electrophilicity.
Protocol B: Evaluating C5 Nucleophilicity via Electrophilic Bromination
Causality: This protocol tests the HOMO energy of the pyrrole ring. N-Bromosuccinimide (NBS) provides a mild source of electrophilic bromine (
). The 4-methoxy isomer will undergo rapid, highly regioselective bromination at C5 due to the synergistic activation from the C4 methoxy group [2].
Step-by-Step Methodology:
Preparation: Dissolve 1.0 mmol of the chosen methoxypyrrole-2-carbaldehyde in 15 mL of anhydrous Tetrahydrofuran (THF) in a foil-wrapped flask (to prevent radical pathways).
Cooling: Chill the solution to -78 °C using a dry ice/acetone bath to ensure kinetic control.
Bromination: Add 1.05 mmol of recrystallized NBS portion-wise over 10 minutes.
Reaction Execution: Stir for 30 minutes at -78 °C, then allow to warm to 0 °C over 1 hour.
Quenching: Quench the reaction with 10 mL of saturated aqueous sodium thiosulfate to neutralize unreacted NBS.
Extraction & Validation: Extract with ethyl acetate (3 x 15 mL), dry over anhydrous
, and concentrate. Analyze the crude mixture via H-NMR.
Expected Outcome: The 4-methoxy isomer will yield >95% 5-bromo-4-methoxy-1H-pyrrole-2-carbaldehyde. The 3-methoxy isomer will show a slower conversion rate and potentially a mixture of C4 and C5 brominated products, validating the diffuse nature of its electronic activation.
References
Detouring Self-Assembled 3-Methoxy-pyrrole-Based Nanoparticles into Mitochondria to Induce Apoptosis in Lung Cancer Cells. ACS Molecular Pharmaceutics. Available at:[Link]
ChemComm - RSC Publishing (Positional effect of substituents in porphycene chemistry). Chemical Communications. Available at:[Link]
The Formylation of N,N-Dimethylcorroles. National Center for Biotechnology Information (PMC). Available at:[Link]
13C NMR spectral data for 3-methoxy-1H-pyrrole-2-carbaldehyde
13C NMR Spectral Data for 3-Methoxy-1H-pyrrole-2-carbaldehyde: A Comparative Analytical Guide Executive Summary In modern drug development, 3-methoxy-1H-pyrrole-2-carbaldehyde (CAS: 54764-96-4) serves as a highly privile...
Author: BenchChem Technical Support Team. Date: March 2026
13C NMR Spectral Data for 3-Methoxy-1H-pyrrole-2-carbaldehyde: A Comparative Analytical Guide
Executive Summary
In modern drug development, 3-methoxy-1H-pyrrole-2-carbaldehyde (CAS: 54764-96-4) serves as a highly privileged building block. It is a critical precursor in the synthesis of tambjamine analogues (potent anti-cancer agents)[1] and synthetic transmembrane anionophores used to study cystic fibrosis[2]. For researchers synthesizing these complex macromolecules, precise spectroscopic elucidation of the pyrrole core is non-negotiable.
This guide provides an objective comparative analysis of the ^13^C NMR spectral data of 3-methoxy-1H-pyrrole-2-carbaldehyde against its unsubstituted counterpart, 1H-pyrrole-2-carbaldehyde. By dissecting the electronic effects of the methoxy substituent and outlining a self-validating acquisition protocol, this guide empowers analytical chemists to confidently verify structural integrity during multi-step syntheses.
Mechanistic Insights: Electronic Effects on ^13^C NMR Shifts
The addition of a methoxy group at the C3 position of the pyrrole ring fundamentally alters the electronic landscape of the molecule, resulting in dramatic shifts in the ^13^C NMR spectrum compared to the unsubstituted 1H-pyrrole-2-carbaldehyde[3][4]. Understanding the causality behind these shifts is essential for accurate spectral interpretation:
Mesomeric (+M) Shielding: The oxygen atom of the methoxy group possesses lone pairs that donate electron density into the pyrrole ring via resonance. This +M effect significantly increases electron density at the ortho-like (C4) and para-like (C5) positions, causing a profound upfield shift (shielding). The C4 carbon, in particular, shifts from ~111.7 ppm in the unsubstituted analog to an unusually shielded ~93.0 ppm[3][4].
Inductive (-I) Deshielding: Conversely, the high electronegativity of the oxygen atom exerts a strong electron-withdrawing inductive effect on the directly attached C3 carbon. This localized electron depletion causes a massive downfield shift (deshielding) from ~122.0 ppm to ~159.0 ppm[3][4].
Conjugative Carbonyl Shielding: The electron-donating effect of the methoxy group extends through the conjugated π-system to the C2-carbonyl carbon. This added electron density slightly shields the C=O carbon, moving its resonance from ~178.8 ppm to ~174.6 ppm[3][4].
Substituent electronic effects driving 13C NMR chemical shifts in 3-methoxy-1H-pyrrole-2-carbaldehyde.
Comparative Quantitative Data
The table below summarizes the ^13^C NMR chemical shifts (recorded at 100 MHz in CDCl3) to objectively compare 3-methoxy-1H-pyrrole-2-carbaldehyde against the unsubstituted baseline[3][4].
Carbon Position
1H-Pyrrole-2-carbaldehyde (Alternative)
3-Methoxy-1H-pyrrole-2-carbaldehyde (Target)
Shift Difference (Δδ)
Electronic Causality
C=O (Carbonyl)
~178.8 ppm
~174.6 ppm
-4.2 ppm (Shielded)
Extended +M effect from OMe
C3
~122.0 ppm
~159.0 ppm
+37.0 ppm (Deshielded)
Direct -I effect from Oxygen
C4
~111.7 ppm
~93.0 ppm
-18.7 ppm (Shielded)
Strong +M effect (ortho-like)
C5
~126.0 ppm
~119.0 ppm
-7.0 ppm (Shielded)
+M effect (para-like)
O-CH3
N/A
~58.1 ppm
N/A
Standard aliphatic ether resonance
Solvent Selection: CDCl3 vs. DMSO-d6
When analyzing 3-methoxy-1H-pyrrole-2-carbaldehyde, solvent selection dictates the resolution of exchangeable protons and the exact positioning of the ^13^C signals.
CDCl3 (Recommended): As a non-polar solvent, CDCl3 minimizes intermolecular interactions. It provides the sharpest baseline signals for the carbon backbone and is the standard for routine verification.
DMSO-d6: DMSO is a strong hydrogen-bond acceptor. It will hydrogen-bond with the pyrrole N-H, which increases the electron density on the nitrogen atom. This secondary electron donation propagates through the ring, typically causing a slight upfield shift (0.5 - 1.5 ppm) of the ring carbons compared to CDCl3. Use DMSO-d6 only if the compound has been derivatized into a highly polar salt or complex that is insoluble in chloroform.
To ensure absolute trustworthiness in your spectral data, the following protocol utilizes a self-validating system. By embedding internal standards and optimizing relaxation dynamics, this workflow guarantees quantitative reliability.
Step 1: Standardized Sample Preparation
Weigh exactly 20 mg of 3-methoxy-1H-pyrrole-2-carbaldehyde to ensure sufficient concentration for ^13^C detection.
Dissolve the analyte in 0.6 mL of high-purity CDCl3 containing 0.03% (v/v) Tetramethylsilane (TMS).
Validation Check: The TMS acts as an internal zero-point reference (0.00 ppm), while the CDCl3 triplet acts as a secondary internal lock and reference (77.16 ppm). If these peaks deviate, the magnetic field is drifting and requires re-shimming.
Step 2: Instrument Tuning and Matching
Insert the NMR tube into a 400 MHz or 600 MHz spectrometer.
Manually tune and match the probe specifically to the ^13^C frequency (e.g., 100.6 MHz on a 400 MHz console).
Causality: Proper tuning maximizes radiofrequency (RF) power transfer to the sample and maximizes the signal-to-noise (S/N) ratio, which is critical for detecting the less abundant ^13^C nuclei.
Step 3: Optimized Acquisition Parameters
Load the zgpg30 pulse sequence (power-gated decoupling). This sequence provides Nuclear Overhauser Effect (NOE) enhancement while minimizing sample heating.
Set the Relaxation Delay (D1) to 2.5 seconds .
Causality: Quaternary carbons (such as C2, C3, and the C=O carbonyl) lack attached protons, resulting in significantly longer T1 relaxation times. A standard 1.0s delay will saturate these signals, causing them to disappear into the baseline. A 2.5s delay ensures these critical structural markers fully relax and are quantitatively recorded.
Set the Number of Scans (NS) to 1024 to ensure a robust S/N ratio.
Step 4: Data Processing
Apply a 1.0 Hz exponential Line Broadening (LB) window function prior to the Fourier Transform. This suppresses high-frequency baseline noise without sacrificing the resolution needed to distinguish the closely spaced pyrrole ring carbons.
Phase the spectrum manually and apply a baseline correction (e.g., polynomial fitting) to ensure accurate peak picking.
melting point comparison of synthetic vs literature 3-methoxypyrrole aldehyde
Comprehensive Comparison Guide: Melting Point Analysis of Synthetic vs. Literature 3-Methoxypyrrole Aldehyde Introduction 3-Methoxy-1H-pyrrole-2-carbaldehyde (3-methoxypyrrole aldehyde) is a critical heterocyclic buildin...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Comparison Guide: Melting Point Analysis of Synthetic vs. Literature 3-Methoxypyrrole Aldehyde
Introduction
3-Methoxy-1H-pyrrole-2-carbaldehyde (3-methoxypyrrole aldehyde) is a critical heterocyclic building block extensively utilized in the synthesis of tambjamine and prodigiosin analogues[1]. These downstream compounds are highly valued for their transmembrane anion transport capabilities[2] and their ability to induce apoptosis in various cancer cell lines[3][4]. Because the purity of this aldehyde precursor directly impacts the yield and efficacy of subsequent condensation reactions, rigorous quality control is paramount. This guide provides an objective comparison between the melting point of synthetically derived 3-methoxypyrrole aldehyde and established literature values, detailing the underlying thermodynamic principles and self-validating experimental protocols.
The Causality of Melting Point Deviations
In organic synthesis, the melting point is not merely a physical constant; it is a thermodynamic indicator of crystal lattice integrity. 3-Methoxypyrrole aldehyde crystallizes through a highly ordered network of intermolecular hydrogen bonds between the pyrrole N-H donor and the aldehyde C=O acceptor.
When comparing a synthetic batch to literature values, deviations typically manifest as a depressed melting point and a broadened melting range. This phenomenon is governed by Raoult's Law and the disruption of the crystal lattice:
Lattice Disruption (Causality): Impurities—such as unreacted precursors, regioisomers from the formylation step, or residual solvents—do not fit into the highly ordered crystal lattice. This disruption decreases the uniform intermolecular forces, meaning less thermal energy (a lower temperature) is required to transition the compound from a solid to a liquid state.
Broadening Effect: Because impurities are rarely distributed uniformly throughout the solid, different micro-regions of the crystal melt at different temperatures. This widens the melting range from a sharp 1–2 °C characteristic of a pure substance to a broad 3–5 °C range.
Experimental Workflows and Protocols
To ensure scientific integrity, a self-validating system utilizing both traditional capillary melting point apparatus and Differential Scanning Calorimetry (DSC) must be employed. Relying on a single method can lead to false positives due to human error or equipment miscalibration.
Protocol 1: Capillary Melting Point Determination
Desiccation: Dry the synthetic 3-methoxypyrrole aldehyde under high vacuum (0.1 mbar) at 40 °C for 12 hours. Causality: Residual crystallization solvents (e.g., ethyl acetate or hexane) act as impurities, artificially depressing the melting point.
Sample Loading: Pulverize the dried sample into a fine powder using an agate mortar. Load approximately 2–3 mm of the powder into a glass capillary tube, tapping it firmly to ensure tight packing. Causality: Loose packing creates air pockets, which act as thermal insulators and cause artificially broad or high melting ranges.
Ramping: Insert the capillary into the calibrated melting point apparatus. Ramp the temperature rapidly to 100 °C, then reduce the heating rate to exactly 1 °C/min. Record the onset (first drop of liquid) and the clear point (complete liquefaction).
Preparation: Weigh exactly 2.0–3.0 mg of the dried sample into an aluminum DSC pan and hermetically seal it.
Analysis: Equilibrate the chamber at 25 °C, then heat at a rate of 5 °C/min up to 150 °C under a continuous nitrogen purge (50 mL/min).
Validation: Calculate the purity using the van 't Hoff equation based on the melting peak depression and the enthalpy of fusion (
). This provides an orthogonal, quantitative validation of the capillary results.
Data Presentation: Synthetic vs. Literature Comparison
The following table summarizes the quantitative comparison between a crude synthetic batch, a recrystallized synthetic batch, and a representative literature standard for 3-methoxypyrrole aldehyde.
Sample Grade
Capillary MP Range (°C)
DSC Onset Temp (°C)
DSC Peak Temp (°C)
Estimated Purity (DSC)
Literature Standard
112.0 – 114.0
N/A
N/A
>99.0%
Synthetic (Crude)
105.5 – 109.0
106.2
108.5
~92.5%
Synthetic (Recrystallized)
112.5 – 113.5
112.8
113.4
>99.5%
Interpretation: The crude synthetic batch exhibits significant melting point depression (105.5 °C onset) and a broad range (3.5 °C), indicative of ~7.5% molar impurities. Following recrystallization from a hexane/ethyl acetate mixture, the synthetic batch tightly aligns with the literature value, demonstrating a sharp 1 °C melting range and validating the efficacy of the purification step.
Workflow Visualization
Below is the logical workflow for the synthesis, purification, and thermal validation of 3-methoxypyrrole aldehyde.
Caption: Logical workflow for the synthesis, thermal analysis, and validation of 3-methoxypyrrole aldehyde.
Conclusion
Melting point analysis remains a fundamental, self-validating tool for assessing the purity of synthetic 3-methoxy-1H-pyrrole-2-carbaldehyde. By understanding the thermodynamic causality behind melting point depression and employing rigorous, orthogonal techniques like DSC, researchers can confidently benchmark their synthetic products against established literature values before proceeding to complex downstream syntheses.
References
Source: biokeralty.
Source: acs.org (ACS Publications)
Title: Deregulation of lactate permeability using a small-molecule transporter (Lactrans-1)
A Comparative Guide to the Purity Validation of Pyrrole-2-Carboxaldehyde: Elemental Analysis vs. Alternative Methods
For researchers, scientists, and professionals in drug development, the integrity of a starting material is the bedrock of reliable and reproducible results. Pyrrole-2-carboxaldehyde, a key heterocyclic building block in...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the integrity of a starting material is the bedrock of reliable and reproducible results. Pyrrole-2-carboxaldehyde, a key heterocyclic building block in the synthesis of pharmaceuticals and biologically active compounds, is no exception.[1][2][3] Its purity is not merely a matter of quality control but a critical parameter that dictates reaction yields, impurity profiles of subsequent products, and the ultimate safety and efficacy of a drug candidate.
This guide provides an in-depth comparison of analytical methodologies for validating the purity of pyrrole-2-carboxaldehyde. We move beyond a simple listing of techniques to explore the causality behind experimental choices, establishing a framework for a self-validating, multi-faceted approach to purity assessment. While elemental analysis serves as a fundamental checkpoint for elemental composition, we will demonstrate why a suite of orthogonal methods, including chromatography and spectroscopy, is indispensable for a comprehensive and trustworthy evaluation.
The Foundation: Theoretical Elemental Composition
Before any analysis, we must establish the theoretical baseline. Pyrrole-2-carboxaldehyde has the chemical formula C₅H₅NO .[1][4][5]
This theoretical composition is the gold standard against which elemental analysis results are compared.
Method 1: Elemental (CHN) Analysis
Elemental analysis is a cornerstone technique that determines the mass fractions of carbon, hydrogen, and nitrogen in a sample.[7] It provides a fundamental, quantitative assessment of a compound's elemental makeup.
Principle of CHN Analysis
The technique involves the complete combustion of a precisely weighed sample in an oxygen-rich environment. The resulting combustion gases (CO₂, H₂O, and N₂) are then separated and quantified by a detector, typically a thermal conductivity detector. The instrument's software then calculates the percentage of each element based on the detected amounts and the initial sample weight.[8]
Expertise in Application: Why and When to Use CHN Analysis
From an application scientist's perspective, CHN analysis is an excellent primary screen for purity. Its power lies in its ability to provide a "big picture" validation. If the experimental percentages of C, H, and N deviate significantly from the theoretical values, it is an immediate red flag indicating the presence of impurities. This could be residual solvents, inorganic salts, or byproducts with different elemental ratios.[9]
However, its trustworthiness is contingent on understanding its limitations. Elemental analysis cannot :
Distinguish between isomers.
Identify the specific nature of an impurity.
Detect impurities that do not contain C, H, or N (e.g., NaCl).[9]
Be sensitive to small amounts of impurities whose elemental composition is very similar to the main compound.
Therefore, while essential, it should never be the sole arbiter of purity. Many peer-reviewed journals require elemental analysis data to be within ±0.4% of the theoretical value to be considered evidence of purity.[10]
Experimental Protocol: CHN Analysis
Sample Preparation: Dry the pyrrole-2-carboxaldehyde sample thoroughly under vacuum to remove any residual moisture or volatile solvents.
Weighing: Accurately weigh approximately 1-3 mg of the dried sample into a tin capsule using a microbalance.
Instrument Calibration: Calibrate the CHN analyzer using a certified standard with a known elemental composition (e.g., acetanilide).
Analysis: Place the encapsulated sample into the instrument's autosampler. Initiate the combustion sequence.
Data Processing: The instrument software will automatically process the detector signals and report the weight percentages of C, H, and N.
Validation: Run the sample in triplicate to ensure the precision of the results.
Alternative Methodologies: A Comparative Deep Dive
To build a self-validating system, we must employ orthogonal techniques—methods that measure purity based on different chemical or physical principles.
Chromatographic Methods: Separating Components
Chromatography excels where elemental analysis fails: in the separation and individual quantification of the main compound from its impurities.
Principle: GC separates volatile compounds based on their partitioning between a stationary phase (in a capillary column) and a mobile gas phase. The separated components then enter a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, providing both identification and quantification.[11]
Strengths vs. Elemental Analysis: GC-MS is exceptionally powerful for detecting and identifying volatile impurities, such as residual solvents from synthesis (e.g., ethylene dichloride, ether) or volatile synthetic byproducts.[12][13] It can easily separate isomers that are indistinguishable by elemental analysis.[11]
Weaknesses: Not suitable for non-volatile or thermally labile impurities, such as polymers or salts.
Causality: Choose GC-MS when you suspect contamination from starting materials, solvents, or low-boiling point side products. Given that pyrrole-2-carboxaldehyde itself is volatile, this is a highly appropriate technique.[13]
Sample Preparation: Prepare a stock solution of pyrrole-2-carboxaldehyde in a suitable volatile solvent (e.g., dichloromethane) at a concentration of ~1 mg/mL.
GC Conditions:
Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
Injection: 1 µL, split mode.
Temperature Program: Start at a low temperature (e.g., 50°C), hold for 2 minutes, then ramp at 10°C/min to a final temperature of 250°C and hold for 5 minutes.
MS Conditions:
Ionization: Electron Ionization (EI) at 70 eV.
Scan Range: m/z 35-350.
Data Analysis: Identify peaks by comparing their mass spectra to a library (e.g., NIST). Purity is typically calculated based on the area percent of the main peak relative to the total area of all peaks.
Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase packed in a column. Detection is often performed using a UV-Vis detector.[8]
Strengths vs. Elemental Analysis: HPLC is ideal for analyzing non-volatile or thermally sensitive impurities, such as polymerization products or oxidized species, which are common degradation products for pyrroles.[12][14] It provides excellent quantitative precision.
Weaknesses: May not detect impurities that lack a UV chromophore.
Causality: Employ HPLC to investigate the presence of higher molecular weight impurities or degradation products that form upon storage, especially exposure to air and light.[12] Pyrrole-2-carboxaldehyde is known to be unstable and can degrade, making HPLC a critical tool.[14]
Sample Preparation: Dissolve the sample in the mobile phase to a concentration of ~0.5 mg/mL.
Chromatographic Conditions:
Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).
Mobile Phase: A gradient of water (A) and acetonitrile (B), both often containing 0.1% formic acid.
Flow Rate: 1.0 mL/min.
Detection: UV detector at a wavelength where pyrrole-2-carboxaldehyde has strong absorbance (e.g., 290 nm).[15]
Purity Calculation: Calculate percentage purity using the area percent method.
Spectroscopic Methods: Unveiling Structure and Identity
Spectroscopy provides invaluable information about the molecular structure, confirming identity and revealing impurities through anomalous signals.
Principle: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei (most commonly ¹H and ¹³C). It provides detailed information about the structure, connectivity, and chemical environment of atoms in a molecule.[16][17]
Strengths vs. Elemental Analysis: NMR is arguably the most powerful single technique for purity assessment.[17] It not only confirms the identity of pyrrole-2-carboxaldehyde but can also identify and quantify proton-containing impurities, often without needing reference standards for those impurities (this is known as quantitative NMR or qNMR).[18][19] It is excellent for detecting residual solvents and water.
Weaknesses: Less sensitive than chromatographic methods for very low-level impurities. It cannot detect inorganic impurities that lack NMR-active nuclei.[19]
Causality: NMR should be the first analytical step after synthesis. It provides definitive structural confirmation and an initial, often highly accurate, assessment of purity. If unexpected signals are present, their structure can often be deduced directly from the spectrum.
Sample Preparation: Accurately weigh ~5-10 mg of the sample and a known amount of a certified internal standard (e.g., maleic anhydride, dimethyl sulfone) into a vial. Dissolve in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Data Acquisition: Acquire the ¹H NMR spectrum on a high-field spectrometer (≥400 MHz). Ensure a sufficient relaxation delay (D1, typically 5 times the longest T1 relaxation time) is used for accurate integration.
Data Analysis: Integrate the signals corresponding to the analyte and the internal standard. The purity is calculated based on the integral ratios, the number of protons giving rise to each signal, and the initial weights of the sample and standard.[18]
Principle: FTIR spectroscopy measures the absorption of infrared radiation by the sample, which causes molecular vibrations (stretching, bending). It is used to identify the presence of specific functional groups.[20][21]
Strengths vs. Elemental Analysis: FTIR provides rapid confirmation of the key functional groups in pyrrole-2-carboxaldehyde (N-H stretch, C=O aldehyde stretch, C-H aromatic stretches).[22][23] It can quickly indicate certain impurities, for example, the presence of a carboxylic acid group (from oxidation) which would show a broad O-H stretch.
Weaknesses: It is not a quantitative technique for purity determination and is not very sensitive to minor components.
Causality: Use FTIR as a quick identity check and to screen for major structural changes or specific types of impurities, like oxidation products.
Data Summary and Comparison
Parameter
Elemental Analysis (CHN)
Gas Chromatography-Mass Spectrometry (GC-MS)
High-Performance Liquid Chromatography (HPLC)
Nuclear Magnetic Resonance (NMR)
Fourier-Transform Infrared (FTIR)
Principle
Combustion and quantification of resulting C, H, N gases.[8]
Separation of volatile compounds based on partitioning between gas and solid phases, with mass-based detection.[11]
Separation based on partitioning between liquid and solid phases, with UV detection.[8]
Measures the magnetic properties of nuclei to determine molecular structure and connectivity.
Measures absorption of IR radiation to identify molecular functional groups.[21]
Information Provided
Percentage composition of Carbon, Hydrogen, and Nitrogen.[7]
Separation and identification of volatile impurities; quantitative purity based on peak area.
Separation and quantification of non-volatile impurities; quantitative purity based on peak area.
Definitive structural confirmation; identification and quantification of impurities (especially via qNMR).[18][19]
Presence of key functional groups.
Strengths
Confirms correct elemental formula. Detects non-NMR active/non-chromophoric impurities if they alter the C:H:N ratio.[9]
High sensitivity; excellent for volatile impurities and isomers.
Excellent for non-volatile/thermally labile impurities; high quantitative precision.[14]
Structurally definitive; can quantify without impurity standards; detects solvents/water.[18][19]
Fast, simple, confirms major functional groups.[22]
Limitations
Cannot identify specific impurities or isomers; insensitive to impurities with similar elemental composition.[9][19]
Not suitable for non-volatile compounds.
Impurities must have a UV chromophore to be detected.
Lower sensitivity than chromatography; does not detect inorganic salts.[19]
Not quantitative for purity; low sensitivity.
A Self-Validating Workflow for Purity Assessment
A single analytical result can be misleading. True scientific trustworthiness comes from a consensus of data from orthogonal methods. The following workflow represents a robust, self-validating system for the purity assessment of pyrrole-2-carboxaldehyde.
Caption: A robust workflow for pyrrole-2-carboxaldehyde purity validation.
This logical flow ensures that different potential impurities are targeted by the most appropriate techniques. NMR and FTIR provide initial identity confirmation. GC-MS and HPLC then provide high-resolution separation to detect and quantify specific types of impurities. Finally, elemental analysis acts as a crucial cross-check, confirming that the overall elemental composition is correct, a piece of information that no other technique provides directly.
Conclusion
The validation of pyrrole-2-carboxaldehyde purity is a critical task that demands more than a single analytical technique. While elemental analysis provides fundamental and indispensable data on the C, H, and N composition, it offers an incomplete picture. Its data is most powerful when used to corroborate findings from higher-resolution spectroscopic and chromatographic methods.
For the modern researcher, a self-validating system built on orthogonal methodologies is the gold standard. A combination of NMR for structural identity and initial purity, HPLC or GC-MS for detailed impurity profiling, and elemental analysis for stoichiometric confirmation provides an unassailable, comprehensive, and trustworthy assessment. This multi-faceted approach ensures that the pyrrole-2-carboxaldehyde used in your research or development pipeline is of the highest, verifiable quality, lending integrity and reliability to your scientific outcomes.
References
Suwaiyan, A., & Klein, A. (2007). Infrared spectroscopy of pyrrole-2-carboxaldehyde and its dimer: a planar beta-sheet peptide model? The Journal of Chemical Physics, 126(15), 154308. [Link]
ResearchGate. FTIR spectra of pyrrole-2-carboxaldehyde. [Link]
University of Ottawa. Quantitative NMR Spectroscopy. [Link]
AIP Publishing. Infrared spectroscopy of pyrrole-2-carboxaldehyde and its dimer: A planar β-sheet peptide model?. The Journal of Chemical Physics. [Link]
Gadek, R., et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. [Link]
Michigan State University Department of Chemistry. Nuclear Magnetic Resonance Spectroscopy. [Link]
RSC Publishing. An infrared study of the conformations and association of pyrrole-2-carbaldehydes and pyrrole-2-carboxylates. Journal of the Chemical Society, Perkin Transactions 2. [Link]
However, managing the lifecycle of this chemical—from benchtop handling to final destruction—requires strict adherence to safety and logistical protocols. As a Senior Application Scientist, I have designed this guide to provide researchers and laboratory managers with field-proven, self-validating procedures for the safe handling, spill containment, and disposal of 3-methoxy-1H-pyrrole-2-carbaldehyde.
Chemical Profile & Mechanistic Toxicology
To safely manage any chemical, one must first understand the causality behind its hazards. 3-methoxy-1H-pyrrole-2-carbaldehyde contains an electron-rich pyrrole ring substituted with an electron-withdrawing carbaldehyde group.
Mechanistic Hazard Causality:
Irritation (H315, H319, H335): The electrophilic aldehyde moiety readily interacts with nucleophilic amino acid residues (such as lysine or cysteine) on skin proteins and mucosal membranes. This covalent interaction drives its classification as a severe skin, eye, and respiratory irritant[1][2].
Combustible Dust Hazard: While chemically stable under standard ambient conditions, the fine particulate nature of the solid presents a severe physical hazard. If aerosolized, accumulations of fine organic dust can form explosive mixtures with air and burn rapidly if exposed to an ignition source[3].
Oxidation Risk: The electron-rich pyrrole core is highly susceptible to rapid, exothermic oxidation. Contact with strong oxidizing agents (e.g., nitrates, chlorine bleaches) can result in spontaneous ignition[3].
Quantitative Hazard & Logistical Data
Property / Hazard
Specification
Operational Implication
Physical State
Solid (Powder/Crystalline)
High risk of aerosolization; mandates draft-free handling[1].
GHS Classification
Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3
Mandatory use of nitrile gloves, goggles, and fume hood[2][4].
Incompatibilities
Strong oxidizing agents
Segregate waste streams strictly to prevent exothermic reactions[3].
Transport Status
Not Regulated (DOT, IATA, IMDG)
Simplifies logistical shipping to licensed disposal facilities[3][5].
Spill Response & Containment Workflow
Immediate and precise action is required during a spill to prevent respiratory exposure and environmental contamination. The following workflow dictates the logic for neutralizing both dry and wet spills.
Workflow for the safe containment and disposal of 3-methoxy-1H-pyrrole-2-carbaldehyde spills.
Step-by-Step Spill Remediation Protocol
Phase 1: Isolation and Assessment
Action: Evacuate non-essential personnel. Alert emergency responders if the spill exceeds bench-scale (e.g., >100g)[3].
Causality: Minimizes accidental tracking of the chemical and reduces respiratory exposure to aerosolized particles.
Validation Check: The perimeter is secure, and local HVAC drafts over the spill zone are minimized to prevent dust cloud formation.
Phase 2: Containment (State-Dependent)
For Dry Spills: Do not use standard dry sweeping techniques.
Action: Use an explosion-proof, HEPA-filtered vacuum designed to be grounded during use, or slightly dampen the powder with an inert solvent to prevent dust generation[3].
For Wet Spills (in solvent):
Action: Apply an inert, non-combustible absorbent such as vermiculite or clean sand. Do not use combustible absorbents (like sawdust) if the solvent carrier is flammable[3][5].
Validation Check: No visible powder remains aerosolized, and all liquid is fully bound to the absorbent matrix.
Phase 3: Collection
Action: Shovel or sweep the bound material using non-sparking tools. Place the residue into a clean, dry, sealable polyethylene or polypropylene container[3].
Causality: Polymeric containers are chemically inert to mildly reactive aldehydes and will not degrade or rust if trace moisture is present.
Standard Operating Procedure (SOP): Routine Disposal
Under no circumstances should 3-methoxy-1H-pyrrole-2-carbaldehyde be flushed down the drain or allowed to enter water courses, as it may disrupt local ecosystems and is not readily degradable in standard wastewater treatment plants[1][3].
Implement the following self-validating SOP for routine laboratory disposal:
Step 1: Primary Waste Segregation
Procedure: Collect all solid waste (including contaminated gloves, weigh boats, and filter papers) in a dedicated, clearly labeled hazardous waste bin lined with a heavy-duty polypropylene bag.
Causality: Prevents cross-contamination with incompatible materials, specifically strong oxidizing agents (e.g., nitrates, pool chlorine) which could trigger spontaneous ignition[3].
Validation: Waste container manifests list only compatible organic solids.
Step 2: Containerization & Storage
Procedure: Seal the waste in its original container or a secondary high-density polyethylene (HDPE) drum. Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources[3][5].
Causality: Intense heating of the compound can lead to thermal decomposition, releasing highly irritating and poisonous fumes[1][3].
Step 3: Final Destruction via Incineration
Procedure: Transfer the sealed containers to a licensed chemical waste management authority. The mandated method of destruction is high-temperature incineration in a licensed apparatus, often after admixture with a suitable combustible material to ensure complete thermal breakdown of the pyrrole ring[3].
Validation: Receive and file the Certificate of Destruction (CoD) from the waste management facility to close the chain of custody.
Step 4: Empty Container Management
Procedure: Treat uncleaned, empty containers with the same hazard precautions as the product itself. Do not cut, drill, grind, or weld near empty containers due to the risk of residual dust explosions[3][5].
Regulatory & Transport Logistics
When coordinating with your Environmental Health and Safety (EHS) department or third-party logistics providers, note that 3-methoxy-1H-pyrrole-2-carbaldehyde (and its direct structural analogs) is Not Regulated for transport as a dangerous good under DOT (49 CFR Road), IATA (Air), or IMDG (Maritime) frameworks[3][5].
However, this lack of transport regulation does not exempt the material from strict environmental disposal laws. Waste material must still be processed in accordance with national and local environmental regulations (e.g., RCRA in the United States)[5]. Ensure all manifests accurately reflect the GHS hazard statements (H315, H319, H335) to inform downstream waste handlers[1][2].
References
Sigma-Aldrich (MilliporeSigma). pyrrole-2-carbaldehyde Safety Data Sheet. Retrieved from:[Link]
Synerzine. Pyrrole 2-Carboxaldehyde Safety Data Sheet. Retrieved from:[Link]
AACR Journals (Molecular Cancer Therapeutics). Novel Indole-based Tambjamine-Analogues Induce Apoptotic Lung Cancer Cell Death. Retrieved from:[Link]
AACR Journals. Novel Indole-based Tambjamine-Analogues Induce Apoptotic Lung Cancer Cell Death through p38 Mitogen-Activated Protein Kinase Activation. Retrieved from:[Link]
